Quin II

• CAS: 83014-44-2

Core Science & Biosynthesis

Quin-2: A Technical Guide to its Mechanism of Action for Calcium Detection

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Quin-2, a foundational fluorescent indicator for the measurement of intracellular calcium. This document details its mechanism of action, quantitative properties, experimental protocols for its use, and its application in studying calcium signaling pathways.

Core Mechanism of Action

Quin-2 is a synthetic, cell-impermeant fluorescent dye that acts as a high-affinity chelator for calcium ions (Ca²⁺). Its utility in cellular biology stems from its ability to be introduced into live cells in a modified, cell-permeant form and its distinct fluorescence properties upon binding to Ca²⁺.

The fundamental principle of Quin-2's action is a conformational change upon binding to Ca²⁺. In its unbound state, the molecule has a low fluorescence quantum yield. However, when it binds to a calcium ion, its structure becomes more rigid, leading to a significant increase in its fluorescence intensity. This direct relationship between calcium concentration and fluorescence emission allows for the quantification of intracellular Ca²⁺ levels.

To facilitate its entry into cells, Quin-2 is used in its acetoxymethyl (AM) ester form, Quin-2 AM. The AM ester groups render the molecule lipophilic, allowing it to passively diffuse across the cell membrane. Once inside the cell, ubiquitous intracellular esterases cleave the AM groups, regenerating the active, membrane-impermeant Quin-2 tetracarboxylate. This process effectively traps the dye within the cytoplasm, enabling the measurement of cytosolic free calcium concentrations.

Quantitative Data

The following tables summarize the key quantitative properties of Quin-2, providing essential data for experimental design and data interpretation.

Table 1: Binding and Spectroscopic Properties of Quin-2

Property	Value	Reference
Dissociation Constant (Kd) for Ca²⁺	115 nM	[1]
60 nM (in the absence of Mg²⁺)	[2]
2.9 ± 0.2 nM (at pH 7.5)	[3]
Dissociation Constant (Kd) for Mg²⁺	89 ± 5 µM (at pH 7.5)	[3]
Excitation Wavelength (λex)	339 nm	[1][4]
332 nm (in 0.1 M Tris pH 8.0, 10 mM Ca²⁺)	[5]
Emission Wavelength (λem)	492 nm	[1][4]
493 nm (in 0.1 M Tris pH 8.0, 10 mM Ca²⁺)	[5]
Quantum Yield (Ca²⁺-bound)	~0.14	[6]
Fluorescence Intensity Increase	Approximately 5-fold upon Ca²⁺ saturation	[1]
Stoichiometry (Quin-2:Ca²⁺)	1:1	[1]

Experimental Protocols

This section provides detailed methodologies for the use of Quin-2 in measuring intracellular calcium concentrations.

Preparation of Reagents

• Quin-2 AM Stock Solution:

  • Prepare a 2 to 5 mM stock solution of Quin-2 AM in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).

  • Aliquot the stock solution into single-use vials and store at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.

• Pluronic® F-127 Stock Solution (Optional):

  • Prepare a 20% (w/v) stock solution of Pluronic® F-127 in anhydrous DMSO. This nonionic detergent can aid in the solubilization of Quin-2 AM in aqueous buffers.

• Hanks' Balanced Salt Solution (HBSS) with HEPES:

  • Prepare a working solution of HBSS buffered with HEPES to a pH of 7.2-7.4. This will be used as the loading and washing buffer.

Cell Loading with Quin-2 AM

This protocol is a general guideline and should be optimized for the specific cell type and experimental conditions.

• Cell Preparation:

  • Culture cells to the desired confluency on coverslips or in a multi-well plate.

• Preparation of Loading Buffer:

  • On the day of the experiment, thaw an aliquot of the Quin-2 AM stock solution.

  • Prepare a working solution of 2 to 20 µM Quin-2 AM in HBSS. For most cell lines, a final concentration of 4-5 µM is recommended.

  • If using Pluronic® F-127, add it to the loading buffer at a final concentration of 0.02-0.04%.

• Cell Loading:

  • Aspirate the culture medium from the cells and wash once with pre-warmed HBSS.

  • Add the Quin-2 AM loading buffer to the cells.

  • Incubate the cells at 37°C for 30 to 60 minutes in the dark. The optimal loading time may vary between cell types.

• Washing:

  • After incubation, remove the loading buffer and wash the cells twice with pre-warmed HBSS to remove extracellular dye.

  • Incubate the cells for an additional 30 minutes in fresh HBSS to allow for complete de-esterification of the intracellular Quin-2 AM.

Measurement of Intracellular Calcium

• Instrumentation:

  • Use a fluorescence microscope or a plate reader equipped for fluorescence measurements with excitation and emission wavelengths suitable for Quin-2 (Ex: ~340 nm, Em: ~490 nm).

• Data Acquisition:

  • Acquire baseline fluorescence readings from the Quin-2-loaded cells.

  • Introduce the experimental stimulus (e.g., agonist, ionophore) and record the change in fluorescence intensity over time.

Calibration of the Fluorescence Signal

To convert the fluorescence signal into absolute calcium concentrations, a calibration procedure is necessary. This is typically performed at the end of each experiment using the same cells.

• Determination of Fmax (Maximum Fluorescence):

  • Add a calcium ionophore (e.g., ionomycin (B1663694) at 5-10 µM) to the cells in the presence of a high concentration of extracellular calcium (e.g., 1-2 mM CaCl₂ in HBSS). This will saturate the intracellular Quin-2 with Ca²⁺. Record the maximum fluorescence intensity (Fmax).

• Determination of Fmin (Minimum Fluorescence):

  • Chelate the intracellular calcium by adding a high concentration of a calcium chelator (e.g., EGTA at 10-20 mM) to a calcium-free buffer. The pH of the EGTA solution should be adjusted to ~8.0 to ensure efficient chelation. Record the minimum fluorescence intensity (Fmin).

• Calculation of Intracellular Calcium Concentration:

  • The intracellular free calcium concentration ([Ca²⁺]i) can be calculated using the Grynkiewicz equation:

    [Ca²⁺]i = Kd * (F - Fmin) / (Fmax - F)

    Where:

    • Kd is the dissociation constant of Quin-2 for Ca²⁺ (typically ~115 nM).

    • F is the experimental fluorescence intensity.

    • Fmin is the minimum fluorescence intensity.

    • Fmax is the maximum fluorescence intensity.

Visualizations

The following diagrams illustrate the key processes and pathways related to the use of Quin-2 for calcium detection.

Caption: Mechanism of Quin-2 action for intracellular calcium detection.

Caption: Experimental workflow for measuring intracellular calcium using Quin-2.

Caption: A generic GPCR-mediated calcium signaling pathway measurable by Quin-2.

References

• 1. Calibration Protocol for Fluorescent Calcium Indicators | AAT Bioquest [aatbio.com]
• 2. A new method of determining intracellular free Ca2+ concentration using Quin2-fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fluorescence lifetime imaging of calcium using Quin-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. web.math.princeton.edu [web.math.princeton.edu]
• 6. Fluorescence lifetime imaging of calcium using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]

The Discovery and Enduring Legacy of Quin-2: A Technical Guide to the Prototypical Fluorescent Calcium Indicator

Abstract

This technical guide provides a comprehensive overview of the discovery, history, and core methodologies associated with Quin-2, the first widely adopted fluorescent indicator for measuring intracellular calcium concentrations ([Ca²⁺]i). Developed by Nobel laureate Roger Y. Tsien and his colleagues in the early 1980s, Quin-2 revolutionized the study of cellular signaling by enabling, for the first time, the non-invasive, real-time monitoring of [Ca²⁺]i in small, intact cells. This document is intended for researchers, scientists, and drug development professionals, offering a detailed exploration of the dye's properties, experimental protocols for its use, and its historical significance in the landscape of fluorescent indicators.

Introduction: The Dawn of Intracellular Calcium Measurement

Prior to the 1980s, the measurement of intracellular free calcium was largely restricted to cells large enough for microinjection of calcium-sensitive proteins like aequorin or dyes such as arsenazo III. This limitation excluded a vast array of smaller cell types from direct investigation. The landscape of cellular biology was profoundly changed with the introduction of Quin-2 by Roger Y. Tsien, Tullio Pozzan, and Timothy J. Rink in their seminal 1982 paper.[1] Quin-2's ingenious design, featuring a high affinity for calcium and a cell-permeant acetoxymethyl (AM) ester form, surmounted the previous technical barriers, enabling the loading of the indicator into a wide variety of cells without compromising membrane integrity.

Quin-2 is a synthetic, fluorescent chelator that exhibits a significant increase in fluorescence intensity upon binding to Ca²⁺.[1] This property allows for the direct correlation of fluorescence signals with [Ca²⁺]i, providing a dynamic window into the intricate signaling pathways governed by this ubiquitous second messenger. While later superseded by more advanced indicators with improved photophysical properties, the principles and techniques established with Quin-2 laid the foundational groundwork for the entire field of fluorescent ion indicators.

Quantitative Data Summary

The following table summarizes the key quantitative properties of the Quin-2 fluorescent dye. These parameters are essential for the accurate interpretation of experimental data and for comparing Quin-2 with other fluorescent indicators.

Property	Value	Notes
Dissociation Constant (Kd) for Ca²⁺	115 nM	Effective dissociation constant in a solution mimicking the cationic composition of cytoplasm.[1]
Excitation Wavelength (λex)	339 nm	Optimal excitation wavelength for the Ca²⁺-bound form.[2]
Emission Wavelength (λem)	492 nm	Emission maximum for the Ca²⁺-bound form.[2]
Quantum Yield (Φ)	0.14 (Ca²⁺-bound)	The quantum yield of the Ca²⁺-complex is significantly higher than the Ca²⁺-free form, leading to a ~5-fold increase in fluorescence.[3]
Molar Extinction Coefficient (ε)	~5000 M⁻¹cm⁻¹	At 354 nm in a Ca²⁺- and Mg²⁺-free medium.[4]
Stoichiometry (Quin-2:Ca²⁺)	1:1	Quin-2 binds to calcium in a 1:1 ratio.[1]

Experimental Protocols

The following sections provide detailed methodologies for the use of Quin-2 in measuring intracellular calcium concentrations.

Loading Cells with Quin-2 AM

The most common method for introducing Quin-2 into cells is through its membrane-permeant acetoxymethyl ester, Quin-2 AM. Once inside the cell, ubiquitous intracellular esterases cleave the AM groups, trapping the now impermeant Quin-2 tetracarboxylate in the cytoplasm.

Materials:

• Quin-2 AM (acetoxymethyl ester)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Pluronic F-127 (optional, to aid in dye solubilization)

• Cell suspension or adherent cells on coverslips

Protocol:

• Prepare a Quin-2 AM Stock Solution: Dissolve Quin-2 AM in anhydrous DMSO to a final concentration of 1-10 mM. This stock solution should be stored in small aliquots at -20°C, protected from light and moisture.

• Prepare the Loading Buffer: On the day of the experiment, dilute the Quin-2 AM stock solution into a physiological buffer (e.g., HBSS) to a final working concentration of 1-10 µM. The optimal concentration will vary depending on the cell type and should be determined empirically. To aid in the dispersion of the nonpolar Quin-2 AM in the aqueous buffer, a small amount of Pluronic F-127 (e.g., a final concentration of 0.02%) can be added to the loading buffer.

• Cell Loading:

  • For suspension cells: Centrifuge the cells and resuspend them in the loading buffer at a density of approximately 1 x 10⁶ to 1 x 10⁷ cells/mL.

  • For adherent cells: Remove the culture medium and wash the cells once with the physiological buffer before adding the loading buffer.

• Incubation: Incubate the cells with the Quin-2 AM loading buffer for 30-60 minutes at 37°C, protected from light. The optimal loading time may vary between cell types.

• Washing: After incubation, wash the cells at least twice with fresh, warm physiological buffer to remove any extracellular Quin-2 AM. This is a critical step to minimize background fluorescence.

• De-esterification: Resuspend the cells (or add fresh buffer to adherent cells) and incubate for an additional 30 minutes at room temperature or 37°C to allow for the complete hydrolysis of the AM esters by intracellular esterases. The cells are now loaded with Quin-2 and ready for fluorescence measurements.

Measurement of Intracellular Calcium

Fluorescence measurements are typically performed using a fluorometer or a fluorescence microscope equipped with appropriate filters for Quin-2's excitation and emission wavelengths.

Instrumentation Settings:

• Excitation: 339 nm

• Emission: 492 nm

Procedure:

• Baseline Measurement: Record the baseline fluorescence (F) of the Quin-2 loaded cells in a resting state.

• Stimulation: Add the experimental stimulus (e.g., agonist, ionophore) and record the change in fluorescence over time. An increase in fluorescence intensity corresponds to an increase in intracellular calcium.

Calibration of the Quin-2 Signal

To convert the measured fluorescence intensity into an absolute concentration of intracellular calcium, a calibration procedure is necessary to determine the minimum (Fmin) and maximum (Fmax) fluorescence signals. This is typically achieved at the end of each experiment using a calcium ionophore to permeabilize the cell membrane to Ca²⁺ and a calcium chelator to create a Ca²⁺-free environment.

Materials:

• Ionomycin (B1663694) or A23187 (calcium ionophores)

• EGTA (ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid)

• Digitonin (B1670571) or Triton X-100 (optional, for cell lysis)

• Calcium-free buffer

• Buffer with a saturating concentration of calcium

Protocol:

• Determination of Maximum Fluorescence (Fmax):

  • At the end of the experiment, add a calcium ionophore such as ionomycin (typically 1-5 µM final concentration) to the cells in a buffer containing a physiological concentration of Ca²⁺ (e.g., 1-2 mM). This will equilibrate the intracellular and extracellular Ca²⁺ concentrations, leading to the saturation of intracellular Quin-2 with Ca²⁺.

  • Record the fluorescence intensity until a stable maximum plateau is reached. This value represents Fmax.

• Determination of Minimum Fluorescence (Fmin):

  • Following the Fmax measurement, add a high concentration of the calcium chelator EGTA (e.g., 2-5 mM final concentration) to the cell suspension. The pH of the EGTA solution should be adjusted to be near physiological pH. EGTA will chelate the extracellular calcium, and the ionophore will facilitate the removal of calcium from the cytoplasm, leading to a Ca²⁺-free state for the intracellular Quin-2.

  • Record the fluorescence intensity until a stable minimum is reached. This value represents Fmin.

  • Alternatively, Fmin can be determined by lysing the cells with a detergent like digitonin or Triton X-100 in the presence of EGTA.

Calculation of Intracellular Calcium Concentration:

The intracellular free calcium concentration ([Ca²⁺]i) can be calculated using the Grynkiewicz equation:

[Ca²⁺]i = Kd * (F - Fmin) / (Fmax - F)

Where:

• [Ca²⁺]i is the intracellular free calcium concentration.

• Kd is the dissociation constant of Quin-2 for Ca²⁺ (115 nM).

• F is the experimental fluorescence intensity.

• Fmin is the minimum fluorescence intensity in the absence of calcium.

• Fmax is the maximum fluorescence intensity at calcium saturation.

Mandatory Visualizations

Signaling Pathway of Quin-2 Calcium Chelation

References

• 1. Calcium homeostasis in intact lymphocytes: cytoplasmic free calcium monitored with a new, intracellularly trapped fluorescent indicator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. Reagent for Monitoring Calcium Ion Quin 2 | CAS 73630-23-6 Dojindo [dojindo.com]
• 4. tsienlab.ucsd.edu [tsienlab.ucsd.edu]

Quin-2: A Technical Guide to its Spectral Properties and Application in Intracellular Calcium Measurement

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectral properties of the fluorescent calcium indicator, Quin-2. It details the methodologies for its use in measuring intracellular calcium concentrations and explores its application within the context of cellular signaling pathways. All quantitative data is presented in structured tables for ease of comparison, and key experimental protocols are described in detail.

Core Spectral and Physicochemical Properties of Quin-2

Quin-2 is a first-generation fluorescent indicator widely used for the measurement of intracellular calcium concentrations ([Ca²⁺]i). Its fluorescence is highly sensitive to the binding of Ca²⁺ ions. The key spectral and physicochemical properties of Quin-2 are summarized below.

Property	Ca²⁺-Free Quin-2	Ca²⁺-Bound Quin-2	Reference
Maximum Excitation Wavelength (λex)	~354 nm	~332-339 nm	[1]
Maximum Emission Wavelength (λem)	~510 nm	~492-495 nm	[1][2]
Quantum Yield (ΦF)	~0.025 (Calculated)	0.14	[3][4]
Molar Extinction Coefficient (ε)	5,000 M⁻¹cm⁻¹ at 354 nm	Not explicitly stated
Fluorescence Lifetime (τ)	~1.3 ns	~11.6 ns	[3]
Dissociation Constant (Kd) for Ca²⁺	-	115 nM	[2]

Note: The fluorescence intensity of Quin-2 increases approximately 5-fold upon binding to Ca²⁺.[3] The quantum yield of the Ca²⁺-free form was calculated based on the reported 5-fold increase in fluorescence yield upon calcium binding and the known quantum yield of the bound form.

Experimental Protocols

Measurement of Intracellular Calcium ([Ca²⁺]i) using Quin-2

This section outlines the key steps for using Quin-2 to measure intracellular calcium concentrations in live cells.

2.1.1. Reagent Preparation

• Quin-2 AM Stock Solution: Prepare a 2 to 5 mM stock solution of the acetoxymethyl (AM) ester of Quin-2 (Quin-2/AM) in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).[2] Quin-2/AM is the membrane-permeant form of the dye.

• Loading Buffer: Prepare a suitable buffer for cell loading, such as Hanks' Balanced Salt Solution (HBSS) or a HEPES-buffered saline. The buffer should be at the appropriate pH and osmolarity for the cells being studied.

• (Optional) Pluronic® F-127 Solution: To aid in the dispersion of the lipophilic Quin-2/AM in the aqueous loading buffer and facilitate its entry into cells, a 0.04% solution of Pluronic® F-127 can be added to the loading buffer.[2]

• (Optional) Probenecid (B1678239) Solution: To reduce the leakage of the de-esterified, active form of Quin-2 from the cells, probenecid (1-2 mM) can be included in the loading buffer.[2]

2.1.2. Cell Loading Protocol

• Culture cells to the desired confluency on a suitable platform for fluorescence measurement (e.g., 96-well black-walled, clear-bottom plates, or coverslips for microscopy).

• Prepare the Quin-2/AM working solution by diluting the stock solution into the loading buffer to a final concentration of 2 to 20 µM.[2] The optimal concentration should be determined empirically for each cell type, with a starting concentration of 4-5 µM being a common recommendation.[2] If using, add Pluronic® F-127 and probenecid to the working solution.

• Remove the cell culture medium and wash the cells once with the loading buffer.

• Add the Quin-2/AM working solution to the cells and incubate at 37°C for 30 to 60 minutes.[2] The incubation time may need to be optimized.

• After incubation, wash the cells twice with fresh, warm loading buffer to remove any extracellular dye.

• Incubate the cells for a further 30 minutes in fresh loading buffer to allow for complete de-esterification of the Quin-2/AM by intracellular esterases, which traps the active, Ca²⁺-sensitive form of Quin-2 inside the cells.

• The cells are now loaded and ready for fluorescence measurements.

2.1.3. Fluorescence Measurement and Calibration

Fluorescence measurements can be performed using a fluorescence plate reader, a fluorometer, or a fluorescence microscope.

• Instrumentation Setup:

  • Set the excitation wavelength to approximately 340 nm.[2]

  • Set the emission wavelength to approximately 495 nm.[2]

  • If using a plate reader, select the appropriate read mode (e.g., bottom read for adherent cells).

• Experimental Procedure:

  • Record the baseline fluorescence of the resting cells.

  • Add the experimental stimulus (e.g., agonist, ionophore) and record the change in fluorescence intensity over time.

• Calibration of Intracellular Quin-2 Fluorescence: To convert the measured fluorescence intensity into absolute [Ca²⁺]i values, a calibration procedure is required. This typically involves the following steps at the end of an experiment:

  • Determination of Fmax (Maximum Fluorescence): Lyse the cells with a detergent such as digitonin (B1670571) or Triton X-100 in the presence of a saturating concentration of Ca²⁺ (e.g., 1 mM) to obtain the maximum fluorescence signal (Fmax).

  • Determination of Fmin (Minimum Fluorescence): After obtaining Fmax, chelate all the Ca²⁺ by adding a high concentration of a calcium chelator like EGTA (e.g., 10 mM) to determine the minimum fluorescence signal (Fmin).

  • Calculation of [Ca²⁺]i: The intracellular calcium concentration can then be calculated using the Grynkiewicz equation:

    [Ca²⁺]i = Kd * (F - Fmin) / (Fmax - F)

    Where:

    • Kd is the dissociation constant of Quin-2 for Ca²⁺ (115 nM)[2]

    • F is the measured fluorescence intensity of the experimental sample.

    • Fmin is the minimum fluorescence intensity.

    • Fmax is the maximum fluorescence intensity.

Experimental Workflow for [Ca²⁺]i Measurement

The following diagram illustrates the general workflow for measuring intracellular calcium using Quin-2.

Caption: Workflow for intracellular calcium measurement using Quin-2.

Application in Cellular Signaling: The GPCR-IP₃ Pathway

Quin-2 has been instrumental in elucidating calcium's role as a second messenger in numerous signaling pathways. A classic example is the G-protein coupled receptor (GPCR) pathway that leads to the generation of inositol (B14025) trisphosphate (IP₃) and the subsequent release of calcium from intracellular stores.

GPCR-IP₃ Signaling Pathway

The following diagram illustrates the key steps in this pathway.

Caption: GPCR-mediated IP₃ signaling pathway leading to intracellular Ca²⁺ release.

This pathway is initiated when a ligand binds to a Gq-coupled GPCR on the cell surface.[5][6] This activates the Gq protein, which in turn activates phospholipase C (PLC).[5][6] PLC then cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into two second messengers: diacylglycerol (DAG) and IP₃.[5] IP₃ diffuses through the cytosol and binds to its receptor on the membrane of the endoplasmic reticulum, causing the release of stored Ca²⁺ into the cytoplasm.[5] The resulting increase in intracellular Ca²⁺ concentration, which can be measured using Quin-2, triggers a variety of cellular responses.

References

• 1. What is the difference between Fura-2 and Quin-2 | AAT Bioquest [aatbio.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. Fluorescence lifetime imaging of calcium using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reagent for Monitoring Calcium Ion Quin 2 | CAS 73630-23-6 Dojindo [dojindo.com]
• 5. youtube.com [youtube.com]
• 6. GPCR mediated control of calcium dynamics: A systems perspective - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Intracellular Calcium Measurement Using Quin-2

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the principles and methodologies for using Quin-2, a fluorescent indicator, to measure intracellular calcium concentrations. Quin-2 was one of the first widely used fluorescent probes for quantifying cytosolic free calcium, playing a pivotal role in advancing our understanding of calcium signaling.

Core Principle of Quin-2 Function

Quin-2 is a fluorescent chelator that exhibits a significant change in its fluorescence properties upon binding to calcium ions (Ca²⁺). Its mechanism is rooted in the specific and high-affinity binding of Ca²⁺, which induces a conformational change in the dye molecule. This change leads to a substantial increase in its fluorescence quantum yield.[1] In its unbound state, Quin-2 has a low fluorescence, but when it binds to Ca²⁺, the fluorescence intensity can increase up to twenty-fold.[1] By monitoring these changes in fluorescence, researchers can quantify the concentration of free intracellular calcium ([Ca²⁺]i).

The dye is introduced into cells in its acetoxymethyl (AM) ester form, Quin-2 AM.[2] The lipophilic AM groups allow the molecule to passively diffuse across the cell membrane.[2][3] Once inside the cell, ubiquitous intracellular esterases cleave the AM groups, trapping the now membrane-impermeable, active form of Quin-2 in the cytoplasm.[2] This ensures that the measurements reflect intracellular calcium levels.

Quantitative Data and Spectral Properties

The utility of Quin-2 is defined by its specific spectral and binding properties. High-affinity probes like Quin-2 are particularly well-suited for monitoring the low levels of calcium typically found in resting cells.[4]

Property	Value	Notes
Dissociation Constant (Kd) for Ca²⁺	~115 nM[4]	High affinity makes it ideal for measuring basal Ca²⁺ levels.
Excitation Wavelength (λex)	~339 nm (Ca²⁺-bound)[2][4]	Optimal wavelength for exciting the dye when complexed with calcium.
~354-360 nm (Ca²⁺-free)[1]	Excitation wavelength for the unbound form.
Emission Wavelength (λem)	~492 nm (Ca²⁺-bound)[2][4]	The peak fluorescence emission wavelength upon Ca²⁺ binding.
~510 nm (Ca²⁺-free)[1]	The emission wavelength for the unbound form.
Quantum Yield (Φ)	~0.14 (Ca²⁺-bound)[2]	Represents a high fluorescence efficiency when bound to calcium.
Low (Ca²⁺-free)	The fluorescence efficiency is significantly lower in the absence of calcium.

Detailed Experimental Protocol

This section outlines the key steps for loading cells with Quin-2 AM, and for the subsequent measurement and calibration of the fluorescence signal to determine intracellular calcium concentrations.

Reagent Preparation and Dye Loading

• Quin-2 AM Stock Solution: Prepare a 1-10 mM stock solution of Quin-2 AM in anhydrous dimethyl sulfoxide (B87167) (DMSO). Store this solution in small aliquots, protected from light and moisture, at -20°C.

• Loading Buffer: A common loading buffer is a balanced salt solution, such as Hanks' Balanced Salt Solution (HBSS) or a physiological saline solution, buffered to a pH of 7.2-7.4 with HEPES.

• Cell Preparation: Culture cells to an appropriate confluency on coverslips for microscopy or in a suspension for fluorometry.

• Loading Procedure:

  • Dilute the Quin-2 AM stock solution into the loading buffer to a final concentration of 1-5 µM. The addition of a non-ionic detergent like Pluronic F-127 (at ~0.02%) can aid in the dispersion of the nonpolar AM ester in the aqueous buffer.

  • Remove the cell culture medium and wash the cells with the loading buffer.

  • Incubate the cells with the Quin-2 AM loading solution for 30-60 minutes at 37°C. The optimal loading time and concentration may vary depending on the cell type and should be determined empirically.

  • After incubation, wash the cells two to three times with fresh, warm loading buffer to remove any extracellular dye.

  • Allow the cells to rest for approximately 30 minutes to ensure complete de-esterification of the Quin-2 AM by intracellular esterases.

Fluorescence Measurement

Fluorescence can be measured using a fluorescence microscope, a plate reader, or a fluorometer.

• Excitation: Excite the Quin-2 loaded cells at approximately 339 nm.[4]

• Emission: Collect the fluorescence emission at approximately 492 nm.[4]

• Data Acquisition:

  • Record a baseline fluorescence signal (F_baseline) from the resting cells.

  • Introduce the experimental stimulus (e.g., agonist, drug) that is expected to alter [Ca²⁺]i.

  • Continuously record the fluorescence intensity (F) over time to monitor the calcium transient.

Signal Calibration

To convert the measured fluorescence intensity into an absolute calcium concentration, the signal must be calibrated. This is typically achieved by determining the minimum (F_min) and maximum (F_max) fluorescence signals.[5]

• Maximum Fluorescence (F_max): At the end of the experiment, lyse the cells using a detergent like digitonin (B1670571) or Triton X-100 in the presence of a saturating concentration of Ca²⁺ (e.g., 1-10 mM CaCl₂) to obtain the maximum fluorescence signal.

• Minimum Fluorescence (F_min): Following the F_max measurement, chelate all the calcium by adding a high concentration of a calcium chelator like EGTA (e.g., 10-50 mM) to determine the minimum fluorescence signal.[5]

The intracellular calcium concentration ([Ca²⁺]i) can then be calculated using the Grynkiewicz equation :[6][7]

[Ca²⁺]i = Kd * (F - F_min) / (F_max - F)

Where:

• [Ca²⁺]i is the intracellular free calcium concentration.

• Kd is the dissociation constant of Quin-2 for Ca²⁺ (~115 nM).[4]

• F is the experimental fluorescence intensity at any given time.

• F_min is the minimum fluorescence intensity in the absence of Ca²⁺.

• F_max is the maximum fluorescence intensity at Ca²⁺ saturation.

Visualizations: Workflows and Signaling Pathways

Experimental Workflow for Quin-2 Measurement

The following diagram illustrates the standard workflow for an intracellular calcium measurement experiment using Quin-2.

Caption: Workflow for [Ca²⁺]i measurement using Quin-2.

Gq-Protein Coupled Receptor (GPCR) Signaling Pathway

Quin-2 is frequently used to measure calcium release triggered by the activation of Gq-coupled receptors. This pathway is a fundamental mechanism for cell signaling.[8][9]

Caption: Gq-PLC-IP₃ signaling pathway leading to Ca²⁺ release.

References

• 1. QUIN 2, Tetrapotassium Salt Binding of Ca2+ leads to a major shift in UV absorption spectrum and a twenty-fold enhancement in fluorescence quantum yield. | 73630-23-6 [sigmaaldrich.com]
• 2. Reagent for Monitoring Calcium Ion Quin 2 | CAS 73630-23-6 Dojindo [dojindo.com]
• 3. Quin-2, AM *CAS 83104-85-2* | AAT Bioquest [aatbio.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Mitochondrial Ca2+ concentrations in live cells: quantifications and discrepancies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. DETERMINING CALCIUM CONCENTRATION IN HETEROGENEOUS MODEL SYSTEMS USING MULTIPLE INDICATORS - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Ionized Intracellular Calcium Concentration Predicts Excitotoxic Neuronal Death: Observations with Low-Affinity Fluorescent Calcium Indicators | Journal of Neuroscience [jneurosci.org]
• 8. Modulation of Gq-Protein-Coupled Inositol Trisphosphate and Ca2+ Signaling by the Membrane Potential - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]

Quin-2: A Comprehensive Technical Guide to its Calcium Binding Affinity and Application

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the calcium (Ca²⁺) binding properties of the fluorescent indicator Quin-2. It details the quantitative aspects of its Ca²⁺ affinity, provides meticulous experimental protocols for the determination of its dissociation constant (Kd), and illustrates its application in cellular signaling pathways.

Core Principles of Quin-2 Calcium Binding

Quin-2 is a high-affinity fluorescent indicator for Ca²⁺, widely utilized for the measurement of intracellular calcium concentrations.[1] Its fundamental principle of operation lies in the significant change in its fluorescent properties upon binding to Ca²⁺. This ratiometric dye exhibits an increase in fluorescence intensity when it forms a complex with calcium ions.[1] Quin-2 possesses a high selectivity for Ca²⁺ over other divalent cations such as magnesium (Mg²⁺), an essential characteristic for accurate measurements within a cellular environment.[2]

The equilibrium between the free (Quin-2) and calcium-bound (Ca-Quin-2) forms of the indicator is governed by its dissociation constant (Kd). The Kd is a critical parameter that defines the concentration of free Ca²⁺ at which half of the Quin-2 molecules are bound to calcium. A lower Kd value signifies a higher affinity of the indicator for Ca²⁺.

Quantitative Analysis of Quin-2 Calcium Binding Affinity

The dissociation constant (Kd) of Quin-2 for Ca²⁺ is influenced by various experimental conditions, including pH, temperature, and the presence of other ions. The following table summarizes the reported Kd values for Quin-2 under different conditions.

Parameter	Value	Experimental Conditions	Source
Kd for Ca²⁺	115 nM	Not specified	[3]
Kd for Ca²⁺	60 nM	In the absence of Mg²⁺	[4]
Kd for Ca²⁺	74 nM	Determined from pre-exponential factors in fluorescence lifetime measurements	[4]
pKd for Ca²⁺	7.2	Aqueous solution with EGTA as Ca²⁺ buffer, room temperature	[4]
logKCaY	7.1	Not specified	[2][5]
Kd for Mg²⁺	89 ± 5 µM	pH 7.5
logMgY	2.7	Not specified	[2][5]

Experimental Protocol: Determination of Quin-2 Kd by Spectrofluorometry

This section provides a detailed methodology for the experimental determination of the dissociation constant (Kd) of Quin-2 for Ca²⁺ using spectrofluorometry and EGTA-buffered calcium standards.

Materials and Reagents

• Quin-2 (potassium salt)

• Calcium Chloride (CaCl₂)

• EGTA (ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid)

• MOPS (3-(N-morpholino)propanesulfonic acid) or HEPES (4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid) buffer

• Potassium Chloride (KCl)

• Sodium Hydroxide (NaOH) for pH adjustment

• Deionized, metal-free water

• Spectrofluorometer with excitation and emission monochromators

• pH meter

• Quartz cuvettes

Experimental Workflow Diagram

Caption: Workflow for determining the Kd of Quin-2.

Detailed Protocol

1. Preparation of Stock Solutions:

• Quin-2 Stock Solution (e.g., 1 mM): Dissolve a known weight of Quin-2 potassium salt in deionized, metal-free water. Store protected from light.

• CaCl₂ Stock Solution (e.g., 1 M): Prepare a high-concentration stock solution of CaCl₂ in deionized water. The exact concentration should be verified by titration.

• EGTA Stock Solution (e.g., 0.5 M): Dissolve EGTA in deionized water and adjust the pH to ~7.0-7.5 with NaOH to facilitate dissolution.

• Buffer Solution (e.g., 100 mM MOPS or HEPES, 100 mM KCl, pH 7.2): Prepare a buffer with a known pH and ionic strength.

2. Preparation of Ca²⁺/EGTA Calibration Buffers:

• Prepare a series of calibration buffers with varying free Ca²⁺ concentrations using the EGTA buffer system. This involves mixing the CaCl₂ and EGTA stock solutions in precise ratios.

• The free Ca²⁺ concentration in each buffer can be calculated using specialized software or established equations that take into account the pH, temperature, and ionic strength of the buffer.

• Prepare a "zero Ca²⁺" buffer containing EGTA but no added CaCl₂ and a "saturating Ca²⁺" buffer with a high concentration of CaCl₂ to determine the minimum (Fmin) and maximum (Fmax) fluorescence of Quin-2, respectively.

3. Spectrofluorometric Measurements:

• Set the excitation and emission wavelengths on the spectrofluorometer to the optimal values for Quin-2 (typically around 339 nm for excitation and 492 nm for emission).[1][3]

• Add a small, constant amount of the Quin-2 stock solution to each of the Ca²⁺/EGTA calibration buffers in a quartz cuvette. The final concentration of Quin-2 should be in the low micromolar range to avoid buffering the Ca²⁺ concentration.

• Record the fluorescence intensity (F) for each buffer, starting with the zero Ca²⁺ buffer (Fmin), followed by the intermediate Ca²⁺ concentrations, and finally the saturating Ca²⁺ buffer (Fmax).

4. Data Analysis and Kd Determination:

• The free Ca²⁺ concentration ([Ca²⁺]) for each calibration buffer should be accurately calculated.

• The relationship between fluorescence intensity and free Ca²⁺ concentration can be described by the following equation: [Ca²⁺] = Kd * [(F - Fmin) / (Fmax - F)]

• To determine the Kd, plot the fluorescence intensity (F) as a function of the free Ca²⁺ concentration.

• Fit the data to a sigmoidal binding curve. The Kd value corresponds to the free Ca²⁺ concentration at which the fluorescence is halfway between Fmin and Fmax.

Application in Cellular Signaling

Quin-2 is a valuable tool for investigating intracellular Ca²⁺ signaling pathways. It can be loaded into cells in its acetoxymethyl (AM) ester form (Quin-2 AM), which is membrane-permeant.[2] Once inside the cell, cellular esterases cleave the AM group, trapping the active Quin-2 indicator in the cytoplasm. Changes in intracellular Ca²⁺ concentration, triggered by various stimuli, can then be monitored by measuring the fluorescence of Quin-2.

Example Signaling Pathway: GPCR-Mediated Calcium Release

A common application of Quin-2 is to measure Ca²⁺ mobilization following the activation of G-protein coupled receptors (GPCRs).

Caption: GPCR signaling leading to intracellular Ca²⁺ release.

In this pathway, the binding of an agonist to a GPCR activates a Gq protein, which in turn activates phospholipase C (PLC). PLC cleaves phosphatidylinositol 4,5-bisphosphate (PIP₂) into inositol (B14025) 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG). IP₃ binds to its receptor on the endoplasmic reticulum, leading to the release of stored Ca²⁺ into the cytosol. The resulting increase in intracellular Ca²⁺ concentration is detected by the change in Quin-2 fluorescence.

Conclusion

Quin-2 remains a foundational tool in the study of calcium signaling. Its high affinity and selectivity for Ca²⁺, coupled with its well-characterized fluorescent response, make it a reliable indicator for quantifying intracellular calcium levels. A thorough understanding of its binding properties and the experimental factors that influence them is crucial for obtaining accurate and reproducible data in research and drug development settings. The protocols and information provided in this guide serve as a comprehensive resource for the effective application of Quin-2 in the investigation of calcium-mediated cellular processes.

References

• 1. researchgate.net [researchgate.net]
• 2. Reagent for Monitoring Calcium Ion Quin 2 | CAS 73630-23-6 Dojindo [dojindo.com]
• 3. Measuring the in situs Kd of a genetically-encoded Ca2+ sensor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A new method of determining intracellular free Ca2+ concentration using Quin2-fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]

understanding Quin-2 fluorescence excitation and emission spectra

An In-depth Technical Guide to Quin-2 Fluorescence for Cellular Calcium Measurement

Introduction

Quin-2 is a pioneering fluorescent indicator used for the quantitative measurement of intracellular free calcium concentrations ([Ca²⁺]i). As a first-generation calcium probe, it played a crucial role in advancing the understanding of calcium signaling in various cell types. Quin-2 is a non-ratiometric indicator, meaning its fluorescence intensity increases upon binding to Ca²⁺.[1] It is a tetracarboxylic acid that exhibits high selectivity and affinity for Ca²⁺, making it particularly useful for monitoring the low calcium levels found in resting cells.[2] This guide provides a comprehensive overview of the spectral properties, mechanism of action, and experimental protocols associated with Quin-2 for researchers, scientists, and professionals in drug development.

Spectral and Photophysical Properties of Quin-2

The fluorescence of Quin-2 is highly dependent on the concentration of free Ca²⁺. In its unbound (calcium-free) state, Quin-2 exhibits weak fluorescence. Upon binding to Ca²⁺, its quantum yield increases significantly, resulting in a roughly five-fold enhancement of its fluorescence signal.[1] This change in fluorescence intensity is the basis for its use as a calcium indicator.

The excitation maximum for Quin-2 is approximately 339 nm, and its emission maximum is around 492 nm.[1][2] While it can be used in fluorescence microscopy and fluorimetry, its relatively low absorbance and quantum yield compared to later-generation indicators like Fura-2 are notable limitations.[3]

Quantitative Data for Quin-2

The following table summarizes the key quantitative parameters of Quin-2, providing a quick reference for experimental design and data interpretation.

Parameter	Value	Notes
Excitation Maximum (λex)	~339 nm	In Ca²⁺-saturated form.[1][2]
Emission Maximum (λem)	~492 nm	In Ca²⁺-saturated form.[1][2]
Dissociation Constant (Kd) for Ca²⁺	115 nM	In a buffer mimicking cytoplasm.[1][2] Another source reports 2.9 ± 0.2 nM at pH 7.5.[4][5]
Dissociation Constant (Kd) for Mg²⁺	89 ± 5 µM	At pH 7.5.[4][5]
Quantum Yield (Ca²⁺-bound)	0.14	[6]
Fluorescence Enhancement	~5-fold	Upon saturation with Ca²⁺.[1]
Stoichiometry	1:1	For Ca²⁺ binding.[1]

Mechanism of Action and Visualization

Quin-2 is a chelator that binds Ca²⁺ in a 1:1 ratio.[1] The fluorescence of the quinoline (B57606) fluorophore within the Quin-2 molecule is quenched in the Ca²⁺-free state. When Quin-2 binds to a calcium ion, a conformational change occurs that reduces this quenching, leading to a significant increase in fluorescence intensity.

References

• 1. Calcium homeostasis in intact lymphocytes: cytoplasmic free calcium monitored with a new, intracellularly trapped fluorescent indicator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. What is the difference between Fura-2 and Quin-2 | AAT Bioquest [aatbio.com]
• 4. Quin 2: the dissociation constants of its Ca2+ and Mg2+ complexes and its use in a fluorimetric method for determining the dissociation of Ca2+-protein complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quin 2: the dissociation constants of its Ca2+ and Mg2+ complexes and its use in a fluorimetric method for determining the dissociation of Ca2+-protein complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Reagent for Monitoring Calcium Ion Quin 2 | CAS 73630-23-6 Dojindo [dojindo.com]

Quin-2 Versus Other Fluorescent Calcium Indicators: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Quin-2 and a comparative analysis with other popular fluorescent calcium indicators. It is designed to assist researchers, scientists, and drug development professionals in selecting the appropriate indicator for their experimental needs, with a focus on quantitative data, detailed experimental protocols, and visual representations of key concepts.

Introduction to Fluorescent Calcium Indicators

Fluorescent calcium indicators are indispensable tools for studying intracellular calcium (Ca²⁺) signaling, a ubiquitous process governing a vast array of cellular functions, from muscle contraction and neurotransmission to gene expression and apoptosis.[1] These indicators are molecules that exhibit a change in their fluorescent properties upon binding to Ca²⁺, allowing for the real-time visualization and quantification of intracellular Ca²⁺ dynamics. The development of these indicators, starting with Quin-2, has revolutionized our understanding of cellular signaling.[2]

This guide will delve into the specifics of Quin-2, a first-generation indicator, and compare it to its successors, including the ratiometric indicators Fura-2 and Indo-1, and the single-wavelength indicators Fluo-3, Fluo-4, and Rhod-2. The selection of an appropriate indicator is critical and depends on factors such as the specific experimental question, the instrumentation available, and the cell type being studied.[1]

Quantitative Comparison of Fluorescent Calcium Indicators

The choice of a calcium indicator is heavily influenced by its photophysical and chemical properties. The following tables summarize the key quantitative data for Quin-2 and other commonly used fluorescent calcium indicators, facilitating a direct comparison.

Table 1: Properties of UV-Excitable Fluorescent Calcium Indicators

Indicator	Type	Excitation (Ex) Max (nm)	Emission (Em) Max (nm)	Dissociation Constant (Kd) for Ca²⁺ (nM)	Quantum Yield (Ca²⁺-bound)
Quin-2	Single-Wavelength	339[3][4]	492[3][4]	115[3]	0.14[4]
Fura-2	Ratiometric (Excitation)	340 (Ca²⁺-bound) / 380 (Ca²⁺-free)[5][6]	505-510[5][6]	145[5]	~0.23-0.49
Indo-1	Ratiometric (Emission)	~330-350[7][8]	400 (Ca²⁺-bound) / 475-480 (Ca²⁺-free)[7][9]	230[7]	~0.48

Table 2: Properties of Visible Light-Excitable Fluorescent Calcium Indicators

Indicator	Type	Excitation (Ex) Max (nm)	Emission (Em) Max (nm)	Dissociation Constant (Kd) for Ca²⁺ (nM)	Fluorescence Intensity Increase upon Ca²⁺ Binding
Fluo-3	Single-Wavelength	505-506[5][10]	525-526[5][10]	390[5][10][11]	>100-fold[11][12]
Fluo-4	Single-Wavelength	490-494[5][10]	515-516[5]	345-355[5][10]	~100-fold[10]
Rhod-2	Single-Wavelength	550-557[13]	578-581[13]	570	~80-100-fold[13]
Cal-520	Single-Wavelength	492[10]	514[10]	320[10][14]	~100-fold[10]
Calbryte™ 520	Single-Wavelength	492[10]	514[10]	1200[10][14]	~300-fold[10][14]

In-depth Look at Quin-2

Quin-2 was one of the first widely used fluorescent indicators for measuring cytosolic free Ca²⁺.[2] Its development was a significant milestone in cell biology.

Advantages of Quin-2:

• High Affinity for Calcium: With a Kd of 115 nM, Quin-2 is well-suited for measuring low, resting intracellular Ca²⁺ concentrations.[3]

• High Selectivity: It shows high selectivity for Ca²⁺ over other divalent cations like magnesium (Mg²⁺) and is not affected by intracellular pH, sodium gradients, or membrane potential.[3][4][15]

Disadvantages of Quin-2:

• Low Quantum Yield: Compared to its successors, Quin-2 has a relatively low quantum yield (0.14), resulting in weaker fluorescence signals.[4][15]

• UV Excitation: Excitation in the UV range (339 nm) can cause cellular photodamage and autofluorescence.[16]

• Single-Wavelength Indicator: As a single-wavelength indicator, measurements can be affected by variations in dye concentration, cell thickness, and photobleaching.[17]

• Lower Fluorescence Intensity: Fura-2 and Indo-1 offer up to 30-fold brighter fluorescence compared to Quin-2.[2][18]

Comparison with Other Fluorescent Calcium Indicators

Ratiometric Indicators: Fura-2 and Indo-1

Fura-2 and Indo-1 were developed to overcome some of the limitations of Quin-2.[2] Their key advantage is being ratiometric, which allows for more accurate quantification of intracellular Ca²⁺ concentrations.[6][19]

• Fura-2 is an excitation-ratiometric indicator, meaning the ratio of fluorescence emission at a single wavelength (around 510 nm) when excited at two different wavelengths (typically 340 nm and 380 nm) is used to determine the Ca²⁺ concentration.[6][19] This ratiometric measurement corrects for artifacts such as uneven dye loading, photobleaching, and changes in cell thickness.[6][19]

• Indo-1 is an emission-ratiometric indicator. It is excited at a single wavelength (around 350 nm), and the ratio of the fluorescence intensities at two different emission wavelengths (around 400 nm for Ca²⁺-bound and 475 nm for Ca²⁺-free) is measured.[9] This makes it particularly suitable for flow cytometry applications where rapidly switching excitation wavelengths is not practical.[9]

Visible Light-Excitable Indicators: Fluo-3, Fluo-4, and Rhod-2

The development of indicators excitable by visible light was a significant advancement, as it minimized phototoxicity and cellular autofluorescence associated with UV excitation.[16][20]

• Fluo-3 and Fluo-4 are single-wavelength green fluorescent indicators that are widely used for their large fluorescence intensity increase upon Ca²⁺ binding (typically over 100-fold).[11][12] They are compatible with common laser lines (e.g., 488 nm argon-ion laser) used in confocal microscopy and flow cytometry.[11][12] Fluo-4 is an analog of Fluo-3 with fluorine substituents instead of chlorine, resulting in increased fluorescence excitation at 488 nm and consequently brighter signals.[12][21]

• Rhod-2 is a red fluorescent indicator, which is advantageous for multiplexing experiments with green fluorescent proteins (GFPs) or other green fluorescent probes.[1] It also helps to minimize interference from green-fluorescent compounds and tissue autofluorescence.[1] Rhod-2 AM has a tendency to accumulate in mitochondria.[22]

Experimental Protocols

The following are generalized protocols for using acetoxymethyl (AM) ester forms of fluorescent calcium indicators, which are membrane-permeable and can be loaded into live cells. These protocols should be optimized for specific cell types and experimental conditions.

Preparation of Stock Solutions

• Indicator Stock Solution: Prepare a 2 to 5 mM stock solution of the AM ester form of the indicator (e.g., Quin-2 AM, Fura-2 AM) in high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).

• Pluronic® F-127 Stock Solution: Prepare a 10% (w/v) stock solution of Pluronic® F-127 in DMSO. Pluronic® F-127 is a nonionic detergent used to aid the dispersion of the nonpolar AM esters in aqueous media.[23][24]

• Probenecid (B1678239) Stock Solution (Optional): Prepare a 25 mM stock solution of probenecid in a suitable buffer (e.g., Hanks' Balanced Salt Solution with HEPES). Probenecid is an organic anion transport inhibitor that can be used to reduce the leakage of the de-esterified indicator from the cells.[24]

Cell Loading with the Calcium Indicator

• Cell Preparation: Plate cells on a suitable culture dish or coverslip and allow them to adhere overnight in a CO₂ incubator at 37°C.

• Prepare Loading Buffer: On the day of the experiment, prepare a working solution of the indicator in a physiological buffer (e.g., Hanks and Hepes buffer). The final concentration of the indicator is typically in the range of 2 to 20 µM.[23] The working solution should also contain 0.02% to 0.04% Pluronic® F-127.[23][24] If using probenecid, its final concentration is typically 1 to 2.5 mM.[24]

• Dye Loading: Remove the culture medium from the cells and wash them once with the physiological buffer. Add the dye loading solution to the cells.

• Incubation: Incubate the cells at 37°C for 30 to 60 minutes.[23] The optimal incubation time can vary between cell lines.

• Wash: After incubation, wash the cells with the physiological buffer (containing probenecid, if used) to remove any excess extracellular dye.

• De-esterification: Incubate the cells for an additional 30 minutes at room temperature or 37°C to allow for the complete hydrolysis of the AM ester by intracellular esterases, which traps the active form of the indicator inside the cells.

Calcium Measurement

• Stimulation: Mount the coverslip with the loaded cells onto a fluorescence microscope or place the microplate in a fluorescence plate reader.

• Data Acquisition: Acquire baseline fluorescence for a short period. Then, add the desired stimulus (e.g., agonist, ionophore) and record the changes in fluorescence intensity over time.

  • For Quin-2, Fluo-3, Fluo-4, and Rhod-2 , excite at their respective excitation maxima and record the emission intensity.

  • For Fura-2 , alternately excite the cells at 340 nm and 380 nm and record the emission at ~510 nm. The ratio of the fluorescence intensities (F340/F380) is then calculated.

  • For Indo-1 , excite the cells at ~350 nm and record the emission at ~400 nm and ~475 nm. The ratio of the fluorescence intensities (F400/F475) is calculated.

Calibration of Intracellular Calcium Concentration

For ratiometric indicators like Fura-2, it is possible to calibrate the fluorescence ratio to determine the absolute intracellular Ca²⁺ concentration. This typically involves determining the minimum (Rmin) and maximum (Rmax) fluorescence ratios by treating the cells with a Ca²⁺ ionophore (e.g., ionomycin) in the presence of a Ca²⁺-free buffer (containing EGTA) and a Ca²⁺-saturating buffer, respectively. The intracellular Ca²⁺ concentration can then be calculated using the Grynkiewicz equation:

[Ca²⁺] = Kd * [(R - Rmin) / (Rmax - R)] * (Sf2 / Sb2)

Where:

• Kd is the dissociation constant of the indicator for Ca²⁺.

• R is the experimentally measured fluorescence ratio.

• Rmin is the ratio in the absence of Ca²⁺.

• Rmax is the ratio at saturating Ca²⁺ concentrations.

• Sf2/Sb2 is the ratio of the fluorescence intensity of the Ca²⁺-free indicator to the Ca²⁺-bound indicator at the denominator wavelength (e.g., 380 nm for Fura-2).

Visualizing Cellular Processes and Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate complex biological pathways and experimental procedures.

Caption: G-protein coupled receptor (GPCR) signaling pathway leading to intracellular calcium release.

Caption: General experimental workflow for loading and imaging cells with fluorescent calcium indicators.

Caption: Decision tree for selecting a fluorescent calcium indicator based on experimental requirements.

Conclusion

The choice of a fluorescent calcium indicator is a critical step in the design of experiments aimed at studying intracellular Ca²⁺ signaling. Quin-2, as a first-generation indicator, laid the foundation for our ability to measure intracellular Ca²⁺. However, for most applications, newer indicators offer significant advantages in terms of brightness, photostability, and the ability to perform ratiometric measurements. Ratiometric indicators like Fura-2 and Indo-1 are ideal for quantitative measurements, while visible light-excitable indicators such as Fluo-4 and Rhod-2 are excellent for qualitative imaging with reduced phototoxicity and for multiplexing experiments. This guide provides the necessary quantitative data, experimental protocols, and logical frameworks to enable researchers to make informed decisions and obtain reliable and reproducible results in their exploration of the complex world of calcium signaling.

References

• 1. ionbiosciences.com [ionbiosciences.com]
• 2. A new generation of Ca2+ indicators with greatly improved fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. Reagent for Monitoring Calcium Ion Quin 2 | CAS 73630-23-6 Dojindo [dojindo.com]
• 5. ionbiosciences.com [ionbiosciences.com]
• 6. Understanding Fura 2-AM: A Powerful Tool for Calcium Imaging - Amerigo Scientific [amerigoscientific.com]
• 7. Indo-1, pentasodium salt | AAT Bioquest [aatbio.com]
• 8. biotium.com [biotium.com]
• 9. Indo-1 - Wikipedia [en.wikipedia.org]
• 10. The Eight Best Green Fluorescent Calcium Indicators | AAT Bioquest [aatbio.com]
• 11. Fluo-3 Calcium Indicator | Thermo Fisher Scientific - SG [thermofisher.com]
• 12. wahoo.cns.umass.edu [wahoo.cns.umass.edu]
• 13. Reagent for Monitoring Calcium Ion Rhod 2　DOJINDO [dojindo.com]
• 14. resources.biomol.com [resources.biomol.com]
• 15. What is the difference between Fura-2 and Quin-2 | AAT Bioquest [aatbio.com]
• 16. A comparison of fluorescent Ca2+ indicators for imaging local Ca2+ signals in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. resources.biomol.com [resources.biomol.com]
• 18. Influence of quin 2, fura 2 and indo 1 on platelet function and on the measurement of cytosolic free calcium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Fura-2 AM | AAT Bioquest [aatbio.com]
• 20. Fluorescent Ca2+ Indicators Excited with Visible Light—Section 19.3 | Thermo Fisher Scientific - JP [thermofisher.com]
• 21. Comparing Ca2+-Sensitive Dyes Fluo-3 & Fluo-4 with the FLIPR Fluorometric System [moleculardevices.com]
• 22. caymanchem.com [caymanchem.com]
• 23. docs.aatbio.com [docs.aatbio.com]
• 24. docs.aatbio.com [docs.aatbio.com]

Quin-2: A Technical Guide to its Applications in Cellular Biology

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quin-2, a fluorescent indicator for calcium (Ca²⁺), has been a foundational tool in cellular biology for dissecting the intricate roles of intracellular calcium signaling. As a high-affinity Ca²⁺ chelator, Quin-2 enables the real-time measurement of cytosolic free calcium concentrations ([Ca²⁺]i), providing invaluable insights into a myriad of cellular processes. This technical guide provides an in-depth overview of Quin-2's core applications, experimental methodologies, and its role in elucidating complex signaling pathways.

Core Principles and Mechanism of Action

Quin-2 is a tetracarboxylic acid that exhibits a significant increase in fluorescence quantum yield upon binding to Ca²⁺.[1] Its mechanism of action relies on this change in fluorescence intensity. In its unbound (Ca²⁺-free) state, Quin-2 has a low fluorescence quantum yield. When it binds to Ca²⁺ in a 1:1 stoichiometry, its fluorescence signal intensifies approximately five-fold.[2] This property allows for the quantification of changes in intracellular calcium concentration by measuring the fluorescence emission.

Cells are loaded with the acetoxymethyl (AM) ester form of Quin-2 (Quin-2 AM), which is membrane-permeant.[2] Once inside the cell, intracellular esterases cleave the AM groups, trapping the now impermeant Quin-2 in the cytoplasm.[2] The fluorescence of intracellular Quin-2 can then be monitored to report changes in [Ca²⁺]i.

Quantitative Data

A summary of the key quantitative properties of Quin-2 is presented below for easy reference and comparison.

Table 1: Spectroscopic and Physicochemical Properties of Quin-2

Property	Value (Ca²⁺-free)	Value (Ca²⁺-bound)	Reference
Excitation Wavelength (λex)	354 nm	332 nm	[1]
Emission Wavelength (λem)	~510 nm	~492-505 nm	[1][3]
Molar Extinction Coefficient (ε) at 354 nm	~5,000 M⁻¹cm⁻¹	N/A	[2]
Quantum Yield (Φ)	~0.03	0.14	[4][5]
Fluorescence Lifetime (τ)	~1.3 - 1.5 ns	~10 - 11.6 ns	[4][6]

Table 2: Ion Binding Properties of Quin-2

Property	Value	Reference
Dissociation Constant for Ca²⁺ (Kd)	115 nM (in cytoplasm-like medium)	[2][3]
Dissociation Constant for Mg²⁺ (Kd)	~5 mM	[5]
Stoichiometry of Ca²⁺ Binding	1:1	[2]

Experimental Protocols

Detailed Protocol for Loading Cells with Quin-2 AM and Measuring Intracellular Calcium

This protocol provides a general guideline for loading adherent cells with Quin-2 AM and subsequent measurement of intracellular calcium using a fluorescence spectrophotometer or plate reader.

Materials:

• Quin-2 AM (acetoxymethyl ester)

• Anhydrous Dimethyl sulfoxide (B87167) (DMSO)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Probenecid (B1678239) (optional, to prevent dye leakage)

• Cells of interest cultured on coverslips or in microplates

• Fluorescence spectrophotometer or microplate reader with appropriate filter sets (Excitation: ~339 nm, Emission: ~492 nm)

• Ionomycin (B1663694) or other calcium ionophore

• EGTA (ethylene glycol-bis(β-aminoethyl ether)-N,N,N',N'-tetraacetic acid)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 1-10 mM stock solution of Quin-2 AM in anhydrous DMSO. Store in small aliquots at -20°C, protected from light and moisture.

  • Prepare a 20% (w/v) stock solution of Pluronic F-127 in DMSO.

• Cell Preparation:

  • Seed cells on sterile glass coverslips or in a multi-well plate and culture until they reach the desired confluency.

• Loading Cells with Quin-2 AM:

  • Prepare a loading buffer by diluting the Quin-2 AM stock solution into HBSS to a final concentration of 1-5 µM.

  • To aid in the dispersion of the lipophilic Quin-2 AM, first mix the required volume of the Quin-2 AM stock with an equal volume of the 20% Pluronic F-127 stock solution before diluting in HBSS. The final concentration of Pluronic F-127 should be around 0.02-0.04%.

  • (Optional) To inhibit the extrusion of the de-esterified Quin-2 by organic anion transporters, add probenecid to the loading buffer at a final concentration of 1-2.5 mM.

  • Remove the culture medium from the cells and wash once with pre-warmed HBSS.

  • Add the Quin-2 AM loading buffer to the cells and incubate for 30-60 minutes at 37°C in the dark. The optimal loading time and concentration may need to be determined empirically for each cell type.

• Washing and De-esterification:

  • After incubation, remove the loading buffer and wash the cells twice with pre-warmed HBSS (containing probenecid if used in the loading step) to remove extracellular Quin-2 AM.

  • Add fresh pre-warmed HBSS (with probenecid if applicable) and incubate the cells for an additional 30 minutes at room temperature in the dark to allow for complete de-esterification of the Quin-2 AM by intracellular esterases.

• Measurement of Intracellular Calcium:

  • Place the coverslip in a cuvette holder or the multi-well plate in the fluorescence spectrophotometer/plate reader.

  • Set the excitation wavelength to ~339 nm and the emission wavelength to ~492 nm.

  • Record a baseline fluorescence (F).

  • Add the agonist or stimulus of interest and record the change in fluorescence intensity over time.

  • At the end of the experiment, obtain the maximum fluorescence (Fmax) by adding a calcium ionophore like ionomycin (e.g., 5-10 µM) to saturate the intracellular Quin-2 with Ca²⁺.

  • Subsequently, obtain the minimum fluorescence (Fmin) by quenching the fluorescence with a chelating agent like EGTA (e.g., 2-5 mM) in the presence of a cell-permeabilizing agent like digitonin (B1670571) or Triton X-100 to chelate all intracellular Ca²⁺.

• Calculation of Intracellular Calcium Concentration:

  • The intracellular free calcium concentration can be calculated using the Grynkiewicz equation: [Ca²⁺]i = Kd * (F - Fmin) / (Fmax - F) Where:

    • [Ca²⁺]i is the intracellular free calcium concentration.

    • Kd is the dissociation constant of Quin-2 for Ca²⁺ (typically ~115 nM).[2][3]

    • F is the experimental fluorescence intensity.

    • Fmin is the minimum fluorescence intensity.

    • Fmax is the maximum fluorescence intensity.

Applications in Elucidating Signaling Pathways

Quin-2 has been instrumental in deciphering the role of calcium as a second messenger in numerous signaling pathways. A classic application is in the study of G-protein coupled receptor (GPCR) mediated signaling, particularly the phospholipase C (PLC) and inositol (B14025) trisphosphate (IP₃) pathway.

G-Protein Coupled Receptor (GPCR) - IP₃ Signaling Pathway

The binding of an agonist to a Gq-coupled GPCR activates PLC, which then hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP₂) into diacylglycerol (DAG) and IP₃. IP₃ diffuses through the cytoplasm and binds to IP₃ receptors on the endoplasmic reticulum (ER), triggering the release of stored Ca²⁺ into the cytoplasm. This transient increase in cytosolic Ca²⁺ can be precisely measured using Quin-2, providing a direct readout of the activation of this signaling cascade.

GPCR-mediated IP₃-Ca²⁺ signaling pathway elucidated using Quin-2.

Experimental Workflow for Studying GPCR-Mediated Calcium Release

The following workflow outlines the key steps in an experiment designed to measure agonist-induced calcium release using Quin-2.

Workflow for measuring GPCR-mediated Ca²⁺ release with Quin-2.

Limitations and Considerations

While Quin-2 has been a valuable tool, it is important to be aware of its limitations:

• Buffering of Intracellular Calcium: Due to its high affinity for Ca²⁺, intracellular concentrations of Quin-2 in the millimolar range can buffer intracellular calcium transients, potentially underestimating the true magnitude and kinetics of calcium signals.[2]

• Photobleaching and Phototoxicity: Like many fluorescent dyes, Quin-2 is susceptible to photobleaching upon prolonged excitation, which can affect the accuracy of measurements. High-intensity excitation light can also be phototoxic to cells.

• Lower Quantum Yield: Compared to newer generation calcium indicators like Fura-2 and Indo-1, Quin-2 has a lower quantum yield, which can result in a lower signal-to-noise ratio.

• Potential for Cytotoxicity: At high loading concentrations (above 2 mM), Quin-2 can exhibit cytotoxic effects.[2]

Conclusion

Quin-2 remains a significant tool in cellular biology, particularly for its pioneering role in enabling the direct measurement of intracellular calcium. Its high affinity for calcium makes it well-suited for studying resting calcium levels and small changes in [Ca²⁺]i. By understanding its principles, adhering to detailed experimental protocols, and being mindful of its limitations, researchers can continue to leverage Quin-2 to gain valuable insights into the complex and critical role of calcium in cellular signaling and physiology.

References

• 1. QUIN 2, Tetrapotassium Salt Binding of Ca2+ leads to a major shift in UV absorption spectrum and a twenty-fold enhancement in fluorescence quantum yield. | 73630-23-6 [sigmaaldrich.com]
• 2. tsienlab.ucsd.edu [tsienlab.ucsd.edu]
• 3. caymanchem.com [caymanchem.com]
• 4. Fluorescence lifetime imaging of calcium using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reagent for Monitoring Calcium Ion Quin 2 | CAS 73630-23-6 Dojindo [dojindo.com]
• 6. A new method of determining intracellular free Ca2+ concentration using Quin2-fluorescence - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes: Quin-2 AM for Live Cell Intracellular Calcium Measurement

Introduction

Quin-2 is a high-affinity fluorescent indicator for calcium (Ca²⁺) with a dissociation constant (Kd) of 115 nM, making it ideal for monitoring the low calcium levels found in resting cells.[1] Its acetoxymethyl ester form, Quin-2 AM, is a cell-permeant molecule that can readily cross the plasma membrane of living cells. Once inside the cell, intracellular esterases cleave the AM group, trapping the active, calcium-sensitive form of Quin-2 within the cytoplasm. This process is known as de-esterification. The binding of calcium to Quin-2 induces a significant change in its fluorescent properties, allowing for the quantification of intracellular calcium concentrations.[2] Quin-2 is highly selective for calcium and is not significantly affected by sodium gradients, membrane potential, or intracellular pH.[1]

The fluorescence of Quin-2 is measured by exciting the dye and recording the emission. The excitation and emission maxima for Quin-2 are approximately 339 nm and 492 nm, respectively.[1] Binding of calcium results in a large increase in fluorescence intensity.[2]

Mechanism of Action

Quin-2 AM passively diffuses across the cell membrane into the cytosol. Inside the cell, non-specific esterases hydrolyze the acetoxymethyl esters, releasing the free Quin-2 acid, which is a polar molecule and is thus trapped within the cell. This active form of Quin-2 binds to free intracellular Ca²⁺, leading to a conformational change that results in a significant increase in fluorescence intensity upon excitation. By measuring the fluorescence intensity, one can determine the concentration of intracellular free calcium.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for using Quin-2 AM in live cell calcium imaging experiments.

Table 1: Quin-2 AM Spectral Properties

Parameter	Wavelength (nm)	Notes
Excitation Maximum	339 - 340	The optimal excitation wavelength for Ca²⁺-bound Quin-2.[1][3]
Emission Maximum	492 - 495	The peak emission wavelength.[1][3]
Cutoff Filter	475	Recommended to reduce background noise.[3]

Table 2: Recommended Reagent Concentrations and Incubation Parameters

Parameter	Recommended Range	Notes
Stock Solution
Quin-2 AM Concentration	2 - 5 mM	Dissolved in high-quality, anhydrous DMSO.[3]
Working Solution
Quin-2 AM Concentration	2 - 20 µM	The optimal concentration is cell-type dependent and should be determined empirically. A final concentration of 4-5 µM is recommended for most cell lines.[3]
Pluronic® F-127	0.04%	A non-ionic detergent used to increase the aqueous solubility of Quin-2 AM.[3]
Probenecid (B1678239)	1 - 2 mM	An anion-transport inhibitor that can be added to reduce leakage of the de-esterified dye from the cells.[3]
Cell Loading
Incubation Temperature	37 °C	Standard cell culture incubation temperature.[3]
Incubation Time	30 - 60 minutes	Can be extended for certain cell lines to improve signal intensity.[3]
De-esterification
Incubation Time	20 - 30 minutes	Allows for the complete hydrolysis of the AM ester by intracellular esterases.[4]

Experimental Protocols

1. Preparation of Quin-2 AM Stock Solution

• Prepare a 2 to 5 mM stock solution of Quin-2 AM in high-quality, anhydrous DMSO.[3]

• Aliquot the stock solution into single-use volumes and store at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.[3]

2. Preparation of Quin-2 AM Working Solution

• On the day of the experiment, thaw an aliquot of the Quin-2 AM stock solution to room temperature.[3]

• Prepare a 2 to 20 µM Quin-2 AM working solution in a buffer of your choice, such as Hanks and Hepes buffer (HHBS).[3]

• For most cell lines, a final concentration of 4-5 µM is recommended.[3] The exact concentration should be determined empirically for your specific cell type.

• To aid in the dispersion of the dye, 0.04% Pluronic® F-127 can be included in the working solution.[3]

• If dye leakage is a concern due to organic anion transporters in your cells, probenecid (1-2 mM) may be added to the working solution.[3]

3. Cell Loading Protocol for Adherent Cells

• Plate cells on sterile coverslips or in a clear-bottom, black-walled microplate and culture overnight in growth medium.

• On the day of the experiment, aspirate the culture medium.

• Wash the cells once with HHBS or a buffer of your choice.

• Add the Quin-2 AM working solution to the cells and incubate for 30 to 60 minutes at 37°C in a cell incubator.[3]

• After incubation, remove the dye working solution and wash the cells with HHBS to remove any excess probe.[3] If applicable, the wash buffer can contain an anion transporter inhibitor like probenecid.[3]

• Add fresh buffer to the cells and incubate for an additional 20-30 minutes at room temperature to allow for complete de-esterification of the Quin-2 AM.[4]

• The cells are now loaded and ready for fluorescence measurement.

4. Cell Loading Protocol for Suspension Cells

• Centrifuge the cell suspension to obtain a cell pellet.

• Resuspend the cells in the Quin-2 AM working solution at an appropriate density.

• Incubate the cells for 30 to 60 minutes at 37°C with gentle agitation, protected from light.[3]

• After incubation, centrifuge the cells to pellet them and remove the supernatant containing the dye.

• Wash the cells by resuspending them in fresh, pre-warmed buffer (e.g., HHBS) and centrifuging again. Repeat this wash step at least once.

• Resuspend the final cell pellet in fresh buffer and incubate for an additional 20-30 minutes at room temperature for de-esterification.[4]

• The cells can then be transferred to a suitable chamber for fluorescence measurements.

5. Measurement of Intracellular Calcium

• Place the plate containing the loaded cells into a fluorescence microplate reader.

• Add the desired stimulant to the cells.

• Simultaneously measure the fluorescence intensity at an excitation wavelength of ~340 nm and an emission wavelength of ~495 nm. A cutoff filter at 475 nm is recommended.[3]

• The change in fluorescence intensity corresponds to the change in intracellular calcium concentration.

Visualizations

Caption: A diagram of a typical GPCR-mediated calcium signaling pathway.

Caption: Workflow for Quin-2 AM cell loading and calcium measurement.

References

• 1. caymanchem.com [caymanchem.com]
• 2. Quin-2, AM *CAS 83104-85-2* | AAT Bioquest [aatbio.com]
• 3. docs.aatbio.com [docs.aatbio.com]
• 4. benchchem.com [benchchem.com]

Preparation of Quin-2 Stock Solutions: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quin-2 is a fluorescent indicator widely used for the measurement of intracellular calcium concentrations ([Ca²⁺]i). Its utility lies in its high affinity and selectivity for Ca²⁺ over other divalent cations like Mg²⁺. Upon binding to Ca²⁺, the fluorescence quantum yield of Quin-2 increases approximately twenty-fold, allowing for the quantification of changes in intracellular calcium levels. Quin-2 is available in two primary forms: the cell-impermeant salt form (e.g., tetrapotassium salt) and the cell-permeant acetoxymethyl (AM) ester form. The AM ester derivative readily crosses cell membranes and is subsequently hydrolyzed by intracellular esterases to the active, membrane-impermeant Quin-2, effectively trapping it within the cytosol. This document provides detailed protocols for the preparation of stock solutions for both forms of Quin-2.

Quantitative Data Summary

For ease of reference and comparison, the key quantitative properties of Quin-2 and its AM ester are summarized in the table below.

Property	Quin-2 (Tetrapotassium Salt)	Quin-2 AM (Acetoxymethyl Ester)
Molecular Weight	693.87 g/mol [1]	Not explicitly found, but used for concentration calculations in protocols.
Solubility	10 mg/mL in water	Soluble in anhydrous DMSO[2]
Recommended Stock Solution Concentration	Dependent on experimental needs, prepared in aqueous buffer.	2-10 mM in anhydrous DMSO
Storage Conditions	Store at -20°C, protect from light. Stock solutions are stable for up to 6 months at -20°C when aliquoted and frozen under an inert gas at pH >10.	Store solid at -20°C or -80°C, away from light and moisture. Store stock solution in single-use aliquots at -20°C or -80°C to avoid repetitive freeze-thaw cycles.
Excitation Wavelength (λex)	~339 nm[2][3] (High Ca²⁺: ~332 nm; Low Ca²⁺: ~354 nm)	N/A (not fluorescent)
Emission Wavelength (λem)	~492 nm[2][3] (High Ca²⁺: ~505 nm; Low Ca²⁺: ~510 nm)	N/A (not fluorescent)
Dissociation Constant (Kd) for Ca²⁺	2.9 ± 0.2 nM (at pH 7.5)[4][5] or 115 nM[2]	N/A (hydrolyzed to Quin-2)
Dissociation Constant (Kd) for Mg²⁺	89 ± 5 µM (at pH 7.5)[4][5]	N/A (hydrolyzed to Quin-2)

Experimental Protocols

Protocol 1: Preparation of Quin-2 Tetrapotassium Salt Stock Solution

The tetrapotassium salt of Quin-2 is water-soluble and is typically used for in vitro calibration experiments or for direct loading into cells via microinjection.

Materials:

• Quin-2, tetrapotassium salt

• High-purity water (e.g., Milli-Q® or equivalent)

• Appropriate buffer (e.g., HEPES, MOPS)

• Vortex mixer

• Microcentrifuge tubes

Procedure:

• Determine the required concentration and volume of the stock solution based on your experimental design. A common stock solution concentration is 10 mM.

• Calculate the mass of Quin-2 tetrapotassium salt needed. For example, to prepare 1 mL of a 10 mM stock solution:

  • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

  • Mass (mg) = 10 mmol/L x 0.001 L x 693.87 g/mol = 6.94 mg

• Weigh the calculated amount of Quin-2 tetrapotassium salt in a microcentrifuge tube.

• Add the appropriate volume of high-purity water or your desired aqueous buffer to the tube.

• Vortex thoroughly until the solid is completely dissolved. The solution should be a clear, pale yellow.[3]

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C , protected from light. For long-term storage, it is recommended to freeze under an inert gas at a pH greater than 10.

Protocol 2: Preparation of Quin-2 AM Stock Solution

Quin-2 AM is the membrane-permeant form used for loading into live cells. It is insoluble in water and must be dissolved in an anhydrous organic solvent, typically dimethyl sulfoxide (B87167) (DMSO).

Materials:

• Quin-2, acetoxymethyl (AM) ester

• Anhydrous dimethyl sulfoxide (DMSO)

• Vortex mixer

• Microcentrifuge tubes

Procedure:

• Equilibrate the Quin-2 AM vial and anhydrous DMSO to room temperature before opening to prevent moisture condensation, which can hydrolyze the AM ester.

• Prepare a stock solution in the range of 2-10 mM in anhydrous DMSO. For example, to prepare 100 µL of a 10 mM stock solution (assuming a similar molecular weight to the free acid for initial estimation, though precise molecular weight should be obtained from the supplier):

  • Note: The exact mass will depend on the molecular weight of the specific Quin-2 AM product, which should be provided by the supplier.

• Add the appropriate volume of anhydrous DMSO to the vial of pre-weighed Quin-2 AM.

• Vortex thoroughly until the solid is completely dissolved. This may take some time.

• Aliquot the stock solution into small, single-use volumes in tightly sealed microcentrifuge tubes.

• Store the aliquots at -20°C or -80°C , protected from light and moisture.

Signaling Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the mechanism of Quin-2 AM cell loading and a general experimental workflow for measuring intracellular calcium.

Caption: Mechanism of Quin-2 AM loading and activation in a cell.

Caption: General workflow for intracellular calcium measurement using Quin-2 AM.

References

• 1. scbt.com [scbt.com]
• 2. caymanchem.com [caymanchem.com]
• 3. Reagent for Monitoring Calcium Ion Quin 2 | CAS 73630-23-6 Dojindo [dojindo.com]
• 4. Quin 2: the dissociation constants of its Ca2+ and Mg2+ complexes and its use in a fluorimetric method for determining the dissociation of Ca2+-protein complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Quin 2: the dissociation constants of its Ca2+ and Mg2+ complexes and its use in a fluorimetric method for determining the dissociation of Ca2+-protein complexes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Quin-2 in Fluorescence Microscopy

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Quin-2, a fluorescent indicator for the measurement of intracellular calcium ([Ca²⁺]i) using fluorescence microscopy. This document outlines the key characteristics of Quin-2, detailed experimental protocols, and data presentation guidelines.

Introduction to Quin-2

Quin-2 is a first-generation fluorescent dye used for the quantitative measurement of intracellular calcium concentrations.[1] Its fluorescence is highly sensitive to the concentration of free Ca²⁺.[2] The acetoxymethyl (AM) ester form, Quin-2 AM, is cell-permeant and, once inside the cell, is cleaved by intracellular esterases to the membrane-impermeant Quin-2, effectively trapping it in the cytosol.[3][4] Quin-2 exhibits a high affinity for Ca²⁺, making it particularly well-suited for monitoring low levels of calcium, such as those found in resting cells.[1][5][6] It also displays high selectivity for calcium over other cations like magnesium (Mg²⁺) and is not affected by intracellular pH, sodium gradients, or membrane potential.[1][5][6]

Quantitative Data Summary

The following tables summarize the key quantitative properties of Quin-2.

Table 1: Spectral and Chemical Properties of Quin-2

Property	Value	Reference
Excitation Maximum (Ca²⁺-bound)	339 nm	[5]
Emission Maximum (Ca²⁺-bound)	492 nm	[5]
Dissociation Constant (Kd) for Ca²⁺	115 nM	[5]
Dissociation Constant (Kd) for Mg²⁺	89 ± 5 µM	[7][8]
Molecular Weight (Quin-2, Tetrapotassium Salt)	693.87 g/mol	[9]
Molecular Weight (Quin-2 AM)	829.76 g/mol	[10]
Solubility (Quin-2, Tetrapotassium Salt)	10 mg/mL in H₂O	[9]
Solubility (Quin-2 AM)	Soluble in anhydrous DMSO	[11]

Experimental Protocols

Preparation of Reagents

a. Quin-2 AM Stock Solution (2-5 mM)

• Prepare a 2 to 5 mM stock solution of Quin-2 AM in high-quality, anhydrous Dimethyl Sulfoxide (DMSO).[11]

• Aliquot the stock solution into single-use volumes and store at -20°C, protected from light and moisture.[11] Avoid repeated freeze-thaw cycles.[11]

b. Pluronic® F-127 Stock Solution (20% w/v)

• Dissolve Pluronic® F-127 in DMSO to create a 20% (w/v) stock solution.

• This nonionic detergent helps to increase the aqueous solubility of Quin-2 AM.[11]

c. Loading Buffer

• Prepare a suitable physiological buffer, such as Hanks' Balanced Salt Solution (HBSS) or a HEPES-buffered saline (HBS), pH 7.2-7.4.

• For some cell types, the presence of organic anion transporters can lead to leakage of the de-esterified dye. To mitigate this, 1-2 mM probenecid (B1678239) can be added to the loading buffer.[11]

Cell Loading with Quin-2 AM

This protocol is a general guideline and may require optimization for specific cell types and experimental conditions.

• Cell Preparation: Plate cells on coverslips or in a microplate suitable for fluorescence microscopy and culture them overnight to allow for adherence.

• Prepare Loading Solution: On the day of the experiment, thaw an aliquot of the Quin-2 AM stock solution. Prepare a working solution of 2-20 µM Quin-2 AM in the loading buffer. A final concentration of 4-5 µM is often a good starting point.[11] To aid in the dispersion of the lipophilic AM ester in the aqueous buffer, first mix the required volume of Quin-2 AM stock with an equal volume of 20% Pluronic® F-127 solution before diluting to the final concentration in the loading buffer.

• Cell Loading: Remove the culture medium from the cells and wash once with the loading buffer. Replace the buffer with the Quin-2 AM loading solution.

• Incubation: Incubate the cells at 37°C for 30-60 minutes in the dark.[11] The optimal loading time can vary between cell lines and may need to be determined empirically.[11]

• Washing: After incubation, wash the cells two to three times with the loading buffer (without Quin-2 AM) to remove any extracellular dye.[11]

• De-esterification: Incubate the cells in fresh loading buffer for an additional 30 minutes at room temperature in the dark to allow for the complete hydrolysis of the AM ester by intracellular esterases.

Fluorescence Microscopy and Data Acquisition

• Microscope Setup: Use a fluorescence microscope equipped with a UV light source and appropriate filters for Quin-2.

  • Excitation Filter: A filter centered around 340 nm.

  • Emission Filter: A filter that allows for the collection of emitted light around 495 nm.[11]

• Image Acquisition:

  • Mount the coverslip with the loaded cells onto the microscope stage.

  • Locate the cells using brightfield or phase-contrast microscopy.

  • Switch to fluorescence imaging and acquire baseline fluorescence intensity (F) before stimulating the cells.

  • Introduce the stimulus (e.g., agonist, ionophore) to induce a change in intracellular calcium.

  • Record the change in fluorescence intensity over time. It is crucial to minimize photobleaching by using the lowest possible excitation light intensity and exposure time.

Calcium Concentration Calculation (Optional)

The intracellular free calcium concentration can be estimated using the following equation:

[Ca²⁺] = Kd * (F - Fmin) / (Fmax - F)

Where:

• [Ca²⁺] is the intracellular free calcium concentration.

• Kd is the dissociation constant of Quin-2 for Ca²⁺ (115 nM).[5]

• F is the measured fluorescence intensity of the experimental sample.

• Fmax is the fluorescence intensity at calcium saturation, determined by adding a calcium ionophore (e.g., ionomycin) followed by a high concentration of extracellular calcium.

• Fmin is the fluorescence intensity in the absence of calcium, determined by subsequently adding a calcium chelator (e.g., EGTA).

Visualization of Workflows and Pathways

Experimental Workflow

The following diagram illustrates the step-by-step process of using Quin-2 for fluorescence microscopy.

Caption: A flowchart of the key steps in a Quin-2 fluorescence microscopy experiment.

Example Signaling Pathway: Gq-PLC-IP3 Pathway

Quin-2 is often used to measure calcium mobilization downstream of G-protein coupled receptor (GPCR) activation. The diagram below shows a simplified Gq-PLC-IP3 signaling pathway leading to an increase in intracellular calcium.

Caption: A simplified diagram of the Gq-PLC-IP3 signaling cascade leading to intracellular calcium release.

References

• 1. What is the difference between Fura-2 and Quin-2 | AAT Bioquest [aatbio.com]
• 2. Fluorescence lifetime imaging of calcium using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Measurement of intrasynaptosomal free calcium by using the fluorescent indicator quin-2 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Reagent for Monitoring Calcium Ion Quin 2 | CAS 73630-23-6 Dojindo [dojindo.com]
• 5. caymanchem.com [caymanchem.com]
• 6. Live Cell Calcium Indicators [sigmaaldrich.com]
• 7. Quin 2: the dissociation constants of its Ca2+ and Mg2+ complexes and its use in a fluorimetric method for determining the dissociation of Ca2+-protein complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quin 2: the dissociation constants of its Ca2+ and Mg2+ complexes and its use in a fluorimetric method for determining the dissociation of Ca2+-protein complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quin-2 suitable for fluorescence, ≥95% (HPLC) | 73630-23-6 [sigmaaldrich.com]
• 10. Quin-2, AM *CAS 83104-85-2* | AAT Bioquest [aatbio.com]
• 11. docs.aatbio.com [docs.aatbio.com]

Application Notes and Protocols for Determining Intracellular Calcium Using Quin-2

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the fluorescent indicator Quin-2 for the accurate determination of intracellular calcium concentrations ([Ca²⁺]i). This document outlines the principles of Quin-2 function, detailed experimental protocols for cell loading and calibration, and data analysis.

Introduction to Quin-2

Quin-2 is a fluorescent chelating agent highly selective for calcium ions (Ca²⁺). Its fluorescence intensity increases significantly upon binding to Ca²⁺.[1] The acetoxymethyl ester form, Quin-2 AM, is a membrane-permeant version of the dye that can be readily loaded into live cells. Once inside the cell, cytosolic esterases cleave the AM group, trapping the active, membrane-impermeant Quin-2 in the cytoplasm.[2] This allows for the direct measurement of [Ca²⁺]i by monitoring the fluorescence of the dye. Quin-2 is particularly useful for monitoring low levels of calcium, such as those found in resting cells, due to its high affinity for Ca²⁺.[1]

Principle of Measurement

The determination of intracellular calcium concentration using Quin-2 is based on the following equation, which relates the fluorescence of the dye to the concentration of free Ca²⁺:

[Ca²⁺]i = Kd * (F - Fmin) / (Fmax - F)

Where:

• [Ca²⁺]i is the intracellular free calcium concentration.

• Kd is the dissociation constant of the Quin-2/Ca²⁺ complex.

• F is the measured fluorescence intensity of the Quin-2 loaded cells.

• Fmax is the maximum fluorescence intensity when Quin-2 is saturated with Ca²⁺.

• Fmin is the minimum fluorescence intensity in the absence of Ca²⁺.

To accurately determine [Ca²⁺]i, it is essential to perform a calibration procedure to determine the values of Fmax and Fmin under the specific experimental conditions.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for using Quin-2 in intracellular calcium measurements.

Parameter	Value	Notes
Excitation Wavelength (λex)	339 nm	Optimal excitation for Ca²⁺-bound Quin-2.[3]
Emission Wavelength (λem)	492 nm	Peak fluorescence emission.[3]
Dissociation Constant (Kd)	115 nM	Effective dissociation constant in a cytoplasm-mimicking environment.
Quin-2 AM Stock Solution	2 to 5 mM in anhydrous DMSO	Prepare fresh and store in single-use aliquots at -20°C.[2]
Quin-2 AM Working Concentration	2 to 20 µM	The optimal concentration should be determined empirically for each cell type, with 4-5 µM being a common starting point.[2]
Pluronic® F-127 Concentration	0.04% (in working solution)	A nonionic detergent used to aid in the solubilization of Quin-2 AM.[2]
Probenecid (B1678239) Concentration	1-2 mM (in working solution)	An anion-transport inhibitor that can reduce the leakage of de-esterified Quin-2 from the cells.[2]

Experimental Protocols

I. Preparation of Reagents

1. Quin-2 AM Stock Solution (2-5 mM):

• Prepare a stock solution of Quin-2 AM in high-quality, anhydrous DMSO.[2]
• For example, to make a 2 mM stock solution, dissolve 1 mg of Quin-2 AM (MW ~1084 g/mol , check the exact molecular weight from the supplier) in approximately 461 µL of anhydrous DMSO.
• Vortex thoroughly to ensure complete dissolution.
• Aliquot into single-use tubes and store at -20°C, protected from light and moisture. Avoid repeated freeze-thaw cycles.[2]

2. Pluronic® F-127 Stock Solution (10% w/v):

• Dissolve 1 g of Pluronic® F-127 in 10 mL of distilled water.
• Heat gently (around 40-50°C) for about 30 minutes to aid dissolution.
• Store at 4°C.

3. Probenecid Stock Solution (250 mM):

• Dissolve probenecid in an equal molar amount of NaOH (1 M) and then bring to the final volume with a physiological buffer (e.g., Hanks' Balanced Salt Solution - HBSS).
• For example, to make a 10 mL solution, dissolve 713 mg of probenecid (MW ~285 g/mol ) in 2.5 mL of 1 M NaOH and then add buffer to a final volume of 10 mL.
• Store aliquots at -20°C.

4. Physiological Buffer (e.g., HBSS):

• Prepare a Hanks' Balanced Salt Solution or another suitable physiological buffer (e.g., HEPES-buffered saline) and ensure the pH is adjusted to 7.2-7.4.

II. Cell Loading with Quin-2 AM

This protocol is a general guideline and should be optimized for the specific cell type being used.

• Cell Seeding: Seed cells on a suitable culture plate or coverslip to achieve the desired confluence on the day of the experiment.

• Preparation of Loading Buffer:

  • On the day of the experiment, thaw an aliquot of the Quin-2 AM stock solution.

  • Prepare a loading buffer by diluting the Quin-2 AM stock solution and Pluronic® F-127 stock solution into the physiological buffer to achieve the desired final concentrations. For example, for a 4 µM Quin-2 AM and 0.04% Pluronic® F-127 loading buffer:

    • Add 2 µL of 2 mM Quin-2 AM stock and 4 µL of 10% Pluronic® F-127 stock to 1 mL of physiological buffer.

  • If probenecid is required, add it to the loading buffer to a final concentration of 1-2 mM.

  • Vortex the loading buffer thoroughly.

• Cell Loading:

  • Remove the culture medium from the cells and wash once with the physiological buffer.

  • Add the Quin-2 AM loading buffer to the cells.

  • Incubate at 37°C for 30 to 60 minutes in the dark. The optimal incubation time may vary between cell types.[2]

• Washing:

  • After incubation, remove the loading buffer and wash the cells two to three times with the physiological buffer to remove any extracellular dye.[2] If using probenecid, include it in the wash buffer as well.

  • The cells are now loaded with Quin-2 and ready for fluorescence measurements.

III. In Situ Calibration Protocol (Determination of Fmax and Fmin)

This calibration should be performed at the end of each experiment on the same cells used for the measurements.

• Measurement of F (Basal Fluorescence):

  • Measure the baseline fluorescence intensity (F) of the Quin-2 loaded cells at an excitation of ~339 nm and emission of ~492 nm.

• Determination of Fmax (Maximum Fluorescence):

  • To determine the maximum fluorescence (Fmax), add a calcium ionophore such as ionomycin (B1663694) (final concentration 5-10 µM) to the cells in the presence of a high extracellular calcium concentration (e.g., 1-2 mM CaCl₂ in the physiological buffer).

  • Ionomycin will permeabilize the cell membrane to Ca²⁺, allowing the intracellular Quin-2 to become saturated with calcium.

  • Record the fluorescence until a stable maximum signal is reached. This is Fmax.

• Determination of Fmin (Minimum Fluorescence):

  • To determine the minimum fluorescence (Fmin), chelate all the calcium.

  • Add a high concentration of a calcium chelator, such as EGTA (ethylene glycol-bis(β-aminoethyl ether)-N,N,N′,N′-tetraacetic acid), to the cells. The final concentration of EGTA should be sufficient to chelate all the calcium in the buffer and released from the cells (e.g., 10-20 mM).

  • To ensure the complete removal of intracellular calcium, it is often necessary to raise the pH of the EGTA solution slightly with Tris base to facilitate Ca²⁺ chelation and to add a calcium-free buffer.

  • Record the fluorescence until a stable minimum signal is reached. This is Fmin.

IV. Calculation of Intracellular Calcium Concentration

Using the measured values of F, Fmax, and Fmin, and the known Kd for Quin-2 (115 nM), calculate the intracellular calcium concentration using the formula:

[Ca²⁺]i = 115 nM * (F - Fmin) / (Fmax - F)

Signaling Pathways and Experimental Workflows

Caption: Workflow of Quin-2 AM loading and activation within a cell.

Caption: Experimental workflow for the in situ calibration of Quin-2.

References

• 1. What is the difference between Fura-2 and Quin-2 | AAT Bioquest [aatbio.com]
• 2. docs.aatbio.com [docs.aatbio.com]
• 3. Measurement by Quin2 of changes of the intracellular calcium concentration in strips of the rabbit ear artery and of the guinea-pig ileum - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Ratiometric Calcium Imaging Using Quin-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quin-2 is a fluorescent indicator widely used for the measurement of intracellular calcium concentration ([Ca²⁺]i). As a ratiometric dye, Quin-2 allows for a more accurate determination of [Ca²⁺]i compared to single-wavelength indicators. This is because the ratiometric approach minimizes issues such as uneven dye loading, differences in cell thickness, and photobleaching.[1] Quin-2 exhibits a shift in its excitation spectrum upon binding to Ca²⁺, which is the basis for ratiometric measurements.[2] This document provides detailed application notes and protocols for the use of Quin-2 in ratiometric calcium imaging.

Principle of Ratiometric Calcium Imaging with Quin-2

Quin-2 is a UV-excitable fluorescent dye with a high affinity for Ca²⁺.[3] The core principle of its use in ratiometric imaging lies in the change in its fluorescence excitation spectrum upon binding to calcium. When excited at a calcium-sensitive wavelength (approximately 340 nm), the fluorescence intensity of Quin-2 increases as it binds to Ca²⁺.[3] Conversely, at an isosbestic wavelength (approximately 360 nm), where the fluorescence is independent of the Ca²⁺ concentration, the intensity remains relatively constant. By calculating the ratio of the fluorescence intensities emitted at a specific wavelength (around 492 nm) when excited at these two different wavelengths, a quantitative measure of the intracellular free calcium concentration can be obtained.[3][4] This ratiometric approach provides a robust method for quantifying [Ca²⁺]i, as it corrects for variations in dye concentration, cell path length, and illumination intensity.[1]

Quantitative Data Summary

The following tables summarize the key quantitative properties of Quin-2.

Table 1: Spectroscopic Properties of Quin-2

Property	Ca²⁺-Free Quin-2	Ca²⁺-Bound Quin-2
Excitation Maximum (λex)	~362 nm	~335 nm
Emission Maximum (λem)	~492 nm	~492 nm
Quantum Yield (ΦF)	Not readily available	~0.14[5]
Extinction Coefficient (ε)	Not readily available	Not readily available

Table 2: Calcium Binding Properties of Quin-2

Property	Value
Dissociation Constant (Kd) for Ca²⁺	115 nM[3]
Stoichiometry (Quin-2:Ca²⁺)	1:1[3]

Signaling Pathway and Experimental Workflow Diagrams

References

• 1. The kinetics of calcium binding to calmodulin: Quin 2 and ANS stopped-flow fluorescence studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A Comparison between Quin-2 and Aequorin as Indicators of Cytoplasmic Calcium Levels in Higher Plant Cell Protoplasts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Calcium homeostasis in intact lymphocytes: cytoplasmic free calcium monitored with a new, intracellularly trapped fluorescent indicator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. ema.europa.eu [ema.europa.eu]
• 5. ikev.org [ikev.org]

Measuring Calcium Transients in Cardiac Myocytes with Quin-2: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

The precise regulation of intracellular calcium ([Ca²⁺]i) is fundamental to cardiac myocyte function, governing excitation-contraction coupling, gene expression, and cell viability. Dysregulation of Ca²⁺ handling is a hallmark of many cardiovascular diseases. Quin-2, a fluorescent Ca²⁺ indicator, has been a valuable tool for investigating these dynamics. As a non-ratiometric dye, Quin-2 exhibits an increase in fluorescence intensity upon binding to Ca²⁺. This document provides detailed application notes and protocols for the use of Quin-2 in measuring calcium transients in isolated adult ventricular myocytes.

Quantitative Data Summary

The following tables summarize key quantitative parameters for Quin-2, essential for experimental design and data analysis.

Table 1: Spectral and Chemical Properties of Quin-2

Property	Value	Reference
Excitation Wavelength (λex)	~339 nm	[1]
Emission Wavelength (λem)	~492 nm	[1]
Dissociation Constant (Kd) for Ca²⁺	115 nM (in vitro)	[1]
Dissociation Constant (Kd) for Mg²⁺	>5 mM	[1]

Table 2: Typical Intracellular Calcium Concentrations in Adult Rat Ventricular Myocytes Measured with Quin-2

Parameter	Concentration Range	Reference
Basal (Diastolic) [Ca²⁺]i	100 - 200 nM	[2]
Peak Systolic [Ca²⁺]i	400 - 800 nM	[2]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the underlying principles and the procedural flow of measuring calcium transients with Quin-2.

Figure 1: Quin-2 Signaling Pathway in Cardiac Myocytes.

Figure 2: Experimental Workflow for Measuring Calcium Transients.

Experimental Protocols

Protocol 1: Isolation of Adult Rat Ventricular Myocytes

This protocol describes a standard enzymatic digestion method for isolating high-quality, calcium-tolerant adult rat ventricular myocytes.

Materials:

• Perfusion Buffer: Ca²⁺-free Tyrode's solution containing (in mM): 137 NaCl, 5.4 KCl, 1.2 MgCl₂, 1.2 NaH₂PO₄, 10 glucose, and 20 HEPES (pH 7.3 with NaOH).

• Enzyme Solution: Perfusion buffer supplemented with Collagenase Type II (e.g., Worthington, ~1 mg/mL) and Protease Type XIV (e.g., Sigma, ~0.1 mg/mL).

• Stop Solution: Perfusion buffer containing 1% Bovine Serum Albumin (BSA) and 50 µM CaCl₂.

• Langendorff perfusion system.

• Adult Sprague-Dawley rat (250-300g).

• Anesthetic (e.g., pentobarbital).

Procedure:

• Anesthetize the rat via intraperitoneal injection of pentobarbital (B6593769) (150 mg/kg).

• Once deeply anesthetized (loss of pedal and corneal reflexes), perform a thoracotomy to expose the heart.

• Excise the heart and immediately place it in ice-cold Perfusion Buffer.

• Cannulate the aorta on the Langendorff apparatus and begin retrograde perfusion with oxygenated (95% O₂ / 5% CO₂) Perfusion Buffer at 37°C for 5 minutes to clear the coronary arteries of blood.

• Switch the perfusion to the oxygenated Enzyme Solution and perfuse for 15-20 minutes, or until the heart becomes flaccid.

• Detach the heart from the cannula and remove the atria.

• Mince the ventricular tissue in Stop Solution.

• Gently triturate the minced tissue with a wide-bore pipette to release individual myocytes.

• Filter the cell suspension through a 100 µm nylon mesh to remove undigested tissue.

• Allow the myocytes to settle by gravity for 10-15 minutes.

• Carefully remove the supernatant and gently resuspend the myocyte pellet in Stop Solution.

• Gradually reintroduce Ca²⁺ to the myocytes by incremental additions of a CaCl₂ stock solution to a final concentration of 1.2 mM. Only rod-shaped, quiescent myocytes should be used for experiments.

Protocol 2: Loading Cardiac Myocytes with Quin-2 AM

This protocol details the loading of isolated myocytes with the acetoxymethyl (AM) ester form of Quin-2.

Materials:

• Isolated adult ventricular myocytes.

• Quin-2 AM (e.g., from a reputable supplier).

• Anhydrous Dimethyl Sulfoxide (DMSO).

• Pluronic F-127 (20% solution in DMSO).

• Tyrode's solution containing 1.2 mM CaCl₂.

Procedure:

• Prepare a 10 mM stock solution of Quin-2 AM in anhydrous DMSO.

• For loading, prepare a working solution by diluting the Quin-2 AM stock solution to a final concentration of 5-10 µM in Tyrode's solution. To aid in dispersion, first mix the Quin-2 AM stock with an equal volume of 20% Pluronic F-127 before diluting in the buffer.

• Incubate the isolated myocytes in the Quin-2 AM working solution for 30-60 minutes at room temperature (20-25°C), protected from light.

• After incubation, wash the cells twice with fresh Tyrode's solution to remove extracellular dye.

• Allow the cells to de-esterify the Quin-2 AM for at least 30 minutes at room temperature before initiating fluorescence measurements. This allows intracellular esterases to cleave the AM group, trapping the active Quin-2 indicator inside the cell.

Protocol 3: In Situ Calibration of Quin-2 Fluorescence

This protocol describes the determination of the minimum (Fmin) and maximum (Fmax) fluorescence signals, which are essential for converting fluorescence intensity to [Ca²⁺]i.

Materials:

• Quin-2 loaded cardiac myocytes.

• Ca²⁺-free Tyrode's solution containing 10 mM EGTA.

• Tyrode's solution containing a saturating concentration of Ca²⁺ (e.g., 5 mM).

• Digitonin (B1670571) (or another suitable permeabilizing agent like ionomycin).

• A fluorescence microscope or plate reader capable of excitation at ~339 nm and emission detection at ~492 nm.

Procedure:

• After recording the experimental calcium transients, perfuse the myocytes with Ca²⁺-free Tyrode's solution containing 10 mM EGTA.

• Add a low concentration of digitonin (e.g., 10-20 µM) to permeabilize the cell membrane to Ca²⁺ and EGTA. This will chelate all intracellular Ca²⁺, and the resulting fluorescence signal represents Fmin .

• Next, perfuse the permeabilized cells with Tyrode's solution containing a saturating concentration of Ca²⁺ (e.g., 5 mM) to maximally saturate the intracellular Quin-2. The resulting fluorescence signal represents Fmax .

• It is also important to measure the autofluorescence of the myocytes before loading with Quin-2 and subtract this value from all measurements.

Protocol 4: Recording Calcium Transients and Calculating [Ca²⁺]i

Procedure:

• Place the Quin-2 loaded and de-esterified myocytes on the stage of a fluorescence microscope.

• Set the excitation and emission wavelengths to ~339 nm and ~492 nm, respectively.

• Record the baseline fluorescence (F) of quiescent myocytes.

• Initiate calcium transients by electrical field stimulation (e.g., 1 Hz).

• Record the fluorescence intensity changes over time during stimulation.

• After recording the transients, perform the in situ calibration as described in Protocol 3 to determine Fmin and Fmax.

• Calculate the intracellular calcium concentration using the Grynkiewicz equation[3]:

  [Ca²⁺]i = Kd * (F - Fmin) / (Fmax - F)

  Where:

  • [Ca²⁺]i is the intracellular free calcium concentration.

  • Kd is the dissociation constant of Quin-2 for Ca²⁺ (~115 nM).

  • F is the recorded fluorescence intensity at any given time.

  • Fmin is the minimum fluorescence intensity in the absence of Ca²⁺.

  • Fmax is the maximum fluorescence intensity at saturating Ca²⁺.

Concluding Remarks

Quin-2 remains a foundational tool for the study of intracellular calcium dynamics. While newer generation indicators offer advantages in brightness and ratiometric properties, the principles and protocols established with Quin-2 are still highly relevant. Careful execution of cell isolation, dye loading, and in situ calibration are paramount for obtaining accurate and reproducible measurements of calcium transients in cardiac myocytes. These data are critical for understanding the pathophysiology of heart disease and for the development of novel cardiotherapeutic agents.

References

• 1. Fluorescence lifetime imaging of calcium using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Measurement of electrically-induced Ca2+ transients in Quin2-loaded cardiac myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Quin-2 Assay for High-Throughput Screening: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing the Quin-2 assay for high-throughput screening (HTS) of compounds that modulate intracellular calcium mobilization. This document includes an overview of the underlying signaling pathways, detailed experimental protocols, data analysis workflows, and expected assay performance metrics.

Introduction to the Quin-2 Assay

The Quin-2 assay is a fluorescence-based method used to measure changes in intracellular calcium ([Ca2+]) concentrations. Quin-2 is a ratiometric fluorescent indicator, meaning its fluorescence emission properties change upon binding to calcium. The cell-permeant acetoxymethyl (AM) ester form, Quin-2 AM, readily crosses the cell membrane. Once inside the cell, intracellular esterases cleave the AM group, trapping the active Quin-2 indicator in the cytoplasm. The subsequent binding of intracellular calcium to Quin-2 results in a detectable change in fluorescence intensity, which can be measured using a fluorescence plate reader. This assay is particularly well-suited for HTS campaigns targeting G-protein coupled receptors (GPCRs), especially those that signal through the Gq pathway, leading to the release of intracellular calcium stores.

Signaling Pathway: Gq-Coupled GPCR Calcium Mobilization

The Quin-2 assay is a powerful tool for screening compounds that modulate GPCRs coupled to the Gq alpha subunit. Activation of these receptors initiates a signaling cascade that results in a rapid and transient increase in intracellular calcium.

Caption: Gq-coupled GPCR signaling pathway leading to calcium mobilization.

Experimental Protocols

This section provides a detailed protocol for a Quin-2 AM-based calcium mobilization assay in a 384-well format, suitable for high-throughput screening.

Materials and Reagents

• Cells: A cell line endogenously or recombinantly expressing the Gq-coupled GPCR of interest (e.g., CHO-K1, HEK293).

• Quin-2 AM: Stock solution in anhydrous DMSO.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Probenecid: To inhibit organic anion transporters and prevent dye leakage.

• Test Compounds: Diluted in an appropriate solvent (e.g., DMSO).

• Control Agonist: A known agonist for the target receptor.

• Control Antagonist: A known antagonist for the target receptor.

• 384-well black, clear-bottom assay plates.

• Fluorescence plate reader with automated injection capabilities.

Experimental Workflow

Caption: High-throughput screening experimental workflow.

Detailed Protocol

• Cell Seeding:

  • Trypsinize and resuspend cells in a complete growth medium.

  • Seed cells into 384-well black, clear-bottom plates at a predetermined optimal density.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Dye Loading:

  • Prepare a Quin-2 AM loading solution in Assay Buffer. The final concentration of Quin-2 AM typically ranges from 1-5 µM. Probenecid can be included at a final concentration of 1-2.5 mM.

  • Gently remove the growth medium from the cell plates.

  • Add the Quin-2 AM loading solution to each well.

  • Incubate the plates at 37°C for 60 minutes in the dark.

• Compound Addition:

  • Prepare serial dilutions of test compounds and controls (agonist and antagonist) in Assay Buffer.

  • For an agonist screen, add the compounds directly to the dye-loaded cells.

  • For an antagonist screen, add the compounds and incubate for a predetermined time (e.g., 15-30 minutes) before adding the agonist.

• Fluorescence Measurement:

  • Place the assay plate in a fluorescence plate reader equipped with an automated injector.

  • Set the excitation wavelength to ~339 nm and the emission wavelength to ~492 nm.

  • For an agonist screen, measure the baseline fluorescence for a few seconds, then inject the test compounds and immediately begin kinetic reading.

  • For an antagonist screen, inject a known concentration of agonist (e.g., EC80) and immediately begin kinetic reading.

  • Record the fluorescence intensity over time (e.g., every second for 60-120 seconds).

Data Presentation and Analysis

Quantitative Data Summary

The performance of a high-throughput screen is assessed using several key metrics. The following tables provide representative data from a hypothetical Quin-2 HTS assay.

Assay Performance Metrics	Value	Description
Z'-Factor	0.65	A measure of assay quality, with a value > 0.5 indicating an excellent assay.[1]
Signal-to-Background (S/B)	8.2	The ratio of the mean signal of the positive control to the mean signal of the negative control.
Coefficient of Variation (%CV)	< 15%	A measure of the variability of the data, with lower values indicating higher precision.

Compound	Activity	IC50 / EC50 (µM)	Description
Control Agonist	Agonist	0.015	A known potent agonist for the target receptor.
Control Antagonist	Antagonist	0.050	A known potent antagonist for the target receptor.
Hit Compound 1	Agonist	1.2	A novel agonist identified from the screen.
Hit Compound 2	Antagonist	3.5	A novel antagonist identified from the screen.

Data Analysis Workflow

The raw kinetic fluorescence data from the plate reader needs to be processed to identify active compounds ("hits").

Caption: Data analysis workflow for a Quin-2 HTS assay.

Data Normalization and Hit Identification:

• Normalization: The raw fluorescence data for each well is typically normalized to the baseline fluorescence recorded before compound or agonist addition. A common method is to calculate the change in fluorescence over the initial fluorescence (ΔF/F0).

• Response Calculation: The response for each well can be quantified by determining the peak fluorescence intensity or by calculating the area under the curve (AUC) of the kinetic response.

• Quality Control: For each assay plate, the Z'-factor and signal-to-background ratio are calculated using the positive and negative controls to ensure the data quality is within acceptable limits.[1]

• Hit Identification: A "hit" is defined as a compound that produces a response exceeding a certain threshold. This threshold is often set as three times the standard deviation of the negative control wells.

• Dose-Response Analysis: Compounds identified as hits are typically re-tested in a dose-response format to confirm their activity and determine their potency (IC50 for antagonists or EC50 for agonists).

Conclusion

The Quin-2 assay provides a robust and reliable method for high-throughput screening of compounds that modulate intracellular calcium levels. Its sensitivity and suitability for automation make it a valuable tool in drug discovery, particularly for identifying novel agonists and antagonists of Gq-coupled GPCRs. By following the detailed protocols and data analysis workflows outlined in these application notes, researchers can effectively implement this assay to advance their drug discovery programs.

References

• 1. knime.com [knime.com]

Protocol for Loading Quin-2 into Platelets for Intracellular Calcium Measurement

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides a comprehensive protocol for loading the fluorescent calcium indicator Quin-2 acetoxymethyl (AM) ester into platelets. Quin-2 is a ratiometric fluorescent dye widely used to measure intracellular calcium concentration ([Ca²⁺]i). The AM ester form allows for passive diffusion across the cell membrane, where intracellular esterases cleave the AM group, trapping the active Quin-2 dye inside the cell. This protocol details the preparation of washed platelets, the loading procedure with Quin-2 AM, and the subsequent steps for measuring changes in intracellular calcium.

Data Presentation: Quantitative Summary

Parameter	Value	Units	Notes
Platelet Preparation
Anticoagulant	Acid-Citrate-Dextrose (ACD) Solution	-	1 part ACD to 6 parts whole blood
First Centrifugation (PRP)	150-200 x g	-	15-20 minutes at Room Temperature
Second Centrifugation (Platelet Pellet)	800-1000 x g	-	10-15 minutes at Room Temperature
Washed Platelet Concentration	1-3 x 10⁸	platelets/mL	Adjust as needed for the specific assay
Quin-2 AM Loading
Quin-2 AM Stock Solution	1-5	mM	In anhydrous DMSO
Pluronic F-127 Stock Solution	20	% (w/v)	In anhydrous DMSO
Quin-2 AM Working Concentration	2-10	µM	Final concentration in platelet suspension
Pluronic F-127 Working Concentration	~0.02	% (w/v)	Equivolume mixing with Quin-2 AM stock
Incubation Temperature	37	°C
Incubation Time	30-60	minutes
Post-Loading
Washing Centrifugation	800-1000 x g	-	10-15 minutes at Room Temperature
Final Resuspension Buffer	Tyrode's Buffer	-	pH 7.4

Experimental Protocols

Part 1: Preparation of Washed Platelets

This protocol is designed to isolate platelets from whole blood while minimizing their activation.

Materials:

• Human whole blood

• Acid-Citrate-Dextrose (ACD) Solution (39 mM citric acid, 75 mM sodium citrate, 135 mM dextrose, pH 7.4)

• Tyrode's Buffer (134 mM NaCl, 12 mM NaHCO₃, 2.9 mM KCl, 0.34 mM Na₂HPO₄, 1 mM MgCl₂, 10 mM HEPES, pH 7.4)

• Prostacyclin (PGI₂) (1 mg/mL stock in ethanol)

• Apyrase (10 U/mL stock in Tyrode's Buffer)

Procedure:

• Blood Collection: Collect human whole blood into tubes containing ACD anticoagulant at a ratio of 1 part ACD to 6 parts blood. Gently invert the tubes several times to ensure thorough mixing.

• Preparation of Platelet-Rich Plasma (PRP): Centrifuge the blood at 150-200 x g for 15-20 minutes at room temperature with the brake off. This will separate the blood into three layers: red blood cells at the bottom, a "buffy coat" of white blood cells in the middle, and the upper layer of platelet-rich plasma.

• PRP Aspiration: Carefully aspirate the upper PRP layer without disturbing the buffy coat and transfer it to a new sterile polypropylene (B1209903) tube.

• Addition of Anti-platelet Agents: To prevent platelet activation during subsequent steps, add PGI₂ to the PRP to a final concentration of 1 µM and apyrase to a final concentration of 0.2 U/mL.

• Platelet Pelleting: Centrifuge the PRP at 800-1000 x g for 10-15 minutes at room temperature to pellet the platelets.

• Supernatant Removal: Carefully decant the supernatant (platelet-poor plasma).

• Washing the Platelet Pellet: Gently resuspend the platelet pellet in Tyrode's Buffer containing 1 µM PGI₂ and 0.2 U/mL apyrase.

• Final Pelleting: Centrifuge the washed platelets at 800-1000 x g for 10-15 minutes at room temperature.

• Final Resuspension: Discard the supernatant and gently resuspend the final platelet pellet in Tyrode's Buffer to the desired concentration (e.g., 1-3 x 10⁸ platelets/mL). Allow the platelets to rest for 30 minutes at room temperature before proceeding to the loading step.

Part 2: Loading Platelets with Quin-2 AM

Materials:

• Washed platelet suspension (from Part 1)

• Quin-2 AM (acetoxymethyl ester)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic F-127

• Tyrode's Buffer (pH 7.4)

Procedure:

• Preparation of Quin-2 AM Stock Solution: Prepare a 1-5 mM stock solution of Quin-2 AM in anhydrous DMSO.

• Preparation of Pluronic F-127 Stock Solution: Prepare a 20% (w/v) stock solution of Pluronic F-127 in anhydrous DMSO.

• Preparation of Loading Solution: Immediately before use, mix equal volumes of the Quin-2 AM stock solution and the Pluronic F-127 stock solution in a microfuge tube. Vortex briefly to mix.

• Dilution into Platelet Suspension: Dilute the Quin-2 AM/Pluronic F-127 mixture into the washed platelet suspension to achieve a final Quin-2 AM concentration of 2-10 µM. The final DMSO concentration should be kept below 0.5% to avoid affecting platelet function.

• Incubation: Incubate the platelet suspension at 37°C for 30-60 minutes in the dark with gentle agitation.

• Washing off Extracellular Dye: After incubation, centrifuge the platelets at 800-1000 x g for 10-15 minutes at room temperature to pellet the loaded platelets.

• Final Resuspension of Loaded Platelets: Discard the supernatant and gently resuspend the Quin-2 loaded platelets in fresh, pre-warmed (37°C) Tyrode's Buffer. The platelets are now ready for fluorescence measurements.

Visualizations

Platelet Intracellular Calcium Signaling Pathway

Application Notes and Protocols: Combining Quin-2 with Other Fluorescent Probes

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a framework for the simultaneous measurement of intracellular calcium concentration ([Ca²⁺]i) using Quin-2 in conjunction with other fluorescent indicators. Multiparameter imaging allows for a more comprehensive understanding of cellular signaling pathways by correlating changes in [Ca²⁺]i with other physiological events such as alterations in intracellular pH (pHi) and mitochondrial membrane potential (ΔΨm).

Introduction to Multiparameter Imaging with Quin-2

Quin-2 is a UV-excitable fluorescent indicator widely used for the measurement of intracellular calcium. Combining Quin-2 with other fluorescent probes enables the simultaneous monitoring of multiple cellular parameters in real-time, providing deeper insights into the complex interplay of signaling pathways. However, successful multiparameter imaging requires careful consideration of the spectral properties of the combined probes to minimize crosstalk and ensure accurate data acquisition. A major requirement for any intracellular indicator is that it should not significantly disturb the homeostasis of the ion it measures; however, it has been reported that Quin-2 can inhibit Na+/Ca2+ exchange, a factor to consider in experimental design[1].

The primary challenge in combining fluorescent probes is managing spectral overlap. The emission spectrum of one probe should ideally not overlap with the excitation or emission spectra of the other. Where spectral overlap is unavoidable, techniques such as spectral unmixing or sequential excitation may be necessary. Furthermore, potential interactions between the dyes, such as quenching, must be evaluated[2].

Selecting a Fluorescent Probe to Combine with Quin-2

The selection of a suitable fluorescent probe to pair with Quin-2 depends on several factors:

• Spectral Compatibility: The excitation and emission spectra of the partner probe should be distinct from those of Quin-2 to allow for independent measurement.

• Instrumentation: The available fluorescence microscope or plate reader must be capable of exciting the probes at their respective wavelengths and detecting their distinct emissions.

• Biological Compatibility: The chosen probes should not interfere with each other's function or with the biological processes being investigated.

Below is a table summarizing the spectral properties of Quin-2 and a selection of potentially compatible fluorescent probes for monitoring intracellular pH and mitochondrial membrane potential.

Probe Name	Parameter Measured	Excitation (nm)	Emission (nm)	Spectral Compatibility with Quin-2
Quin-2	[Ca²⁺]i	~332	~493	-
SNARF-1	pHi	~488	580 / 640 (Ratiometric)	Good spectral separation from Quin-2 emission.
BCECF	pHi	440 / 490 (Ratiometric)	535	Potential for some spectral overlap. Careful filter selection is crucial.
TMRM	ΔΨm	~548	~574	Excellent spectral separation.
Rhod-2	[Ca²⁺]m (mitochondrial)	~552	~581	Good spectral separation, allowing for simultaneous cytosolic and mitochondrial calcium measurements.

Experimental Protocols

Simultaneous Measurement of Intracellular Calcium ([Ca²⁺]i) with Quin-2 and Intracellular pH (pHi) with SNARF-1

This protocol is adapted from methodologies developed for other calcium and pH indicator pairs, such as Fura-2 (B149405) and SNARF-1, and should be optimized for your specific cell type and instrumentation[3][4][5]. The fluorescence of most Ca2+ indicators is pH sensitive, making it desirable to monitor both ions simultaneously[3].

Materials:

• Quin-2 AM (acetoxymethyl ester)

• SNARF-1 AM

• Pluronic F-127

• Anhydrous DMSO

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Cells of interest cultured on coverslips

• Fluorescence microscope equipped with appropriate filters for Quin-2 and SNARF-1

Protocol:

• Reagent Preparation:

  • Prepare a 1-5 mM stock solution of Quin-2 AM in anhydrous DMSO.

  • Prepare a 1-5 mM stock solution of SNARF-1 AM in anhydrous DMSO.

  • Prepare a 20% (w/v) stock solution of Pluronic F-127 in anhydrous DMSO.

• Cell Loading:

  • Prepare a loading buffer by diluting the Quin-2 AM and SNARF-1 AM stock solutions into HBSS to final concentrations of 1-5 µM each.

  • Add Pluronic F-127 to the loading buffer at a final concentration of 0.02-0.04% to aid in dye solubilization.

  • Remove the culture medium from the cells and wash once with HBSS.

  • Add the loading buffer to the cells and incubate for 30-60 minutes at 37°C.

  • Wash the cells twice with HBSS to remove extracellular dye.

  • Incubate the cells for a further 30 minutes in HBSS to allow for complete de-esterification of the AM esters.

• Fluorescence Imaging:

  • Mount the coverslip onto the microscope stage.

  • Excite Quin-2 at ~340 nm and collect emission at ~490-510 nm.

  • Excite SNARF-1 at ~488 nm and collect emission at two wavelengths, ~580 nm and ~640 nm, for ratiometric pH measurement.

  • Acquire images sequentially to minimize bleed-through, or use a system capable of simultaneous multi-channel acquisition if spectral overlap is minimal.

• Data Analysis and Calibration:

  • The ratio of SNARF-1 fluorescence at 640 nm to 580 nm is used to determine pHi.

  • The fluorescence intensity of Quin-2 is used to determine [Ca²⁺]i.

  • Perform an in situ calibration for both probes using appropriate ionophores (e.g., nigericin (B1684572) for pH and ionomycin (B1663694) for Ca²⁺) in buffers of known pH and Ca²⁺ concentrations.

  • It is important to correct the Quin-2 signal for any pH sensitivity[5].

Simultaneous Measurement of Intracellular Calcium ([Ca²⁺]i) with Quin-2 and Mitochondrial Membrane Potential (ΔΨm) with TMRM

This protocol adapts a method for simultaneously measuring mitochondrial calcium and membrane potential, substituting Quin-2 for the original calcium indicator[6][7]. This combination benefits from the significant spectral separation between Quin-2 and TMRM[6].

Materials:

• Quin-2 AM

• TMRM (Tetramethylrhodamine, methyl ester)

• Pluronic F-127

• Anhydrous DMSO

• HBSS or other suitable physiological buffer

• Cells of interest cultured on coverslips

• Confocal or widefield fluorescence microscope with appropriate filter sets

Protocol:

• Reagent Preparation:

  • Prepare a 1-5 mM stock solution of Quin-2 AM in anhydrous DMSO.

  • Prepare a 10 mM stock solution of TMRM in anhydrous DMSO.

  • Prepare a 20% (w/v) stock solution of Pluronic F-127 in anhydrous DMSO.

• Cell Loading:

  • Prepare a loading buffer by diluting the Quin-2 AM stock solution into HBSS to a final concentration of 1-5 µM. Add Pluronic F-127 to a final concentration of 0.02-0.04%.

  • Incubate cells with the Quin-2 AM loading buffer for 30-60 minutes at 37°C.

  • During the last 15-30 minutes of the Quin-2 loading, add TMRM to the loading buffer to a final concentration of 20-100 nM.

  • Wash the cells twice with HBSS containing 20-100 nM TMRM to maintain the mitochondrial staining.

• Fluorescence Imaging:

  • Mount the coverslip onto the microscope stage in HBSS containing TMRM.

  • Excite Quin-2 at ~340 nm and collect emission at ~490-510 nm.

  • Excite TMRM at ~548 nm and collect emission at ~574 nm[8].

  • Acquire images sequentially for each channel.

• Data Analysis:

  • Changes in Quin-2 fluorescence intensity reflect changes in cytosolic [Ca²⁺]i.

  • Changes in the fluorescence intensity of TMRM accumulated in the mitochondria reflect changes in ΔΨm. A decrease in TMRM fluorescence indicates mitochondrial depolarization.

  • For quantitative analysis, the TMRM signal can be normalized to a baseline value. As a control, the addition of a mitochondrial uncoupler like CCCP should cause a rapid decrease in TMRM fluorescence[8].

Visualizations

References

• 1. Intracellular Ca indicator Quin-2 inhibits Ca2+ inflow via Na/Ca exchange in squid axon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selection of fluorescent ion indicators for simultaneous measurements of pH and Ca2+ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Simultaneous measurement of intracellular pH and Ca2+ using the fluorescence of SNARF-1 and fura-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous analysis of intracellular pH and Ca²⁺ from cell populations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Simultaneous Measurement of Mitochondrial Calcium and Mitochondrial Membrane Potential in Live Cells by Fluorescent Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. domainex.co.uk [domainex.co.uk]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Quin-2 AM Loading

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues with poor Quin-2 AM loading in cultured cells.

Frequently Asked Questions (FAQs)

Q1: What is Quin-2 AM and how does it work?

Quin-2 AM (Quin-2 acetoxymethyl ester) is a cell-permeable fluorescent indicator used to measure intracellular calcium concentration.[1] The acetoxymethyl (AM) ester groups render the molecule lipophilic, allowing it to cross the cell membrane. Once inside the cell, intracellular esterases cleave the AM groups, trapping the now active, membrane-impermeant form, Quin-2, in the cytoplasm.[2] Quin-2 then binds to free calcium ions, leading to a change in its fluorescent properties, which can be measured to determine intracellular calcium levels.[1][3][4]

Q2: I'm observing a very weak or no fluorescence signal from my cells after loading with Quin-2 AM. What are the possible causes and solutions?

A weak or absent signal is a common issue that can stem from several factors throughout the experimental process. Here are the primary causes and their solutions:

• Inadequate Dye Concentration: The optimal concentration of Quin-2 AM can vary between cell types. It is recommended to perform a concentration titration to find the ideal level for your specific cells.[5]

• Insufficient Incubation Time: The time required for optimal dye loading can differ depending on the cell type and experimental conditions.[2] Extending the incubation period may allow for more efficient uptake and hydrolysis of the dye.

• Poor Dye Solubility and Aggregation: Quin-2 AM has low water solubility. Ensure the dye is properly dissolved in a high-quality, anhydrous DMSO to make a stock solution before diluting it in the loading buffer.[5] The use of a nonionic detergent like Pluronic® F-127 can help to increase its aqueous solubility.[5][6]

• Low Intracellular Esterase Activity: Some cell types have inherently low esterase activity, leading to inefficient cleavage of the AM ester and poor retention of the dye.[2][7]

• Suboptimal Loading Temperature: Esterase activity is temperature-dependent. Loading cells at 37°C is generally recommended for optimal enzyme efficiency.[2][8]

• Poor Cell Health: Unhealthy or compromised cells may exhibit reduced metabolic and enzymatic activity, leading to poor dye loading.[2] Ensure your cells are healthy and in the log phase of growth before the experiment.

Q3: My experimental results are highly variable between replicates. What could be the cause?

Inconsistent results often point to variability in the loading process or cell handling.

• Inconsistent Cell Density: Variations in the number of cells per well or dish will lead to different final intracellular dye concentrations.[2] Ensure uniform cell seeding.

• Fluctuations in Esterase Activity: Factors such as cell passage number, confluency, and subtle changes in culture conditions can alter the metabolic state of the cells, including their esterase activity.[2] It is important to use cells within a consistent passage number range and at a similar confluency for all experiments.

• Incomplete Reagent Mixing: Ensure the Quin-2 AM stock solution is fully dissolved and the final working solution is thoroughly mixed before adding it to the cells.[2]

• Presence of Serum in Loading Medium: Serum contains esterases that can cleave the AM ester extracellularly, preventing the dye from entering the cells.[9] Always use a serum-free medium for loading.

Q4: I'm observing signs of cellular toxicity after incubation with Quin-2 AM. What can I do to minimize this?

Cellular toxicity can be a concern with AM ester dyes. Here are some strategies to mitigate it:

• Optimize Dye Concentration: Use the lowest effective concentration of Quin-2 AM that provides a sufficient signal.[8] High concentrations can be toxic to cells.[8]

• Reduce Incubation Time: Minimize the incubation time to what is necessary for adequate loading.[2]

• Solvent Toxicity: Ensure the final concentration of the solvent (typically DMSO) in the culture medium is non-toxic (usually ≤ 0.1%).[2]

• Phototoxicity: Excitation with UV light, as required for Quin-2, can be phototoxic to cells.[10] Minimize exposure to the excitation light. Consider using alternative calcium indicators that are excitable by visible light if phototoxicity is a major concern.[11]

Q5: My cells are losing the dye after the initial loading and washing steps. How can I improve dye retention?

Some cell types actively pump out the de-esterified dye using organic anion transporters. To reduce this leakage, you can include an anion transport inhibitor, such as probenecid (B1678239), in the dye working solution and the final buffer.[5][6]

Troubleshooting Guide

This section provides a systematic approach to resolving common issues encountered during Quin-2 AM loading.

Problem: Weak or No Fluorescence Signal

Possible Cause	Troubleshooting & Optimization
Inadequate Dye Concentration	Perform a titration to determine the optimal Quin-2 AM concentration for your cell type (typically in the range of 1-10 µM).[1]
Insufficient Incubation Time	Optimize the incubation time (e.g., try 30, 60, and 90 minutes) to find the best balance between loading efficiency and cell health.[2]
Poor Dye Solubility	Ensure the Quin-2 AM is fully dissolved in anhydrous DMSO. Use Pluronic® F-127 (at a final concentration of ~0.02-0.04%) in the loading buffer to improve solubility.[5]
Low Intracellular Esterase Activity	Increase the incubation temperature to 37°C to enhance esterase activity.[2] If the problem persists, consider a preliminary esterase activity assay for your cells.
Suboptimal Cell Health	Use cells that are in the log phase of growth and have high viability. Avoid using cells that are over-confluent or have been passaged too many times.
Dye Extrusion	Add probenecid (typically 1-2.5 mM) to the loading and imaging buffers to inhibit organic anion transporters that can pump the dye out of the cells.[5]

Problem: High Background Fluorescence

Possible Cause	Troubleshooting & Optimization
Incomplete Removal of Extracellular Dye	Wash the cells thoroughly (at least 2-3 times) with fresh, serum-free buffer after the loading step to remove any residual extracellular Quin-2 AM.
Extracellular Hydrolysis of Quin-2 AM	Prepare the Quin-2 AM working solution immediately before use and avoid prolonged storage. Ensure the loading buffer is free of serum and other potential sources of esterases.[9]
Dye Compartmentalization	Loading at lower temperatures (e.g., room temperature) can sometimes reduce the compartmentalization of the dye into organelles.[8] Visually inspect the cells under a microscope to check for even cytoplasmic distribution.

Problem: Cell Toxicity or Death

Possible Cause	Troubleshooting & Optimization
High Dye Concentration	Reduce the concentration of Quin-2 AM to the lowest level that provides an adequate signal.
Prolonged Incubation	Decrease the incubation time to the minimum required for sufficient loading.
DMSO Toxicity	Ensure the final DMSO concentration in the culture medium is below 0.1%.[2]
Phototoxicity	Minimize the exposure of cells to the UV excitation light. Use neutral density filters and limit the duration of imaging.
ATP Depletion	Quin-2 loading has been shown to reduce cellular ATP levels.[12] If this is a concern, consider using alternative calcium indicators that may have less impact on cell metabolism.

Experimental Protocols

Standard Quin-2 AM Loading Protocol for Adherent Cells

• Cell Preparation: Plate cells on sterile coverslips or in a multi-well plate and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Preparation of Quin-2 AM Stock Solution: Prepare a 1 to 10 mM stock solution of Quin-2 AM in high-quality, anhydrous DMSO.[1] Store the stock solution at -20°C, protected from light and moisture.

• Preparation of Loading Buffer: On the day of the experiment, prepare a loading buffer (e.g., Hanks' Balanced Salt Solution - HBSS, or a similar physiological buffer) without serum.

• Preparation of Quin-2 AM Working Solution: Dilute the Quin-2 AM stock solution into the loading buffer to the desired final concentration (typically 1-10 µM).[1] For improved solubility, Pluronic® F-127 can be added to the loading buffer (final concentration of ~0.02-0.04%). If dye leakage is a concern, add probenecid (1-2.5 mM).

• Cell Loading: Remove the culture medium from the cells and wash once with the loading buffer. Add the Quin-2 AM working solution to the cells.

• Incubation: Incubate the cells at 37°C for 30-60 minutes.[5] The optimal time may vary depending on the cell type.

• Washing: After incubation, remove the loading solution and wash the cells 2-3 times with fresh, warm loading buffer (with probenecid if used during loading) to remove any extracellular dye.

• Imaging: The cells are now ready for fluorescence imaging. The excitation maximum for Quin-2 is around 339 nm, and the emission maximum is around 492 nm.[3]

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Quin-2, AM *CAS 83104-85-2* | AAT Bioquest [aatbio.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. ionbiosciences.com [ionbiosciences.com]
• 7. Selective esterase–ester pair for targeting small molecules with cellular specificity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. What are possible reasons for inconsistent Fluo-4 AM loading? | AAT Bioquest [aatbio.com]
• 10. A comparison of fluorescent Ca2+ indicators for imaging local Ca2+ signals in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. resources.biomol.com [resources.biomol.com]
• 12. A Comparison between Quin-2 and Aequorin as Indicators of Cytoplasmic Calcium Levels in Higher Plant Cell Protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]

how to reduce Quin-2 photobleaching during imaging

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize Quin-2 photobleaching during fluorescence imaging experiments.

Troubleshooting Guides

Issue: Rapid loss of Quin-2 fluorescence signal during image acquisition.

This is a classic sign of photobleaching, where the Quin-2 molecules are being photochemically destroyed by the excitation light.

Solution	Detailed Steps	Expected Outcome
Reduce Excitation Light Intensity	1. Lower the power of the laser or the intensity of the arc lamp to the minimum level that provides an adequate signal-to-noise ratio. 2. Use neutral density (ND) filters to attenuate the excitation light without altering its spectral properties.	A significant reduction in the rate of photobleaching, allowing for longer imaging sessions.
Minimize Exposure Time	1. Set the camera to the shortest possible exposure time that still yields a clear image. 2. For time-lapse experiments, increase the interval between image acquisitions.	Decreased total light exposure to the sample, thereby preserving the fluorescent signal over time.
Optimize Imaging Protocol	1. Use transmitted light (e.g., DIC or phase contrast) to locate the region of interest before exposing the sample to fluorescence excitation. 2. Focus on a region adjacent to your area of interest to avoid pre-bleaching your sample.	Reduced unnecessary light exposure, ensuring that the fluorescence signal is maximal at the start of data acquisition.

Issue: Significant photobleaching despite optimized light exposure.

If you have already minimized the excitation light and exposure time, other factors may be contributing to the rapid signal decay.

Solution	Detailed Steps	Expected Outcome
Incorporate Antifade Reagents	1. For live-cell imaging, supplement your imaging medium with a live-cell compatible antifade reagent like ProLong Live or Trolox. 2. For fixed samples, use a mounting medium containing an antifade agent such as ProLong Gold or VECTASHIELD.	Scavenging of reactive oxygen species (ROS) that contribute to photobleaching, leading to a more stable fluorescent signal.[1]
Improve Sample Health	1. For live cells, ensure they are healthy and not under stress, as stressed cells can produce more ROS. 2. For fixed cells, ensure fixation and permeabilization are performed gently to preserve cellular integrity.	Healthier samples are more resilient to the imaging process, which can indirectly reduce photobleaching.
Consider a More Photostable Dye	1. Evaluate whether a more modern calcium indicator with higher photostability, such as Fura-2 or Fluo-4, could be used for your experiment.	Newer dyes are engineered for greater resistance to photobleaching, providing a more robust signal for demanding imaging applications.[2][3]

Frequently Asked Questions (FAQs)

Q1: What is photobleaching and why does it happen with Quin-2?

A1: Photobleaching is the irreversible photochemical destruction of a fluorophore, in this case, Quin-2, upon exposure to excitation light.[4] When a Quin-2 molecule absorbs light, it enters an excited state. From this state, it can react with other molecules, particularly oxygen, to form non-fluorescent products. This process is exacerbated by high-intensity light and prolonged exposure. Quin-2, being a first-generation calcium indicator, has a lower quantum yield and is less photostable compared to newer dyes.[3]

Q2: How do antifade reagents work to reduce Quin-2 photobleaching?

A2: Antifade reagents are chemical compounds that reduce photobleaching by scavenging for reactive oxygen species (ROS).[1] ROS are highly reactive molecules generated during the fluorescence process that can attack and destroy the fluorophore. By neutralizing these ROS, antifade reagents extend the fluorescent lifetime of the dye. Common components of antifade reagents include free radical scavengers like p-phenylenediamine (B122844) (PPD) and antioxidants like Trolox.[1][2]

Q3: Can I use antifade reagents for my live-cell imaging experiments with Quin-2?

A3: Yes, there are antifade reagents specifically designed for live-cell imaging, such as ProLong Live Antifade Reagent.[5][6] It is crucial to use these live-cell compatible reagents, as traditional antifade mounting media for fixed cells are often toxic to living cells.[7]

Q4: How does Quin-2 compare to other calcium indicators in terms of photostability?

A4: Quin-2 is known to be less photostable than more recently developed calcium indicators. Dyes like Fura-2 and Fluo-4 were designed to have improved fluorescence properties, including higher quantum yields and greater resistance to photobleaching.[2][3]

Calcium Indicator	Relative Photostability	Quantum Yield	Excitation (Max)	Emission (Max)
Quin-2	Low	Low	339 nm	492 nm
Fura-2	Moderate	Higher than Quin-2	340/380 nm	510 nm
Indo-1	Low to Moderate	Moderate	~350 nm	405/485 nm
Fluo-4	High	High	494 nm	516 nm

Q5: What is the optimal excitation wavelength for Quin-2 to minimize photobleaching?

A5: While the maximum excitation for Quin-2 is around 339 nm, using a slightly longer wavelength at the edge of the excitation spectrum can sometimes reduce photobleaching, although this will also decrease the fluorescence signal. It is a trade-off that needs to be empirically determined for your specific experimental setup.

Experimental Protocols

Protocol 1: Live-Cell Imaging of Quin-2 with an Antifade Reagent

This protocol provides a general guideline for loading cells with Quin-2 AM and using a live-cell compatible antifade reagent.

• Cell Preparation: Plate cells on glass-bottom dishes or coverslips suitable for fluorescence microscopy. Allow cells to adhere and reach the desired confluency.

• Quin-2 AM Loading:

  • Prepare a stock solution of Quin-2 AM in anhydrous DMSO.

  • Dilute the Quin-2 AM stock solution in a physiological buffer (e.g., HBSS) to the final working concentration (typically 1-5 µM). The addition of a non-ionic detergent like Pluronic F-127 can aid in dye loading.

  • Remove the culture medium from the cells and wash once with the physiological buffer.

  • Add the Quin-2 AM loading solution to the cells and incubate for 30-60 minutes at room temperature or 37°C, protected from light.

• Antifade Reagent Incubation:

  • Prepare the live-cell antifade reagent according to the manufacturer's instructions. For example, ProLong Live Antifade Reagent is typically diluted 1:100 in imaging medium.[5]

  • Remove the Quin-2 AM loading solution and wash the cells twice with the physiological buffer.

  • Add the imaging medium containing the antifade reagent to the cells.

  • Incubate for at least 15 minutes before imaging to allow the antifade reagent to take effect.[5]

• Imaging:

  • Mount the sample on the microscope.

  • Use the lowest possible excitation intensity and exposure time.

  • Acquire images using the appropriate filter sets for Quin-2 (Excitation: ~340 nm, Emission: ~490 nm).

Visualizations

References

• 1. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 2. Influence of quin 2, fura 2 and indo 1 on platelet function and on the measurement of cytosolic free calcium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. What is the difference between Fura-2 and Quin-2 | AAT Bioquest [aatbio.com]
• 4. benchchem.com [benchchem.com]
• 5. ProLong Live Antifade Reagent is Here | Thermo Fisher Scientific - US [thermofisher.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. biocompare.com [biocompare.com]

Technical Support Center: Minimizing Quin-2 Cytotoxicity in Long-Term Experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing Quin-2 cytotoxicity in long-term experiments. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.

Frequently Asked Questions (FAQs)

Q1: What is Quin-2 and why is it used in calcium imaging?

Quin-2 is a fluorescent indicator used to measure intracellular calcium concentration ([Ca²⁺]i). Its acetoxymethyl (AM) ester form, Quin-2 AM, is cell-permeable. Once inside the cell, cellular esterases cleave the AM group, trapping the active Quin-2 indicator in the cytosol. Quin-2 exhibits a shift in its fluorescence properties upon binding to Ca²⁺, allowing for the quantification of intracellular calcium levels.[1][2]

Q2: What are the primary causes of Quin-2 cytotoxicity in long-term experiments?

The primary causes of Quin-2 cytotoxicity in long-term experiments include:

• Disruption of Intracellular Calcium Homeostasis: High concentrations of Quin-2 can buffer intracellular calcium, interfering with normal signaling pathways that are crucial for cell survival and function.

• Oxidative Stress: Quinoline derivatives, the chemical class to which Quin-2 belongs, can induce the production of reactive oxygen species (ROS), leading to cellular damage.[3][4]

• Phototoxicity: Like many fluorescent molecules, Quin-2 can generate ROS upon excitation with light, especially during prolonged or high-intensity imaging sessions. This can lead to damage of cellular components and ultimately cell death.[5]

• Inhibition of Cellular Enzymes: Some chemical Ca²⁺ indicators have been shown to inhibit essential cellular enzymes like Na,K-ATPase, which can disrupt cellular function and viability.[6]

Q3: What are the visible signs of Quin-2 cytotoxicity in my cells?

Signs of cytotoxicity can range from subtle to severe and may include:

• Changes in cell morphology (e.g., rounding, blebbing).[7]

• Detachment from the culture surface.

• Reduced cell proliferation or cell death.

• Formation of vacuoles.

• Altered cellular responses to stimuli.

Q4: Are there alternatives to Quin-2 for long-term calcium imaging?

Yes, several alternatives are often better suited for long-term experiments:

• Fura-2 (B149405): A ratiometric indicator that is often considered an improvement over Quin-2, offering brighter fluorescence and greater resistance to photobleaching.[2][8] However, it can also inhibit cellular enzymes.[6]

• Fura-10: A red-shifted derivative of Fura-2 that has been shown to be suitable for long-term imaging in sensitive cells like NK cells without compromising their function.[9][10]

• Cal-520®: A newer generation indicator with improved signal-to-noise ratio and intracellular retention, making it a good option for long-term studies.

• Genetically Encoded Calcium Indicators (GECIs): GECIs like GCaMP are expressed by the cells themselves, which can reduce issues related to loading and compartmentalization. They have been shown to not inhibit Na,K-ATPase.[6]

Troubleshooting Guides

Problem 1: High levels of cell death or morphological changes after Quin-2 AM loading.

Possible Cause	Troubleshooting Steps
Quin-2 AM concentration is too high.	Lower the Quin-2 AM concentration. Start with a titration experiment to determine the lowest effective concentration for your cell type and experimental setup. A final concentration of 4-5 µM is a common starting point.[11]
Prolonged incubation time.	Reduce the incubation time. A typical incubation period is 30-60 minutes.[11] For some cell lines, longer incubation might be needed for sufficient signal, but this increases the risk of cytotoxicity.
Solvent (DMSO) toxicity.	Ensure the final DMSO concentration is low (typically ≤ 0.5%).[12] Prepare a high-concentration stock of Quin-2 AM in anhydrous DMSO to minimize the volume added to your culture medium.[11]
Incomplete removal of extracellular Quin-2 AM.	After loading, wash the cells thoroughly with fresh, warm buffer or medium to remove any remaining extracellular dye.[11] The presence of extracellular dye can contribute to background fluorescence and potential toxicity.

Problem 2: Cell health appears normal after loading, but cytotoxicity is observed during or after long-term imaging.

Possible Cause	Troubleshooting Steps
Phototoxicity.	Reduce the excitation light intensity to the minimum level required for a detectable signal.[5][13] Decrease the exposure time for each image acquisition.[14] Increase the time interval between image acquisitions.[15] Use longer wavelength excitation light if your imaging system allows, as it is generally less damaging to cells.[16]
Generation of Reactive Oxygen Species (ROS).	Supplement the imaging medium with antioxidants like ascorbic acid or Trolox to scavenge ROS.[16]
Indicator leakage or compartmentalization.	Use an anion transport inhibitor like probenecid (B1678239) (at 0.5-1 mM) in the loading and imaging buffer to reduce the leakage of the de-esterified indicator from the cells.[11]

Experimental Protocols

Protocol 1: Optimizing Quin-2 AM Concentration for Minimal Cytotoxicity

This protocol outlines a method to determine the optimal, non-toxic concentration of Quin-2 AM for your specific cell type.

Materials:

• Your cell line of interest

• Complete culture medium

• 96-well clear-bottom black plates

• Quin-2 AM

• Anhydrous DMSO

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• MTT or LDH cytotoxicity assay kit

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of the experiment (e.g., 5,000-10,000 cells/well). Incubate for 24 hours.[12]

• Prepare Quin-2 AM Dilutions: Prepare a 2-5 mM stock solution of Quin-2 AM in anhydrous DMSO.[11] On the day of the experiment, prepare a series of working solutions of Quin-2 AM in your chosen buffer (e.g., HBSS) at concentrations ranging from 1 µM to 20 µM.

• Loading: Remove the culture medium from the cells and wash once with warm buffer. Add the Quin-2 AM working solutions to the respective wells. Include a vehicle control (buffer with the same final concentration of DMSO) and an untreated control.

• Incubation: Incubate the plate at 37°C for 30-60 minutes.[11]

• Wash: Remove the loading solution and wash the cells twice with warm buffer to remove extracellular dye.

• Long-Term Incubation: Add fresh, complete culture medium to all wells and incubate for the duration of your planned long-term experiment (e.g., 24, 48, or 72 hours).

• Cytotoxicity Assay: At the end of the incubation period, perform an MTT or LDH assay according to the manufacturer's instructions to assess cell viability.[12]

• Data Analysis: Determine the highest concentration of Quin-2 AM that does not significantly reduce cell viability compared to the untreated and vehicle controls. This will be your optimal concentration for long-term experiments.

Protocol 2: Standard Quin-2 AM Loading for Live-Cell Imaging

This protocol provides a general guideline for loading Quin-2 AM into adherent cells for imaging experiments.

Materials:

• Cells cultured on glass-bottom dishes or coverslips

• Quin-2 AM stock solution (2-5 mM in anhydrous DMSO)

• Hanks and Hepes buffer (or other imaging buffer)

• Pluronic® F-127 (optional, to aid in dye solubilization)

• Probenecid (optional, to prevent dye leakage)

Procedure:

• Prepare Working Solution: On the day of the experiment, prepare a Quin-2 AM working solution at the predetermined optimal concentration (from Protocol 1, typically 4-5 µM) in your imaging buffer. If using, add Pluronic® F-127 to a final concentration of 0.04%.[11] If you are concerned about dye leakage, add probenecid to a final concentration of 0.5-1 mM.[11]

• Loading: Remove the culture medium from the cells and add the Quin-2 AM working solution.

• Incubation: Incubate at 37°C for 30-60 minutes.[11]

• Wash: Remove the loading solution and replace it with fresh imaging buffer (containing probenecid if used during loading) to remove any excess dye.

• Imaging: You are now ready to perform your long-term calcium imaging experiment. Remember to use the lowest possible excitation light intensity and exposure times to minimize phototoxicity.

Data Presentation

Table 1: Recommended Starting Concentrations for Calcium Indicators

Indicator	Recommended Final Concentration	Notes
Quin-2 AM	4 - 5 µM	Titration is highly recommended for each cell type.[11]
Fura-2 AM	1 - 5 µM	Ratiometric properties can reduce artifacts from uneven loading.
Cal-520® AM	1 - 5 µM	Good for long-term tracking due to better intracellular retention.

Table 2: Troubleshooting Summary for Quin-2 Cytotoxicity

Symptom	Potential Cause	Recommended Action
Immediate Cell Death	High Quin-2 AM concentration	Decrease concentration to 1-5 µM.
Prolonged loading time	Reduce incubation to 30-45 minutes.
Delayed Cell Death	Phototoxicity	Reduce light intensity and exposure time.
Oxidative Stress	Add antioxidants to the imaging media.
Signal Loss Over Time	Dye Leakage	Use probenecid in loading and imaging buffers.

Visualizations

Caption: Signaling pathway of Quin-2 induced cytotoxicity.

References

• 1. Quin-2, AM *CAS 83104-85-2* | AAT Bioquest [aatbio.com]
• 2. What is the difference between Fura-2 and Quin-2 | AAT Bioquest [aatbio.com]
• 3. Roquin-2 promotes oxidative stress-induced cell death by ubiquitination-dependent degradation of TAK1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Roquin-2 promotes oxidative stress-induced cell death by ubiquitination-dependent degradation of TAK1 [ouci.dntb.gov.ua]
• 5. Phototoxicity in live fluorescence microscopy, and how to avoid it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluorescent Ca2+ indicators directly inhibit the Na,K-ATPase and disrupt cellular functions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]
• 8. Quin-2 and fura-2 measure calcium differently - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Fura-10, unlike fura-2, is suitable for long-term calcium imaging in natural killer (NK) cells without compromising cytotoxicity and can be combined with target cell death analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. docs.aatbio.com [docs.aatbio.com]
• 12. benchchem.com [benchchem.com]
• 13. Phototoxicity in Live-Cell Imaging | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. line-a.co.il [line-a.co.il]
• 15. benchchem.com [benchchem.com]
• 16. publications.mpi-cbg.de [publications.mpi-cbg.de]

Technical Support Center: Correcting for Quin-2 Signal Background Fluorescence

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered when correcting for background fluorescence in Quin-2 signaling experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of background fluorescence in Quin-2 experiments?

A1: High background fluorescence in Quin-2 imaging can originate from several sources, broadly categorized as sample-related and system-related.[1]

• Sample-Related Sources:

  • Autofluorescence: Endogenous fluorophores within cells and tissues, such as NADH, flavins, and lipofuscin, can emit light in the same spectral range as Quin-2.[2][3][4]

  • Incomplete Hydrolysis of Quin-2 AM: The acetoxymethyl (AM) ester form of Quin-2 is fluorescent and can contribute to background if not fully cleaved by cellular esterases.

  • Extracellular Dye: Residual, uncleaved Quin-2 AM or leaked dye in the extracellular medium can increase background fluorescence.

  • Non-specific Binding: Quin-2 may bind non-specifically to cellular components or the sample substrate.[2]

  • Media and Reagents: Phenol (B47542) red in culture media and other fluorescent compounds in buffers or drug solutions can be significant sources of background.[5]

• System-Related Sources:

  • Optical Components: Fluorescence from objectives, filters, and immersion oil.

  • Sample Holder: Plastic-bottom dishes or slides can exhibit significant autofluorescence compared to glass-bottom vessels.[1][6]

  • Light Source: Inadequate filtering of the excitation light can lead to bleed-through into the emission channel.

Q2: How can I minimize autofluorescence from my cells or tissue?

A2: Several strategies can be employed to reduce autofluorescence:

• Spectral Separation: If possible, choose filter sets that maximize the separation between Quin-2 emission and the autofluorescence spectrum.[3]

• Background Subtraction: Acquire an image of an unstained, cell-free region of the coverslip and subtract this "background" image from your experimental images.[5]

• Control Samples: Always prepare an unstained sample (cells without Quin-2) and image it using the same settings as your experimental samples. This will help you to quantify the level of autofluorescence.[7]

• Photobleaching: Intentionally photobleach the autofluorescence by exposing the sample to intense light before loading Quin-2. Autofluorescent molecules are often more susceptible to photobleaching than synthetic dyes.

Q3: My Quin-2 signal is weak, making it difficult to distinguish from the background. What can I do?

A3: A low signal-to-noise ratio can be addressed by:

• Optimizing Dye Concentration: Titrate the Quin-2 AM concentration to find the optimal balance between a strong signal and potential cytotoxicity or calcium buffering effects. For most cell lines, a final concentration of 4-5 µM is recommended, but this should be determined empirically.[8]

• Incubation Time and Temperature: Optimize the loading time and temperature to ensure efficient dye uptake and hydrolysis. Incubation for 30 to 60 minutes at 37°C is a common starting point.[8]

• Washing Steps: After loading, wash the cells thoroughly with a buffered saline solution to remove extracellular dye.[2][9]

• Using Pluronic® F-127: This nonionic detergent can aid in the solubilization and cellular loading of Quin-2 AM.[8]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your Quin-2 experiments in a question-and-answer format.

Problem 1: High and variable background across the imaging field.

• Possible Cause A: Uneven Dye Loading or Cell Health

  • Solution: Ensure even cell seeding density. Optimize loading conditions (dye concentration, time, temperature) to achieve uniform dye uptake. Check cell viability, as unhealthy or dying cells can exhibit increased, non-specific fluorescence.

• Possible Cause B: Contaminated Media or Reagents

  • Solution: Use phenol red-free imaging media. Test all buffers and drug solutions for intrinsic fluorescence before applying them to your cells.

• Possible Cause C: Autofluorescence from Sample Holder

  • Solution: Switch from plastic-bottom dishes to glass-bottom imaging plates or coverslips, which typically have lower autofluorescence.[1][6]

Problem 2: Background fluorescence increases over the course of the experiment.

• Possible Cause A: Dye Leakage

  • Solution: Ensure complete hydrolysis of the AM ester by allowing sufficient de-esterification time after loading. The use of an anion transport inhibitor, such as probenecid, can help to improve intracellular dye retention.

• Possible Cause B: Phototoxicity

  • Solution: Reduce the intensity and duration of excitation light exposure to minimize phototoxic effects that can lead to increased autofluorescence and cell death.

Problem 3: Standard background subtraction methods are not effective.

• Possible Cause A: Spatially Non-uniform Background

  • Solution: Simple background subtraction from a single cell-free region may not be sufficient. Consider using more advanced image processing techniques, such as rolling ball or surface fit algorithms, to correct for uneven background.[10]

• Possible Cause B: Spectral Overlap with Autofluorescence

  • Solution: If there is significant spectral overlap between Quin-2 and autofluorescence, consider spectral unmixing. This technique uses the distinct emission spectra of Quin-2 and the autofluorescence to computationally separate the two signals.[5][11]

Data Presentation: Comparison of Background Correction Strategies

Correction Method	Principle	Advantages	Disadvantages
Simple Background Subtraction	The average pixel intensity from a cell-free region is subtracted from the entire image.[5]	Easy to implement.	Ineffective for non-uniform background. Can introduce noise.
Image-Based Correction	An image of an unstained sample is acquired and subtracted from the Quin-2 image.	Accounts for cellular autofluorescence.	Requires a separate control sample for each experiment.
Algorithmic Correction (e.g., Rolling Ball)	A local background is calculated for each pixel based on its neighborhood.[10]	Effective for spatially non-uniform background.	Can sometimes remove real, low-frequency signals.
Spectral Unmixing	The distinct emission spectra of Quin-2 and autofluorescence are used to separate their signals.[11]	Highly effective for spectrally overlapping signals.	Requires specialized imaging hardware and software.

Experimental Protocols

Protocol 1: Basic Background Subtraction using a Cell-Free Region

• Sample Preparation: Prepare your cells loaded with Quin-2 AM according to your standard protocol.

• Image Acquisition:

  • Using your imaging software, select a region of interest (ROI) in a cell-free area of the coverslip.

  • Acquire a "background" image or measure the average pixel intensity within this ROI using the same imaging settings (e.g., excitation wavelength, exposure time, gain) as for your experimental samples.

  • Acquire images of your cells of interest.

• Image Processing:

  • In your image analysis software, subtract the average background intensity value from every pixel in your cell images. Alternatively, if you acquired a background image, use the image subtraction function.[5]

Protocol 2: Autofluorescence Correction using an Unstained Control

• Sample Preparation: Prepare two parallel samples. One with cells loaded with Quin-2 AM and another with unstained cells (treated with vehicle only).

• Image Acquisition:

  • Image the unstained cells using the identical settings used for your Quin-2 loaded cells. This will be your "autofluorescence" image.

  • Image your Quin-2 loaded cells.

• Image Processing:

  • Use image analysis software to subtract the autofluorescence image from the corresponding Quin-2 image on a pixel-by-pixel basis.

Visualizations

References

• 1. A comparison of background correction methods for two-colour microarrays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Troubleshooting in Fluorescent Staining - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 3. biotium.com [biotium.com]
• 4. agilent.com [agilent.com]
• 5. benchchem.com [benchchem.com]
• 6. Decontaminate Traces From Fluorescence Calcium Imaging Videos Using Targeted Non-negative Matrix Factorization - PMC [pmc.ncbi.nlm.nih.gov]
• 7. docs.flowjo.com [docs.flowjo.com]
• 8. Fluorescence lifetime imaging of calcium using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. sinobiological.com [sinobiological.com]
• 10. researchgate.net [researchgate.net]
• 11. bio-rad.com [bio-rad.com]

Technical Support Center: Optimizing Quin-2 Fluorescence Measurements

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize the signal-to-noise ratio in fluorescence measurements using the calcium indicator Quin-2.

Frequently Asked Questions (FAQs)

Q1: What is Quin-2 and why is it used?

Quin-2 is a fluorescent, highly selective indicator for calcium ions (Ca²⁺).[1][2] It is used to measure changes in intracellular calcium concentration, which is a critical aspect of many cellular signaling pathways.[3] Quin-2 binds to calcium, causing a change in its fluorescence properties, which can be detected and quantified.[4] Its acetoxymethyl (AM) ester form, Quin-2 AM, is cell-permeable, allowing for loading into live cells.[4][5]

Q2: What are the key spectral properties of Quin-2?

The spectral properties of Quin-2 are crucial for designing experiments and setting up instrumentation correctly.

Property	Wavelength/Value	Condition
Excitation Maximum (Ca²⁺-bound)	339 nm	N/A
Excitation Maximum (Ca²⁺-free)	~369 nm	Inferred from similar ratiometric dyes
Emission Maximum	492 nm	N/A
Dissociation Constant (Kd) for Ca²⁺	115 nM	N/A

Data sourced from multiple references.[6][7]

Q3: What are the main sources of noise in Quin-2 fluorescence measurements?

Noise in fluorescence microscopy can originate from several sources, broadly categorized as:

• Instrumental Noise: This includes noise from the light source, detector (e.g., photomultiplier tube or camera), and other electronic components.[8][9]

• Sample-Related Noise: This encompasses autofluorescence from cells and media components, as well as background fluorescence from unbound or non-specifically bound dye.[8][10]

• Photobleaching: The light-induced degradation of the fluorophore, leading to a diminished signal over time.[11][12][13]

Troubleshooting Guides

This section provides solutions to common problems encountered during Quin-2 experiments, formatted in a question-and-answer style.

Low Signal Intensity

Q: My Quin-2 fluorescence signal is very weak. What are the possible causes and how can I fix this?

A weak signal can be due to several factors, from dye loading to instrument settings.

Potential Cause	Troubleshooting Steps
Inadequate Dye Loading	• Optimize Dye Concentration: The optimal concentration of Quin-2 AM for cell loading needs to be determined empirically, but a final concentration of 4-5 µM is often recommended.[5] • Increase Incubation Time: Extending the incubation period beyond 60 minutes can improve signal intensity in some cell lines.[5] • Use a Dispersing Agent: Pluronic® F-127 (at ~0.04%) can be used to increase the aqueous solubility of Quin-2 AM and aid in its dispersal.[5][14]
Suboptimal Instrumentation Settings	• Check Excitation and Emission Wavelengths: Ensure your instrument is set to the correct wavelengths for Quin-2 (Excitation ~340 nm, Emission ~495 nm).[5] • Optimize Detector Gain: Increasing the gain on your detector can amplify the signal. However, be aware that this can also amplify noise.[15] • Use Appropriate Optics: A high numerical aperture objective will collect more light and increase signal intensity.[16]
Cell Health Issues	• Monitor Cell Viability: Ensure that the loading conditions are not adversely affecting cell health. Quin-2 loading has been reported to reduce ATP levels in some cell types.[17][18]

High Background Fluorescence

Q: I am observing high background fluorescence, which is obscuring my signal. How can I reduce it?

High background can significantly decrease the signal-to-noise ratio. Here are some strategies to mitigate it:

Potential Cause	Troubleshooting Steps
Extracellular or Unbound Dye	• Thorough Washing: After loading, wash the cells 2-3 times with a buffered saline solution (e.g., Hanks and Hepes buffer - HHBS) to remove excess extracellular Quin-2 AM.[5][10]
Dye Leakage	• Use an Anion Transport Inhibitor: If your cells express organic anion transporters, the de-esterified Quin-2 can be actively transported out of the cell. Adding an inhibitor like probenecid (B1678239) (1-2 mM in the dye working solution) can reduce this leakage.[5]
Autofluorescence	• Use Phenol (B47542) Red-Free Medium: Phenol red in cell culture media is a known source of autofluorescence.[15] Perform measurements in a phenol red-free medium or a buffered salt solution. • Measure and Subtract Background: Acquire an image of unstained cells under the same imaging conditions to determine the level of autofluorescence, which can then be subtracted from the Quin-2 signal.[10]
Instrumental Noise	• Add Filters: Incorporating secondary emission and excitation filters can help reduce excess background noise from the instrument.[9][19][20]

Signal Instability and Photobleaching

Q: My fluorescence signal is fading rapidly during the experiment. What is causing this and how can I prevent it?

Rapid signal loss is often due to photobleaching, the photochemical destruction of the fluorophore.[12]

Mitigation Strategy	Detailed Actions
Minimize Light Exposure	• Reduce Excitation Light Intensity: Use the lowest possible light intensity that still provides a detectable signal. Neutral density filters can be used to attenuate the excitation light.[11][13] • Limit Exposure Time: Keep the duration of illumination to a minimum. Use the camera's shortest possible exposure time and avoid continuous illumination when not acquiring data.[11][12][13] • Focus Using Transmitted Light: Whenever possible, use transmitted light to find and focus on the area of interest before switching to fluorescence imaging.[12]
Use Antifade Reagents	• For fixed-cell imaging, commercially available mounting media containing antifade reagents can be used to protect the fluorophore.[12][13] For live-cell imaging, reagents like ProLong™ Live Antifade Reagent can be added to the imaging medium.[11]
Choose Photostable Dyes	• If photobleaching remains a significant issue, consider using newer, more photostable calcium indicators such as Fluo-4 or Cal-520 for demanding applications.[21]

Experimental Protocols

Protocol: Loading Quin-2 AM into Adherent Cells

This protocol provides a general guideline for loading the acetoxymethyl ester form of Quin-2 into adherent cells.

• Cell Preparation: Plate cells on coverslips or in a black-walled, clear-bottom microplate and grow overnight in a cell incubator.

• Preparation of Quin-2 AM Stock Solution: Prepare a 2 to 5 mM stock solution of Quin-2 AM in high-quality, anhydrous DMSO.[5] Store unused stock solution in single-use aliquots at -20°C to avoid repeated freeze-thaw cycles.[5]

• Preparation of Quin-2 AM Working Solution:

  • On the day of the experiment, thaw an aliquot of the Quin-2 AM stock solution to room temperature.[5]

  • Prepare a working solution with a final concentration of 2 to 20 µM Quin-2 AM in a buffer of your choice (e.g., Hanks and Hepes buffer). For most cell lines, a final concentration of 4-5 μM is recommended.[5]

  • To aid in solubilizing the Quin-2 AM, add Pluronic® F-127 to the working solution for a final concentration of approximately 0.04%.[5]

• Cell Loading:

  • Remove the growth medium from the cells.

  • Add the Quin-2 AM working solution to the cells.

  • Incubate the cells in a cell incubator at 37°C for 30 to 60 minutes. Note: For some cell lines, a longer incubation of up to 1 hour may improve signal intensity.[5]

• Washing:

  • Remove the dye working solution.

  • Wash the cells with fresh buffer (e.g., HHBS) to remove any excess extracellular probe. Repeat the wash 2-3 times.[5][10]

  • If dye leakage is an issue, the wash and final imaging buffer can be supplemented with an anion transporter inhibitor like probenecid (0.5-1 mM).[5]

• Fluorescence Measurement:

  • Add the desired stimulant and simultaneously measure the fluorescence using a fluorescence microscope or plate reader.

  • Use an excitation wavelength of approximately 340 nm and collect the emission at around 495 nm.[5]

Visualizations

Experimental Workflow for Quin-2 Measurement

Caption: Workflow for intracellular calcium measurement using Quin-2 AM.

Troubleshooting Logic for Low Signal-to-Noise Ratio

Caption: Decision tree for troubleshooting low signal-to-noise in Quin-2 experiments.

References

• 1. Quin-2 suitable for fluorescence, ≥95% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. Reagent for Monitoring Calcium Ion Quin 2 | CAS 73630-23-6 Dojindo [dojindo.com]
• 3. Measurement by Quin2 of changes of the intracellular calcium concentration in strips of the rabbit ear artery and of the guinea-pig ileum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Quin-2, AM *CAS 83104-85-2* | AAT Bioquest [aatbio.com]
• 5. docs.aatbio.com [docs.aatbio.com]
• 6. Fluorescence lifetime imaging of calcium using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. caymanchem.com [caymanchem.com]
• 8. sinobiological.com [sinobiological.com]
• 9. A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy | Semantic Scholar [semanticscholar.org]
• 10. Background in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 11. biocompare.com [biocompare.com]
• 12. Photobleaching in Fluorescence Imaging | Thermo Fisher Scientific - HK [thermofisher.com]
• 13. vectorlabs.com [vectorlabs.com]
• 14. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 15. bitesizebio.com [bitesizebio.com]
• 16. ionoptix.com [ionoptix.com]
• 17. A Comparison between Quin-2 and Aequorin as Indicators of Cytoplasmic Calcium Levels in Higher Plant Cell Protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. A Comparison between Quin-2 and Aequorin as Indicators of Cytoplasmic Calcium Levels in Higher Plant Cell Protoplasts - PMC [pmc.ncbi.nlm.nih.gov]
• 19. A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. A framework to enhance the signal-to-noise ratio for quantitative fluorescence microscopy | PLOS One [journals.plos.org]
• 21. A comparison of fluorescent Ca2+ indicators for imaging local Ca2+ signals in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Quin-2 Compartmentalization in Organelles

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address issues related to the organellar compartmentalization of the fluorescent Ca2+ indicator, Quin-2.

Frequently Asked Questions (FAQs)

Q1: What is Quin-2 and what is its primary application?

Quin-2 is a first-generation, membrane-impermeable fluorescent indicator used to measure intracellular calcium concentrations ([Ca2+]). It exhibits a notable shift in its fluorescence spectrum upon binding to Ca2+, allowing for the quantification of intracellular calcium levels. Its acetoxymethyl (AM) ester form, Quin-2/AM, is cell-permeant and is commonly used to load the dye into cells.

Q2: What is organellar compartmentalization of Quin-2 and why is it a problem?

Organellar compartmentalization refers to the accumulation of Quin-2 within subcellular organelles, such as mitochondria and lysosomes, instead of remaining exclusively in the cytosol. This is a significant issue because it leads to the measurement of a mixed signal from both the cytosol and these organelles, resulting in an inaccurate determination of cytosolic [Ca2+] levels.[1] This can confound the interpretation of experimental results, especially when studying cytosolic calcium signaling.

Q3: How does Quin-2/AM get into organelles?

Quin-2/AM is a lipophilic molecule that can passively diffuse across cellular membranes, including the plasma membrane and organellar membranes. Once inside an organelle, resident esterases can cleave the AM group, trapping the now membrane-impermeant Quin-2 within the organelle's lumen.

Q4: Which organelles are most commonly associated with Quin-2 sequestration?

Mitochondria are a primary site for Quin-2 sequestration. The mitochondrial membrane potential can drive the accumulation of the cationic dye. Other acidic organelles, like lysosomes, can also accumulate Quin-2.

Q5: What are the consequences of Quin-2 compartmentalization?

The primary consequences include:

• Inaccurate Cytosolic [Ca2+] Measurements: The fluorescence signal will be a composite of cytosolic and organellar Ca2+, leading to an overestimation or underestimation of the true cytosolic concentration.[1]

• Cellular Stress: High concentrations of Quin-2 can buffer intracellular Ca2+ and affect cellular processes.

• Mitochondrial Dysfunction: Sequestration of Quin-2 in mitochondria can impact mitochondrial membrane potential and ATP production.[2]

Q6: Are there alternatives to Quin-2 that are less prone to compartmentalization?

Yes, several second and third-generation calcium indicators have been developed with improved properties. Dyes like Fluo-3 and Cal-520 have been reported to show less compartmentalization compared to older dyes.[1] Fura-2 (B149405), another popular ratiometric indicator, is also considered to have better retention in the cytoplasm.[3][4]

Troubleshooting Guide

Problem: I suspect my Quin-2 signal is contaminated by organellar fluorescence.

Possible Cause	Troubleshooting Step	Expected Outcome
Incomplete hydrolysis of Quin-2/AM in the cytosol	Optimize loading conditions: reduce dye concentration, decrease loading time, or perform loading at a lower temperature (e.g., room temperature instead of 37°C).	A more uniform cytosolic fluorescence pattern with reduced punctate staining indicative of organellar loading.
Sequestration of Quin-2 in mitochondria	Co-load with a mitochondria-specific fluorescent marker (e.g., MitoTracker Red) to visualize co-localization.	If Quin-2 is in mitochondria, you will observe significant overlap between the Quin-2 and MitoTracker signals.
Accumulation in acidic organelles (e.g., lysosomes)	Treat cells with a lysosomotropic agent (e.g., chloroquine) to see if it alters the Quin-2 signal from punctate structures.	A change in the punctate fluorescence pattern may suggest lysosomal sequestration.
High mitochondrial membrane potential driving dye uptake	Use a mitochondrial uncoupler (e.g., CCCP or FCCP) to dissipate the membrane potential. Caution: This will impact cell health and is primarily for diagnostic purposes.	A reduction in the mitochondrial component of the Quin-2 signal.[5]

Data Presentation: Comparison of Fluorescent Ca2+ Indicators

The choice of a fluorescent indicator can significantly impact the degree of organellar compartmentalization. The following table summarizes the properties of Quin-2 and some common alternatives.

Indicator	Type	Excitation (nm)	Emission (nm)	Kd for Ca2+ (nM)	Key Advantages	Potential for Compartmentalization
Quin-2	Single Wavelength	339	492	~115	First widely used Ca2+ indicator.	High
Fura-2	Ratiometric	340/380	510	~145	Ratiometric measurement reduces artifacts from dye concentration and cell thickness.[3][4]	Moderate
Fluo-3	Single Wavelength	506	526	~390	Visible light excitation reduces phototoxicity. Reported to have low compartmentalization.[1]	Low
Fluo-4	Single Wavelength	494	516	~345	Brighter than Fluo-3.	Moderate
Cal-520	Single Wavelength	492	514	~320	High signal-to-background ratio and reported low compartmentalization.	Low
Rhod-4	Single Wavelength	544	576	~220	Red-shifted, allowing for multiplexing with green fluorescent proteins.	Moderate to High (can accumulate in mitochondria)

Experimental Protocols

Protocol 1: Assessing Quin-2 Compartmentalization using Digitonin (B1670571) Permeabilization

This protocol allows for the selective permeabilization of the plasma membrane to release cytosolic Quin-2, enabling the quantification of the remaining organelle-sequestered dye.

Materials:

• Cells loaded with Quin-2/AM

• Hanks' Balanced Salt Solution (HBSS) or other suitable buffer

• Digitonin stock solution (e.g., 10 mg/mL in DMSO)

• Fluorescence plate reader or microscope

Procedure:

• Cell Preparation: Culture and load your cells with Quin-2/AM according to your standard protocol.

• Establish Baseline Fluorescence: Measure the total fluorescence of the Quin-2 loaded cells (F_total).

• Digitonin Titration (Optimization): To determine the optimal digitonin concentration, treat cells with a range of digitonin concentrations (e.g., 5-50 µg/mL). The goal is to find the lowest concentration that permeabilizes the plasma membrane without significantly affecting organellar membranes. This can be assessed by monitoring the release of a cytosolic enzyme like lactate (B86563) dehydrogenase (LDH) or by co-staining with a membrane-impermeant dye like propidium (B1200493) iodide.

• Selective Permeabilization:

  • Wash the Quin-2 loaded cells with HBSS.

  • Incubate the cells with the optimized concentration of digitonin in HBSS for a short period (e.g., 5-10 minutes).

  • This will release the cytosolic pool of Quin-2.

• Measure Remaining Fluorescence: After digitonin treatment, measure the fluorescence of the cells again (F_organellar). This signal represents the Quin-2 trapped within organelles.

• Calculate Cytosolic and Organellar Fractions:

  • Cytosolic Fluorescence (F_cytosolic) = F_total - F_organellar

  • Percentage of Organellar Quin-2 = (F_organellar / F_total) * 100

Mandatory Visualizations

Caption: Quin-2/AM loading and compartmentalization workflow.

Caption: Troubleshooting workflow for Quin-2 compartmentalization.

References

• 1. A comparison of fluorescent Ca2+ indicator properties and their use in measuring elementary and global Ca2+ signals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxicity and Mitochondrial Effects of Phenolic and Quinone-Based Mitochondria-Targeted and Untargeted Antioxidants on Human Neuronal and Hepatic Cell Lines: A Comparative Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. What is the difference between Fura-2 and Quin-2 | AAT Bioquest [aatbio.com]
• 4. Quin-2 and fura-2 measure calcium differently - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mitochondrial membrane potential played crucial roles in the accumulation of berberine in HepG2 cells - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Quin-2 Calcium Imaging

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve issues related to Quin-2 leakage from cells during calcium imaging experiments.

Frequently Asked Questions (FAQs)

Q1: What is Quin-2 leakage and why is it a problem?

A1: Quin-2, a fluorescent indicator used to measure intracellular calcium, is loaded into cells in its acetoxymethyl (AM) ester form.[1] Inside the cell, enzymes called esterases cleave the AM group, trapping the dye. However, cells can actively transport the negatively charged, de-esterified Quin-2 back out into the extracellular medium.[2] This process, known as leakage, leads to a gradual decrease in the intracellular fluorescence signal over time, which can be misinterpreted as a change in calcium concentration, leading to inaccurate data.[2]

Q2: What are the primary mechanisms responsible for Quin-2 leakage?

A2: The primary mechanisms for Quin-2 leakage are membrane transport proteins that recognize the de-esterified dye as a substrate. The main culprits are:

• Organic Anion Transporters (OATs): These are a family of membrane proteins that transport a wide range of organic anions out of the cell.[2]

• Pannexin 1 (Panx1) Channels: These are large-pore channels that can allow the passage of molecules like ATP and fluorescent dyes.[2]

Q3: How can I tell if my cells are exhibiting Quin-2 leakage?

A3: A key indicator of Quin-2 leakage is a steady decrease in baseline fluorescence intensity over time that is independent of any experimental stimulus. This can be observed by monitoring the fluorescence of unloaded cells versus cells loaded with Quin-2 in a baseline (unstimulated) condition.

Q4: Are there alternatives to Quin-2 that are less prone to leakage?

A4: Yes, several newer calcium indicators have been developed with improved intracellular retention. Some options include leakage-resistant variants of popular dyes, such as Fura-2 LR.[3] Other dyes like Cal-520 have also been shown to have minimal leakage over extended periods.[4] Genetically encoded calcium indicators (GECIs) are another alternative that avoids the issue of chemical dye loading and leakage altogether.

Troubleshooting Guides

Issue: Gradual decrease in baseline fluorescence signal.

This is the most common sign of Quin-2 leakage. Follow this troubleshooting workflow to diagnose and resolve the issue.

Troubleshooting workflow for Quin-2 leakage.

Quantitative Data Summary

The following tables provide a summary of common chemical inhibitors used to reduce Quin-2 leakage and the effect of temperature.

Table 1: Chemical Inhibitors for Reducing Quin-2 Leakage

Inhibitor	Target(s)	Typical Working Concentration	Stock Solution Preparation
Probenecid	Organic Anion Transporters (OATs), Pannexin 1 (Panx1)	1 - 2.5 mM	100-250 mM in 1 M NaOH
Sulfinpyrazone	Multidrug Resistance-Associated Proteins (MRPs), a subset of ABC transporters	0.1 - 1 mM	100 mM in DMSO

Table 2: Effect of Temperature on Quin-2 Leakage

Temperature	Effect on Leakage Rate	Recommendation
37°C	Higher leakage rate due to increased activity of membrane transporters.[2]	Only use if the biological process under investigation is strictly temperature-dependent.
Room Temperature (20-25°C)	Lower leakage rate as transporter activity is reduced.[2]	Recommended for most experiments to improve dye retention, provided the cellular process is not adversely affected.
<20°C	Significantly reduced leakage rate.	May be considered if the experimental conditions allow, but could impact cellular physiology.

Experimental Protocols

Protocol 1: Standard Quin-2 AM Loading Protocol for Adherent Cells

• Cell Preparation: Seed cells on coverslips or in a multi-well plate to achieve 70-80% confluency on the day of the experiment.

• Reagent Preparation:

  • Prepare a 1-5 mM stock solution of Quin-2 AM in anhydrous DMSO.

  • Prepare a loading buffer consisting of a physiological saline solution (e.g., Hanks' Balanced Salt Solution - HBSS) buffered with HEPES.

• Loading:

  • Dilute the Quin-2 AM stock solution in the loading buffer to a final concentration of 2-10 µM. The optimal concentration should be determined empirically for each cell type.

  • Remove the culture medium from the cells and wash once with loading buffer.

  • Add the Quin-2 AM loading solution to the cells and incubate for 30-60 minutes at 37°C in the dark.

• De-esterification:

  • Remove the loading solution and wash the cells twice with fresh loading buffer.

  • Incubate the cells in fresh loading buffer for an additional 30 minutes at room temperature in the dark to allow for complete de-esterification of the dye.

Protocol 2: Quin-2 AM Loading with Inhibitors to Reduce Leakage

• Reagent Preparation:

  • Prepare stock solutions of probenecid (100-250 mM in 1 M NaOH) and/or sulfinpyrazone (100 mM in DMSO).

• Loading:

  • Prepare the Quin-2 AM loading solution as described in Protocol 1, but add the chosen inhibitor to the desired final concentration (e.g., 1-2.5 mM probenecid or 0.1-1 mM sulfinpyrazone).

• De-esterification and Imaging:

  • Follow the de-esterification steps from Protocol 1. It is crucial to also include the inhibitor in the wash and final imaging buffer at the same concentration used during loading to ensure continuous inhibition of the transporters.

Protocol 3: Assessing Quin-2 Leakage Rate

• Cell Loading: Load cells with Quin-2 AM as described in Protocol 1 or 2.

• Baseline Measurement:

  • Place the cells on the microscope stage and acquire an initial fluorescence image (F0) at time zero.

  • Continue to acquire images at regular intervals (e.g., every 1-5 minutes) for a prolonged period (e.g., 30-60 minutes) without applying any stimulus.

• Data Analysis:

  • Select several regions of interest (ROIs) corresponding to individual cells.

  • Measure the mean fluorescence intensity for each ROI at each time point.

  • Plot the normalized fluorescence intensity (F/F0) against time. A downward slope indicates the rate of dye leakage.

  • Compare the leakage rates under different conditions (e.g., with and without inhibitors, at different temperatures) to determine the most effective strategy for your experiment.

Signaling Pathways and Workflows

Signaling Pathways Involved in Quin-2 Leakage

The following diagrams illustrate the cellular pathways involved in Quin-2 leakage.

Mechanisms of Quin-2 leakage and inhibition.

Experimental Workflow for Assessing Leakage

This diagram outlines the steps for quantifying Quin-2 leakage.

Workflow for quantifying Quin-2 leakage.

References

• 1. The Eight Best Green Fluorescent Calcium Indicators | AAT Bioquest [aatbio.com]
• 2. researchgate.net [researchgate.net]
• 3. ionbiosciences.com [ionbiosciences.com]
• 4. bmglabtech.com [bmglabtech.com]

managing calcium buffering effects of high Quin-2 concentrations

Welcome to the technical support center for researchers utilizing the calcium indicator Quin-2. This guide is designed to provide direct answers and troubleshooting solutions for common issues encountered during experiments, with a particular focus on managing the calcium buffering effects associated with high concentrations of this probe.

Frequently Asked Questions (FAQs)

Q1: What is the primary issue with using high concentrations of Quin-2?

High intracellular concentrations of Quin-2 can significantly buffer cytosolic calcium, artificially suppressing the amplitude and altering the kinetics of transient calcium signals. This occurs because the indicator itself is a calcium chelator.[1][2][3] Essentially, the dye binds to a substantial portion of the free calcium ions that would normally contribute to the signaling cascade, leading to an underestimation of the true physiological calcium concentration changes.

Q2: How can I minimize the calcium buffering effect of Quin-2?

The most effective way to mitigate the buffering effect is to use the lowest possible concentration of Quin-2 that still provides an adequate fluorescence signal-to-noise ratio. It is crucial to empirically determine the optimal loading concentration for your specific cell type and experimental setup.[4]

Q3: Are there alternatives to Quin-2 that have less of a buffering effect?

Yes, several other fluorescent calcium indicators are available. Second-generation dyes like Fura-2 (B149405) are often preferred because they are brighter, meaning a lower concentration is needed, which in turn reduces the buffering effect.[5][6] Fura-2 also has the advantage of being a ratiometric indicator, which can provide more accurate measurements of calcium concentrations independent of dye concentration.[5][7] Other options include single-wavelength indicators like Fluo-4, which are also very bright.[7]

Q4: Can the buffering effect of Quin-2 be corrected for mathematically?

While complex mathematical models can be developed to account for calcium buffering by indicators, this approach is challenging and requires precise knowledge of the intracellular dye concentration and the binding kinetics of the indicator. A more practical approach is to minimize the buffering effect experimentally by using the lowest effective dye concentration.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no fluorescence signal after loading with Quin-2 AM.	1. Insufficient Loading: The concentration of Quin-2 AM was too low, or the incubation time was too short. 2. Poor Dye Solubility: Quin-2 AM has low aqueous solubility. 3. Cell Death: High concentrations of the dye or prolonged incubation can be toxic to cells. 4. Dye Leakage: Active transport of the de-esterified dye out of the cell.	1. Optimize Loading Conditions: Empirically determine the optimal Quin-2 AM concentration (typically 2-20 µM) and incubation time (30-60 minutes) for your cell type.[4] 2. Use a Dispersing Agent: Incorporate a non-ionic detergent like Pluronic® F-127 (typically 0.04%) in the loading buffer to improve the solubility of Quin-2 AM.[4] 3. Verify Cell Viability: Perform a cell viability assay to ensure the loading protocol is not causing cytotoxicity. 4. Use an Anion Transport Inhibitor: Add probenecid (B1678239) (1-2 mM) to the buffer during and after loading to reduce dye leakage.[4]
Observed calcium transients are smaller than expected or absent.	1. Calcium Buffering by Quin-2: The intracellular concentration of Quin-2 is too high, dampening the calcium signal. 2. Phototoxicity: Excessive illumination can damage cells and disrupt normal physiological responses.[8][9][10]	1. Reduce Quin-2 Concentration: Lower the loading concentration of Quin-2 AM. 2. Consider Alternatives: Switch to a brighter indicator like Fura-2 or Fluo-4 that can be used at a lower concentration.[5][6][7] 3. Minimize Light Exposure: Reduce the intensity and duration of the excitation light. Use neutral density filters and only illuminate the sample during data acquisition.
High background fluorescence.	1. Incomplete Removal of Extracellular Dye: Residual Quin-2 AM in the extracellular medium that has not been washed away. 2. Incomplete De-esterification: The AM ester form of the dye is not fully cleaved by intracellular esterases.	1. Thorough Washing: Ensure that the cells are washed thoroughly with fresh buffer after the loading period to remove all extracellular dye.[11] 2. Allow for De-esterification: After washing, incubate the cells for an additional 20-30 minutes at room temperature to allow for complete de-esterification of the intracellular Quin-2 AM.[11][12]
Rapid loss of fluorescence signal (photobleaching).	Excessive Illumination: The fluorophore is being irreversibly damaged by high-intensity or prolonged exposure to the excitation light.[8][13]	1. Reduce Excitation Light: Use the lowest possible light intensity that provides a usable signal. 2. Limit Exposure Time: Minimize the duration of illumination. 3. Use an Antifade Reagent: If compatible with your experimental setup, consider using an antifade reagent.
Compartmentalization of the dye.	Dye Sequestration: The de-esterified Quin-2 is being sequestered into organelles such as mitochondria or the endoplasmic reticulum, rather than remaining in the cytosol.[14]	1. Lower Loading Temperature: Loading cells at room temperature instead of 37°C can sometimes reduce compartmentalization.[11] 2. Optimize Loading Time: Shorter incubation times may help minimize sequestration.

Experimental Protocols

Protocol 1: Standard Quin-2 AM Loading for Adherent Cells

This protocol provides a general guideline; optimal conditions may vary depending on the cell type.

• Cell Preparation: Plate cells on coverslips or in a multi-well plate and allow them to adhere overnight in a 37°C incubator.

• Preparation of Quin-2 AM Stock Solution: Prepare a 2 to 5 mM stock solution of Quin-2 AM in high-quality, anhydrous DMSO.[4]

• Preparation of Loading Buffer: Prepare a working solution of 2 to 20 µM Quin-2 AM in a suitable buffer (e.g., Hanks' Balanced Salt Solution with HEPES) containing 0.04% Pluronic® F-127.[4] If dye leakage is a concern, add 1-2 mM probenecid.

• Cell Loading:

  • Remove the growth medium from the cells.

  • Wash the cells once with the loading buffer (without Quin-2 AM).

  • Add the Quin-2 AM working solution to the cells.

  • Incubate at 37°C for 30 to 60 minutes.[4]

• Washing and De-esterification:

  • Remove the Quin-2 AM loading solution.

  • Wash the cells twice with fresh, pre-warmed loading buffer (containing probenecid if used previously).

  • Add fresh buffer and incubate for an additional 20-30 minutes at room temperature to allow for complete de-esterification.[11]

• Imaging: The cells are now ready for fluorescence measurements. Excite the cells at approximately 340 nm and measure the emission at around 495 nm.[4]

Protocol 2: In Vitro Calibration of Quin-2 Fluorescence

To determine the dissociation constant (Kd) of Quin-2 and to calibrate the fluorescence signal in terms of absolute calcium concentrations, an in vitro calibration is necessary.

• Prepare Calibration Buffers: Create a series of buffers with known free calcium concentrations. This can be achieved using a calcium calibration buffer kit or by preparing solutions with varying ratios of CaEGTA and EGTA.[5][15]

• Prepare Quin-2 Solutions:

  • Prepare a "zero calcium" solution by adding Quin-2 to a calcium-free buffer (e.g., 10 mM EGTA).

  • Prepare a "saturating calcium" solution by adding the same concentration of Quin-2 to a buffer with a high calcium concentration (e.g., 1 mM CaCl2).

• Measure Fluorescence:

  • Measure the fluorescence intensity of the "zero calcium" solution (Fmin).

  • Measure the fluorescence intensity of the "saturating calcium" solution (Fmax).

  • Measure the fluorescence intensity of Quin-2 in each of the calibration buffers with known calcium concentrations.

• Calculate Kd: The intracellular calcium concentration can be calculated using the following equation: [ [Ca^{2+}] = K_d \times \frac{(F - F_{min})}{(F_{max} - F)} ] Where F is the measured fluorescence intensity, Fmin is the fluorescence in the absence of calcium, and Fmax is the fluorescence at saturating calcium levels. The Kd can be determined by fitting the fluorescence data from the calibration buffers to this equation.

Visualizing Experimental Workflows and Pathways

References

• 1. A Comparison between Quin-2 and Aequorin as Indicators of Cytoplasmic Calcium Levels in Higher Plant Cell Protoplasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The buffering of calcium with quin2 reversibly forestalls anaphase onset in stamen hair cells of Tradescantia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Intracellular Ca indicator Quin-2 inhibits Ca2+ inflow via Na/Ca exchange in squid axon - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. docs.aatbio.com [docs.aatbio.com]
• 5. Fluorescence lifetime imaging of calcium using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quin-2 and fura-2 measure calcium differently - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A comparison of fluorescent Ca2+ indicators for imaging local Ca2+ signals in cultured cells - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Overcoming Photobleaching and Phototoxicity in Imaging [oxinst.com]
• 9. publications.mpi-cbg.de [publications.mpi-cbg.de]
• 10. Phototoxicity in live fluorescence microscopy, and how to avoid it - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Bleaching effects and fluorescence lifetime imaging ophthalmoscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. bitesizebio.com [bitesizebio.com]
• 15. documents.thermofisher.com [documents.thermofisher.com]

Technical Support Center: Calibrating Quin-2 Fluorescence In Situ

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the in situ calibration of Quin-2 fluorescence for intracellular calcium concentration measurements.

Frequently Asked Questions (FAQs)

Q1: What is Quin-2 and how does it measure intracellular calcium?

Quin-2 is a fluorescent indicator used to measure the concentration of free calcium ions (Ca²⁺) within cells. It is a tetracarboxylic acid that binds to Ca²⁺ in a 1:1 ratio.[1] Upon binding to Ca²⁺, the fluorescence intensity of Quin-2 increases approximately fivefold.[1] Its acetoxymethyl ester form (Quin-2 AM) is membrane-permeable, allowing it to be loaded into cells. Once inside, cellular esterases cleave the AM group, trapping the active Quin-2 indicator in the cytoplasm.[1]

Q2: Why is in situ calibration of Quin-2 necessary?

In situ calibration is crucial for converting the measured fluorescence intensity into an accurate intracellular Ca²⁺ concentration. This is because the fluorescence signal can be influenced by various factors within the cellular environment that may differ from the conditions of an in vitro calibration. These factors include:

• Local probe concentration: The amount of Quin-2 can vary between cells and even within different regions of the same cell.

• Photobleaching: Quin-2 is susceptible to photobleaching, which can lead to a decrease in signal over time.[2]

• Binding to macromolecules: Interaction with intracellular proteins can alter the fluorescence properties of Quin-2.

• Environmental factors: Intracellular pH and viscosity can potentially influence the fluorescence quantum yield of the dye.

Q3: What are the main challenges associated with using Quin-2?

Quin-2 presents several challenges compared to newer generation calcium indicators like Fura-2:

• Photobleaching and Fluorescent Photoproducts: Quin-2 can be rapidly photobleached, and this process may form fluorescent photoproducts that can interfere with accurate Ca²⁺ measurement, often leading to an underestimation of the true concentration.[2][3]

• Lower Fluorescence Intensity: The fluorescence intensity of Quin-2 is significantly lower (about 30-fold less) than that of Fura-2, which can result in a lower signal-to-noise ratio.[2]

• Not Ideal for Ratiometric Measurements: While technically possible, ratiometric measurements with Quin-2 are not practical in cellular environments, making it more susceptible to artifacts related to dye concentration and photobleaching.[2][4]

• Potential for Toxicity: High concentrations of Quin-2 (above 2mM) can have toxic effects on cells, including a reduction in cellular ATP levels.[1]

Q4: What is Fluorescence Lifetime Imaging (FLIM) and how can it help with Quin-2 measurements?

Fluorescence Lifetime Imaging (FLIM) is an advanced microscopy technique that measures the decay rate of fluorescence (the "lifetime") at each pixel of an image, rather than just the intensity.[4] The fluorescence lifetime of Quin-2 is sensitive to Ca²⁺ binding.[5] FLIM offers a significant advantage as it is largely independent of the local probe concentration and less affected by photobleaching, thus overcoming some of the major limitations of traditional intensity-based measurements with Quin-2.[4][5]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Fluorescence Signal	1. Incomplete hydrolysis of Quin-2 AM: Cellular esterases may not have fully cleaved the AM ester. 2. Low dye concentration: The loading concentration of Quin-2 AM may be insufficient. 3. Dye extrusion: Some cell types actively pump out the dye. 4. Incorrect filter sets: The excitation and emission filters on the microscope are not appropriate for Quin-2.	1. Increase the incubation time after loading to allow for complete de-esterification. 2. Empirically determine the optimal loading concentration (typically 4-5 µM for many cell lines).[6] 3. Use an anion transport inhibitor like probenecid (B1678239) in the loading and imaging buffer.[6] 4. Ensure you are using the correct filter set for Quin-2 (Excitation ~339 nm, Emission ~492 nm).[1]
High Background Fluorescence / Low Signal-to-Noise Ratio	1. Autofluorescence: Cells and culture medium can have intrinsic fluorescence. 2. Incomplete removal of extracellular Quin-2 AM: Residual dye outside the cells can contribute to background. 3. Low Quin-2 fluorescence: Quin-2 is inherently a dimmer fluorophore compared to newer dyes.	1. Image an unstained control sample to assess the level of autofluorescence. If possible, use spectral unmixing. Choosing fluorophores with longer wavelengths can also help, though this is not an option with Quin-2 itself. 2. Thoroughly wash the cells with fresh buffer after loading to remove any excess Quin-2 AM.[6] 3. Increase the detector gain or exposure time, but be mindful of increasing photobleaching. Consider using a more sensitive detector.
Rapid Fading of Fluorescence Signal	1. Photobleaching: Quin-2 is being destroyed by the excitation light.	1. Reduce Exposure: Minimize the exposure time and the intensity of the excitation light. Use neutral density filters if available.[7] 2. Use Antifade Reagents: Mount fixed samples in an antifade mounting medium. 3. Image a Fresh Field: For static imaging, move to a new area of the sample for each acquisition.[8] 4. Create a Photobleaching Curve: For quantitative time-lapse experiments, measure the rate of photobleaching and use this to correct your data.[7]
Calculated [Ca²⁺] is Lower Than Expected	1. Formation of fluorescent photoproducts: Photobleaching of Quin-2 can create fluorescent byproducts that interfere with the signal.[2][3] 2. Inaccurate calibration parameters (Rmin, Rmax): The minimum and maximum fluorescence values may not have been determined correctly.	1. Minimize photobleaching as much as possible (see above). Consider using FLIM, which is less susceptible to this artifact.[3] 2. Ensure complete depletion of intracellular Ca²⁺ for Rmin determination and complete saturation of the dye for Rmax. Verify that the ionophores used are effective for your cell type.
Inconsistent or Non-Linear Calibration Curve	1. Incomplete ionophore activity: The ionophores used to set Rmin and Rmax are not effectively clamping the intracellular Ca²⁺ concentration. 2. Cellular health is compromised: The calibration procedure itself (e.g., exposure to ionophores) is damaging the cells. 3. Instrumental drift: Fluctuations in the light source intensity or detector sensitivity.	1. Optimize the concentration and incubation time of the ionophores (e.g., ionomycin, Br-A23187). 2. Monitor cell morphology during calibration. Perform the calibration as quickly as possible to minimize stress on the cells. 3. Allow the light source to warm up and stabilize before starting measurements. Run control standards to check for instrument stability.

Quantitative Data Summary

Parameter	Value	Conditions	Reference
Excitation Wavelength (λex)	~339 nm	Ca²⁺-bound and Ca²⁺-free	[1]
Emission Wavelength (λem)	~492 nm	Ca²⁺-bound and Ca²⁺-free	[1]
Dissociation Constant (Kd) for Ca²⁺	~115 nM	In a buffer mimicking cytoplasm	[1]
Fluorescence Intensity Increase	~5-fold	Upon saturation with Ca²⁺	[1]
Stoichiometry (Quin-2:Ca²⁺)	1:1	[1]

Experimental Protocols

Protocol 1: Loading Cells with Quin-2 AM

• Prepare Stock Solution: Prepare a 2 to 5 mM stock solution of Quin-2 AM in high-quality, anhydrous DMSO. Aliquot and store at -20°C, protected from light and moisture.[6]

• Prepare Working Solution: On the day of the experiment, thaw an aliquot of the Quin-2 AM stock solution. Prepare a working solution of 2 to 20 µM Quin-2 AM in a suitable buffer (e.g., Hanks' Balanced Salt Solution with HEPES, pH 7.2-7.4). For many cell lines, a final concentration of 4-5 µM is a good starting point.[6]

• Optional Additives: To improve solubility and cellular loading, add Pluronic® F-127 to the working solution to a final concentration of ~0.04%. To prevent dye extrusion, 1 mM probenecid can be included.[6]

• Cell Loading:

  • Culture cells on coverslips or in a microplate suitable for fluorescence imaging.

  • Remove the growth medium and wash the cells once with the buffer used for the working solution.

  • Add the Quin-2 AM working solution to the cells.

  • Incubate at 37°C for 30 to 60 minutes. The optimal time may vary between cell types.[6]

• Washing: Remove the loading solution and wash the cells 2-3 times with fresh buffer (containing probenecid if used during loading) to remove any extracellular dye.

• De-esterification: Incubate the cells for an additional 30 minutes at room temperature to allow for complete hydrolysis of the AM ester by intracellular esterases.

• The cells are now ready for imaging.

Protocol 2: In Situ Calibration of Quin-2 Fluorescence

This protocol is based on the principles of determining the minimum (Fmin) and maximum (Fmax) fluorescence intensities.

• Load Cells with Quin-2 AM: Follow Protocol 1 to load your cells with Quin-2.

• Baseline Fluorescence (F): Measure the fluorescence intensity of the loaded cells in a standard physiological buffer.

• Determine Maximum Fluorescence (Fmax):

  • Add a calcium ionophore (e.g., 5-10 µM ionomycin) to the buffer to permeabilize the cell membranes to Ca²⁺.

  • Add a high concentration of external Ca²⁺ (e.g., 1-2 mM CaCl₂) to saturate the intracellular Quin-2.

  • Record the maximum fluorescence intensity (Fmax).

• Determine Minimum Fluorescence (Fmin):

  • Wash the cells thoroughly with a Ca²⁺-free buffer.

  • Add the calcium ionophore (if not already present) to a Ca²⁺-free buffer containing a strong Ca²⁺ chelator (e.g., 5-10 mM EGTA). This will remove all Ca²⁺ from the intracellular environment.

  • Record the minimum fluorescence intensity (Fmin).

• Calculate Intracellular [Ca²⁺]: Use the following equation to calculate the intracellular calcium concentration:

  [Ca²⁺] = Kd * (F - Fmin) / (Fmax - F)

  Where:

  • Kd is the dissociation constant of Quin-2 for Ca²⁺ (~115 nM)[1]

  • F is the measured fluorescence intensity of the sample.

  • Fmin is the fluorescence intensity in the absence of Ca²⁺.

  • Fmax is the fluorescence intensity at Ca²⁺ saturation.

Visualizations

Caption: Workflow for loading and in situ calibration of Quin-2.

Caption: Mechanism of Quin-2 for intracellular Ca²⁺ detection.

References

• 1. Calcium homeostasis in intact lymphocytes: cytoplasmic free calcium monitored with a new, intracellularly trapped fluorescent indicator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Fluorescence lifetime imaging of intracellular calcium in COS cells using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Fluorescence lifetime imaging of intracellular calcium in COS cells using Quin-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluorescence lifetime imaging of calcium using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Fluorescence lifetime imaging of calcium using Quin-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. docs.aatbio.com [docs.aatbio.com]
• 7. 蛍光イメージングにおけるフォトブリーチング | Thermo Fisher Scientific - JP [thermofisher.com]
• 8. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to Quin-2 and Fura-2 for Intracellular Calcium Imaging

For researchers and professionals in drug development, the accurate measurement of intracellular calcium ([Ca²⁺]i) is critical for understanding a vast array of cellular processes. Fluorescent indicators are indispensable tools for this purpose. This guide provides an objective comparison between Quin-2, a first-generation calcium probe, and Fura-2, its more advanced successor, supported by key performance data and experimental protocols.

Introduction to Calcium Indicators

Quin-2 was the first widely used fluorescent indicator for measuring intracellular calcium. Its development was a significant milestone, enabling researchers to monitor [Ca²⁺]i in living cells. However, it has several limitations, including a relatively low quantum yield and a tendency to buffer intracellular calcium at the high concentrations required for a sufficient signal.[1][2]

Fura-2 was later developed to overcome these shortcomings.[2] As a second-generation indicator, it offers significantly improved fluorescence properties, most notably its ratiometric measurement capability, which provides more accurate and reliable quantification of calcium concentrations.[3] Fura-2 is approximately 30 times more fluorescent than Quin-2, allowing for the use of lower, less disruptive intracellular concentrations.[4][5]

Quantitative Data Comparison

The performance of a fluorescent indicator is defined by several key photophysical and chemical properties. The table below summarizes the critical parameters for Quin-2 and Fura-2.

Property	Quin-2	Fura-2	Reference(s)
Indicator Type	First-generation, non-ratiometric (intensity-based)	Second-generation, ratiometric (dual-excitation)	[3][6]
Dissociation Constant (Kd) for Ca²⁺	~60-115 nM	~140-224 nM	[6][7][8]
Excitation Wavelength (λex)	339 nm	340 nm (Ca²⁺-bound), 380 nm (Ca²⁺-free)	[8][9]
Emission Wavelength (λem)	492 nm	~510 nm	[8][9]
Quantum Yield (Φf)	Ca²⁺-bound: ~0.14; Ca²⁺-free: ~0.03	Ca²⁺-bound: ~0.49; Ca²⁺-free: ~0.23	[2][7][10][11]
Selectivity	High for Ca²⁺ over Mg²⁺	Improved selectivity over Quin-2	[2][10]

Key Performance Differences

Ratiometric vs. Intensity-Based Measurements

The most significant advantage of Fura-2 is its ratiometric nature. Upon binding calcium, its peak excitation wavelength shifts from ~380 nm (Ca²⁺-free) to ~340 nm (Ca²⁺-bound), while the emission wavelength remains constant at ~510 nm.[9] By calculating the ratio of fluorescence intensity at these two excitation wavelengths, one can determine the precise calcium concentration. This ratiometric approach effectively cancels out artifacts arising from:

• Uneven dye loading between cells

• Variations in cell thickness or path length

• Photobleaching

• Dye leakage from the cell

Quin-2, conversely, primarily signals calcium binding through an increase in fluorescence intensity at a single wavelength.[2] This makes measurements susceptible to the artifacts listed above, leading to less accurate quantification.

Brightness and Cellular Loading

Fura-2 exhibits a significantly higher quantum yield and molar extinction coefficient compared to Quin-2, making it a much brighter probe.[2][4][12] This superior brightness is crucial because it allows researchers to load cells with lower concentrations of the dye while still achieving a strong signal-to-noise ratio. High concentrations of Quin-2 are often required to overcome cellular autofluorescence, which can lead to significant buffering of intracellular calcium transients, damping the very signals being measured.[1]

Calcium Affinity and Dynamic Range

With a Kd of approximately 60-115 nM, Quin-2 has a very high affinity for calcium, making it sensitive for monitoring low, resting levels of [Ca²⁺]i.[6][8] However, this high affinity also means it becomes saturated at micromolar concentrations, limiting its dynamic range for measuring large calcium spikes.[2] Fura-2 has a slightly lower affinity for Ca²⁺ (Kd ≈ 140-224 nM), which makes it better suited for quantifying the larger, transient increases in calcium that occur during cellular signaling events.[7][13]

Experimental Methodologies

The following protocols provide a general framework for loading cells with the acetoxymethyl (AM) ester forms of Quin-2 and Fura-2, which are membrane-permeable and become trapped intracellularly upon hydrolysis by cellular esterases.

Reagent Preparation

• Stock Solution: Prepare a 1 mg/mL stock solution of Fura-2, AM or Quin-2, AM by dissolving 50 µg of the lyophilized powder in 50 µL of high-quality, anhydrous dimethyl sulfoxide (B87167) (DMSO).[14] Vortex thoroughly to ensure complete dissolution.

• Loading Buffer: Prepare a physiological buffer such as Hanks' Balanced Salt Solution (HBSS) or a HEPES-buffered saline (pH 7.3-7.4).[15][16]

• Optional Reagents:

  • Pluronic F-127: A 20% solution in DMSO can be used to aid the dispersion of the AM ester in the aqueous loading buffer.

  • Probenecid: Can be added to the buffer to inhibit organic anion transporters, reducing dye leakage from the cells.[16]

Cell Loading and De-esterification

• Culture cells on coverslips or in microplates to the desired confluence (typically 80-90%).[15][16]

• Prepare the final loading solution by diluting the AM dye stock into the physiological buffer to a final concentration of 1-5 µM. If using, add Pluronic F-127 at this stage.

• Remove the culture medium from the cells and wash once with the physiological buffer.

• Add the loading solution to the cells and incubate for 30-60 minutes at room temperature or 37°C, protected from light. Optimal loading time and temperature should be determined empirically for each cell type.[14][15]

• After incubation, wash the cells two to three times with fresh buffer to remove extracellular dye.

• Incubate the cells for an additional 30 minutes in fresh buffer to allow for complete de-esterification of the AM ester by intracellular esterases, which traps the active indicator inside the cell.[14][15]

Calcium Measurement (Imaging)

• Mount the coverslip onto an imaging chamber on a fluorescence microscope equipped with the appropriate filters and a light source capable of rapidly switching between excitation wavelengths.

• For Fura-2: Acquire fluorescence emission images at ~510 nm while alternating excitation between 340 nm and 380 nm.[15][17]

• For Quin-2: Excite the cells at 339 nm and record the fluorescence emission at ~492 nm.[8]

Data Analysis

For Fura-2, the ratio of the fluorescence intensities (F₃₄₀/F₃₈₀) is calculated for each time point. The intracellular calcium concentration can then be calculated using the Grynkiewicz equation:[13][14]

[Ca²⁺] = K_d * Q * [(R - R_min) / (R_max - R)]

Where:

• K_d is the dissociation constant of the indicator.

• R is the measured 340/380 nm fluorescence ratio.

• R_min and R_max are the ratios under zero and saturating Ca²⁺ conditions, respectively.

• Q is the ratio of fluorescence at 380 nm under zero and saturating Ca²⁺ conditions.

R_min and R_max are determined through calibration experiments using calcium-free buffers (with EGTA) and calcium-saturating buffers (with a calcium ionophore like ionomycin).[14]

Visualizations

Calcium Signaling Pathway

The diagram below illustrates a typical intracellular calcium signaling cascade. An external stimulus activates a receptor, leading to the production of second messengers that trigger the release of calcium from internal stores like the endoplasmic reticulum (ER). The fluorescent indicator binds to this released calcium, producing a measurable change in its fluorescence.

Caption: Generalized intracellular calcium signaling pathway.

Experimental Workflow for Calcium Imaging

This workflow outlines the key steps involved in a typical calcium imaging experiment using a cell-permeant fluorescent dye.

Caption: Standard workflow for intracellular calcium measurement.

References

• 1. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 2. tsienlab.ucsd.edu [tsienlab.ucsd.edu]
• 3. What is the difference between Fura-2 and Quin-2 | AAT Bioquest [aatbio.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Fluorescence lifetime imaging of calcium using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Possibility of simultaneously measuring low and high calcium concentrations using Fura–2 and lifetime-based sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 8. caymanchem.com [caymanchem.com]
• 9. Fura-2 - Wikipedia [en.wikipedia.org]
• 10. Reagent for Monitoring Calcium Ion Quin 2 | CAS 73630-23-6 Dojindo [dojindo.com]
• 11. taylorandfrancis.com [taylorandfrancis.com]
• 12. researchgate.net [researchgate.net]
• 13. tools.thermofisher.com [tools.thermofisher.com]
• 14. moodle2.units.it [moodle2.units.it]
• 15. Measurement of the Intracellular Calcium Concentration with Fura-2 AM Using a Fluorescence Plate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 16. hellobio.com [hellobio.com]
• 17. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]

A Comparative Guide: Validating Quin-2 Calcium Measurements with Electrophysiology

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two key methodologies for measuring intracellular calcium ([Ca²⁺]i): fluorescence spectrophotometry using the indicator Quin-2 and electrophysiological recordings, specifically the patch-clamp technique. While direct, side-by-side validation studies of Quin-2 with electrophysiology are not extensively detailed in recent literature, this document outlines the principles of such a comparison, drawing on established protocols for each technique and for similar validation studies involving other fluorescent indicators.

Quantitative Data Comparison

A direct validation would involve simultaneous measurements and comparison of key parameters. The following table summarizes the expected quantitative data from such a comparative experiment.

Parameter	Quin-2 Measurement	Electrophysiology (Patch-Clamp)	Expected Correlation
Resting [Ca²⁺]i	~115 nM (effective Kd)[1]	Not directly measured; inferred from holding currents and channel kinetics.	Baseline fluorescence from Quin-2 should correspond to a state with minimal open Ca²⁺-permeable channels.
Peak [Ca²⁺]i	Calculated from fluorescence intensity change.	Inferred from the integral of the Ca²⁺ current (total charge entry).	The magnitude of the Quin-2 fluorescence increase should be proportional to the total Ca²⁺ influx measured by patch-clamp.
Rate of [Ca²⁺]i Rise	Measured from the slope of the fluorescence signal increase.	Correlates with the peak amplitude and activation kinetics of the Ca²⁺ current.	A faster rate of rise in Quin-2 fluorescence should correspond to a larger and faster activating Ca²⁺ current.
Rate of [Ca²⁺]i Decay	Measured from the slope of the fluorescence signal decrease.	Reflects the activity of Ca²⁺ extrusion and buffering mechanisms.	The decay of the Quin-2 signal provides a measure of Ca²⁺ clearance, which is not directly measured by the Ca²⁺ current recording itself.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the conceptual relationship between a signaling pathway that elevates intracellular calcium and the experimental workflow for validating Quin-2 measurements with electrophysiology.

Figure 1. A generalized signaling pathway leading to intracellular calcium release.

Figure 2. Experimental workflow for the validation of Quin-2 measurements with electrophysiology.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and validation of experimental data. Below are representative protocols for Quin-2 based calcium measurement and whole-cell patch-clamp recording of calcium currents.

Protocol 1: Intracellular Calcium Measurement with Quin-2

This protocol is based on the principles of loading cells with the acetoxymethyl (AM) ester form of Quin-2.

1. Reagent Preparation:

• Prepare a stock solution of Quin-2 AM (e.g., 1 mM in anhydrous DMSO).

• Prepare a physiological saline solution appropriate for the cell type (e.g., Hanks' Balanced Salt Solution, HBSS) buffered with HEPES.

2. Cell Loading:

• Plate cells on coverslips suitable for microscopy.

• Wash the cells with the physiological saline solution.

• Incubate the cells in the saline solution containing 1-5 µM Quin-2 AM for 30-60 minutes at 37°C. The exact concentration and loading time should be optimized for the specific cell type to ensure adequate signal without causing cellular stress.

• After loading, wash the cells with the saline solution to remove extracellular Quin-2 AM.

• Allow the cells to rest for at least 30 minutes to ensure complete de-esterification of the dye by intracellular esterases.

3. Fluorescence Measurement:

• Mount the coverslip onto a perfusion chamber on the stage of an inverted fluorescence microscope equipped for ratiometric imaging.

• Excite the Quin-2 loaded cells at its excitation maximum of 339 nm and measure the emission at 492 nm.[1]

• Record a baseline fluorescence signal.

• Apply a stimulus (e.g., a neurotransmitter or a depolarizing agent) to elicit a calcium response.

• Record the change in fluorescence intensity over time.

4. Data Analysis:

• The intracellular calcium concentration can be calculated from the fluorescence intensity using the Grynkiewicz equation, which requires determination of the minimum (F_min) and maximum (F_max) fluorescence signals and the dissociation constant (Kd) of Quin-2 for Ca²⁺ (approximately 115 nM)[1].

Protocol 2: Whole-Cell Patch-Clamp Recording of Calcium Currents

This protocol outlines the standard procedure for recording whole-cell Ca²⁺ currents.

1. Reagent Preparation:

• External Solution (in mM): 140 NaCl, 5.4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 10 Glucose. Adjust pH to 7.4 with NaOH. To isolate Ca²⁺ currents, Na⁺ can be replaced with a non-permeant cation like NMDG⁺, and K⁺ channels can be blocked with agents like TEA and 4-AP.

• Internal (Pipette) Solution (in mM): 120 CsCl, 10 HEPES, 10 EGTA, 4 Mg-ATP, 0.3 Na-GTP. Adjust pH to 7.2 with CsOH. Cesium is used to block K⁺ currents from the inside. EGTA is a Ca²⁺ chelator used to control the intracellular Ca²⁺ concentration.

2. Electrophysiological Recording:

• Pull patch pipettes from borosilicate glass capillaries to a resistance of 3-5 MΩ when filled with the internal solution.

• Mount the coverslip with cells in the recording chamber and perfuse with the external solution.

• Under microscopic guidance, approach a cell with the patch pipette and form a high-resistance (gigaohm) seal between the pipette tip and the cell membrane.

• Rupture the cell membrane within the pipette tip by applying gentle suction to achieve the whole-cell configuration. This allows electrical access to the entire cell and dialysis of the cell interior with the pipette solution.

• Clamp the cell membrane potential at a holding potential where Ca²⁺ channels are typically closed (e.g., -80 mV).

• Apply depolarizing voltage steps (e.g., to 0 mV) to activate voltage-gated Ca²⁺ channels and record the resulting inward Ca²⁺ currents.

3. Data Analysis:

• The amplitude, activation, and inactivation kinetics of the Ca²⁺ currents are analyzed using specialized software. The total Ca²⁺ entry can be estimated by integrating the area under the Ca²⁺ current trace.

Protocol 3: Simultaneous Quin-2 Imaging and Patch-Clamp Recording

This hypothetical protocol combines the principles of the two preceding protocols for a direct validation.

1. Cell Preparation and Loading:

• Prepare and load the cells with Quin-2 AM as described in Protocol 1.

2. Combined Recording Setup:

• Use a setup that integrates an inverted fluorescence microscope with a patch-clamp amplifier and data acquisition system.

3. Simultaneous Measurement:

• Establish a whole-cell patch-clamp configuration on a Quin-2 loaded cell as described in Protocol 2. The internal solution in the patch pipette should be devoid of strong Ca²⁺ buffers like EGTA to allow for physiological changes in intracellular Ca²⁺ to be detected by Quin-2.

• Simultaneously record the baseline fluorescence of Quin-2 and the membrane current.

• Apply a voltage-clamp protocol to elicit Ca²⁺ currents.

• Concurrently record the changes in Quin-2 fluorescence and the elicited Ca²⁺ currents.

4. Correlative Analysis:

• Analyze the temporal correlation between the onset and decay of the Ca²⁺ current and the rise and fall of the Quin-2 fluorescence signal.

• Quantitatively compare the integral of the Ca²⁺ current (total charge entry) with the peak change in Quin-2 fluorescence to establish a correlation between the two measurements.

Concluding Remarks

While Quin-2 was a foundational tool in the study of intracellular calcium, newer generation indicators with improved photophysical properties and higher quantum yields are now more commonly employed in simultaneous imaging and electrophysiology experiments. Nevertheless, understanding the principles of validating Quin-2 measurements with a gold-standard technique like patch-clamp is essential for interpreting historical data and for appreciating the evolution of methodologies in cellular physiology research. The protocols and comparative data outlined here provide a framework for such a validation, emphasizing the importance of correlating direct measurements of ion flux with the corresponding changes in intracellular concentration.

References

• 1. caymanchem.com [caymanchem.com]

A Comparative Guide to Cross-Validating Quin-2 Data with Genetic Calcium Indicators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison between the classical chemical calcium indicator, Quin-2, and modern genetically encoded calcium indicators (GECIs), with a focus on the popular GCaMP series. It is designed to assist researchers in understanding the relative performance of these tools and to provide a framework for cross-validating data between these two distinct methodologies for measuring intracellular calcium dynamics.

Introduction to Calcium Indicators

Intracellular calcium (Ca²⁺) is a ubiquitous second messenger that plays a critical role in a vast array of cellular processes, from neurotransmission and muscle contraction to gene expression and cell death. The ability to accurately measure changes in intracellular Ca²⁺ concentration is therefore fundamental to many areas of biological research and drug development. For decades, fluorescent chemical dyes have been the workhorses for monitoring these dynamics. Among the first generation of these dyes was Quin-2, a UV-excitable fluorescent indicator that significantly advanced the field of calcium signaling research. However, the advent of genetically encoded calcium indicators (GECIs) has revolutionized the study of calcium dynamics, offering cell-type-specific and long-term imaging capabilities that were previously unattainable.

This guide will compare the key characteristics of Quin-2 and a representative modern GECI, GCaMP, and provide detailed experimental protocols to facilitate the cross-validation of data obtained from these two powerful, yet distinct, approaches.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the key quantitative parameters of Quin-2 and a widely used genetic indicator, GCaMP6. These parameters are crucial for selecting the appropriate indicator for a specific experimental need and for understanding the potential differences in the data they generate.

Feature	Quin-2	GCaMP6 (representative)
Indicator Type	Chemical Dye	Genetically Encoded Protein
Excitation Max (Ca²⁺-bound)	~339 nm[1]	~480 nm[2]
Emission Max (Ca²⁺-bound)	~492 nm[1]	~510 nm[2]
Ca²⁺ Affinity (Kd)	~115 nM	GCaMP6f: ~375 nM, GCaMP6s: ~144 nM
Dynamic Range (ΔF/F)	Moderate	High (GCaMP6 variants offer significant improvements over earlier versions)
Kinetics	Fast binding kinetics	Generally slower than chemical dyes, but newer variants like jGCaMP8 have significantly improved kinetics[3]
Cell Loading/Expression	AM ester loading (less specific)	Genetic expression (cell-type specific)[2]
Toxicity	Can cause cellular stress at high concentrations	Generally low, but overexpression can lead to cellular stress and altered Ca²⁺ buffering
Signal Quantification	Ratiometric potential (though not ideal)[1], susceptible to dye leakage and uneven loading[4]	Intensity-based (ΔF/F), less prone to leakage
Long-term Imaging	Limited by dye leakage and phototoxicity	Well-suited for chronic in vivo and in vitro imaging

Experimental Protocols

A direct cross-validation of Quin-2 and GECI data requires careful experimental design to ensure that the measurements are comparable. The following protocols outline the key steps for expressing a GECI (GCaMP) and subsequently loading the same or a parallel cell culture with Quin-2 AM for comparative calcium imaging.

Protocol 1: Expression of GCaMP in Cultured Cells

This protocol describes the transient transfection of a GCaMP-encoding plasmid into a mammalian cell line.

Materials:

• Mammalian cell line of interest (e.g., HEK293T, HeLa, or primary neurons)

• Complete cell culture medium

• Plasmid DNA encoding GCaMP (e.g., pGP-CMV-GCaMP6s)

• Transfection reagent (e.g., Lipofectamine 3000, FuGENE HD)

• Phosphate-buffered saline (PBS)

• Optional: Antibiotics for selection

Procedure:

• Cell Seeding: The day before transfection, seed the cells in a suitable culture vessel (e.g., 24-well plate with glass coverslips) to achieve 70-90% confluency at the time of transfection.

• Transfection Complex Preparation: On the day of transfection, prepare the DNA-transfection reagent complexes according to the manufacturer's instructions. Briefly, dilute the GCaMP plasmid DNA and the transfection reagent in separate tubes of serum-free medium. Then, combine the two solutions and incubate for the recommended time to allow complex formation.

• Transfection: Add the transfection complexes dropwise to the cells in fresh complete culture medium.

• Incubation: Incubate the cells for 24-48 hours to allow for GCaMP expression. The optimal expression time may vary depending on the cell type and promoter used.

• Verification of Expression: After the incubation period, verify GCaMP expression by observing the cells under a fluorescence microscope using a standard GFP filter set. Healthy, transfected cells should exhibit green fluorescence.

Protocol 2: Loading of Quin-2 AM into Cultured Cells

This protocol describes the loading of the acetoxymethyl (AM) ester form of Quin-2 into cultured cells, which can be performed on cells already expressing GCaMP or on a parallel, non-transfected culture for comparison.

Materials:

• Quin-2 AM

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Pluronic F-127 (20% solution in DMSO)

• HEPES-buffered saline (HBS) or other suitable physiological buffer

• Probenecid (B1678239) (optional, to inhibit dye extrusion)

Procedure:

• Stock Solution Preparation: Prepare a 1-5 mM stock solution of Quin-2 AM in anhydrous DMSO. It is also recommended to prepare a 20% (w/v) stock solution of Pluronic F-127 in DMSO to aid in the dispersion of the nonpolar AM ester in aqueous media.

• Loading Solution Preparation: Immediately before use, prepare the loading solution. Dilute the Quin-2 AM stock solution into HBS to a final concentration of 1-5 µM. To aid in dye solubilization, pre-mix the Quin-2 AM stock with an equal volume of 20% Pluronic F-127 before diluting in HBS. If dye leakage is a problem, probenecid can be added to the loading and imaging buffers at a final concentration of 1-2.5 mM.

• Cell Loading:

  • Wash the cells (either GCaMP-expressing or control cells) once with pre-warmed HBS.

  • Remove the HBS and add the Quin-2 AM loading solution to the cells.

  • Incubate the cells at room temperature or 37°C for 30-60 minutes in the dark. The optimal loading time and temperature should be determined empirically for the specific cell type.

• De-esterification:

  • After loading, wash the cells twice with fresh, pre-warmed HBS (with probenecid, if used) to remove extracellular dye.

  • Add fresh HBS and incubate the cells for an additional 30 minutes at room temperature to allow for the complete hydrolysis of the AM ester by intracellular esterases, which traps the active Quin-2 indicator inside the cells.

Protocol 3: Comparative Calcium Imaging

This protocol outlines the general procedure for acquiring fluorescence data from cells containing either GCaMP or Quin-2. For direct cross-validation, it is ideal to image the same GCaMP-expressing cells after they have been loaded with Quin-2, using appropriate filter sets to distinguish the two signals. However, this can be technically challenging due to spectral overlap. A more straightforward approach is to image separate populations of GCaMP-expressing and Quin-2-loaded cells under identical experimental conditions.

Equipment:

• Inverted fluorescence microscope equipped with a sensitive camera (e.g., sCMOS or EMCCD).

• Light source with excitation wavelengths for both Quin-2 (e.g., 340 nm) and GCaMP (e.g., 488 nm).

• Appropriate filter sets for Quin-2 (Excitation: ~340/360 nm, Emission: ~490/510 nm) and GCaMP (Excitation: ~470/40 nm, Emission: ~525/50 nm).

• Perfusion system for solution exchange.

Procedure:

• Mounting: Place the coverslip with the prepared cells in a perfusion chamber on the microscope stage.

• Baseline Fluorescence: Perfuse the cells with HBS and record the baseline fluorescence for both indicators (in their respective channels if imaging simultaneously, or in separate experiments).

• Stimulation: Apply a stimulus known to elicit a calcium response in the cells (e.g., a neurotransmitter, ionophore, or electrical stimulation).

• Image Acquisition: Acquire a time-lapse series of images throughout the baseline, stimulation, and recovery periods. The acquisition parameters (exposure time, frame rate) should be optimized to capture the expected kinetics of the calcium signals while minimizing phototoxicity.

• Data Analysis:

  • Define regions of interest (ROIs) around individual cells.

  • Extract the mean fluorescence intensity from each ROI for each time point.

  • For GCaMP, calculate the change in fluorescence relative to the baseline (ΔF/F₀).

  • For Quin-2, if performing ratiometric imaging (which is less common and requires a dual-excitation light source), calculate the ratio of emissions at the two excitation wavelengths. More commonly, the change in intensity at a single wavelength is analyzed similarly to GCaMP.

  • Compare the key parameters of the calcium transients recorded with both indicators, such as amplitude, rise time, and decay time.

Mandatory Visualization

Signaling Pathway

Caption: Generalized intracellular calcium signaling pathway.

Experimental Workflow

Caption: Experimental workflow for cross-validation.

Logical Relationship

Caption: Logical flow of cross-validation.

References

• 1. Fluorescence lifetime imaging of calcium using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. GCaMP - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]

A Comparative Guide to Intracellular Calcium Indicators: Quin-2 vs. Indo-1

For researchers, scientists, and drug development professionals, the accurate measurement of intracellular calcium ([Ca²⁺]i) is paramount to understanding a vast array of cellular processes. Fluorescent indicators are indispensable tools in this pursuit, with Quin-2 and Indo-1 being two foundational probes. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the selection of the appropriate indicator for your research needs.

Quantitative Performance at a Glance

A summary of the key photophysical and chemical properties of Quin-2 and Indo-1 is presented below, offering a direct comparison of their quantitative performance characteristics.

Property	Quin-2	Indo-1
Measurement Type	Single-Wavelength	Ratiometric (Dual Emission)
Excitation Max (Ca²⁺-free)	~354 nm	~346 nm
Excitation Max (Ca²⁺-bound)	~332 nm	~330 nm
Emission Max (Ca²⁺-free)	~510 nm	~475 nm
Emission Max (Ca²⁺-bound)	~492-505 nm	~400-405 nm
Dissociation Constant (Kd)	~115 nM	~230 nM
Quantum Yield (Ca²⁺-bound)	~0.14[1]	Information on the absolute quantum yield is not readily available, but it is known to be significantly brighter than Quin-2.[2]
Fluorescence Increase	~5-6 fold	Up to 30-fold brighter than Quin-2[3]

Delving Deeper: Advantages and Disadvantages

The choice between Quin-2 and Indo-1 extends beyond their spectral properties and hinges on the specific requirements of the experiment.

Quin-2: The Predecessor

Quin-2 was one of the first widely used fluorescent indicators for measuring intracellular calcium. Its primary advantage was its ability to be loaded into cells in its acetoxymethyl (AM) ester form.

Advantages:

• High Affinity for Calcium: With a Kd of approximately 115 nM, Quin-2 is sensitive to low basal calcium concentrations.

• Well-Established: As an earlier-generation dye, its properties and limitations are well-documented.

Disadvantages:

• Single-Wavelength Measurement: Quin-2's fluorescence intensity increases upon binding Ca²⁺. This single-wavelength measurement is susceptible to artifacts from uneven dye loading, photobleaching, and changes in cell volume or path length.[4]

• Low Quantum Yield: Quin-2 is relatively dim, requiring higher intracellular concentrations for a detectable signal.[2] This can lead to significant buffering of intracellular calcium, potentially altering the physiological responses being studied.

• Phototoxicity and Cytotoxicity: The high concentrations of Quin-2 needed for measurement can be toxic to cells and can reduce ATP levels.[5]

• Spectral Properties: Excitation in the UV range can cause autofluorescence and photodamage to cells.

Indo-1: The Ratiometric Advantage

Indo-1 was developed to overcome some of the key limitations of Quin-2. Its most significant feature is its dual-emission spectral shift upon calcium binding.

Advantages:

• Ratiometric Measurement: When excited by a single UV wavelength, Indo-1's emission peak shifts from ~475 nm in the absence of Ca²⁺ to ~400 nm when bound to Ca²⁺.[6] The ratio of the fluorescence intensities at these two wavelengths provides a more accurate and reliable measure of [Ca²⁺]i, as it is largely independent of dye concentration, photobleaching, and cell thickness.[6]

• Higher Quantum Yield and Brightness: Indo-1 is significantly brighter than Quin-2, allowing for lower intracellular concentrations to be used, which minimizes calcium buffering and cytotoxicity.[2][3]

• Improved Signal-to-Noise Ratio: The ratiometric nature and brightness of Indo-1 contribute to a better signal-to-noise ratio compared to Quin-2.[2]

• Suitability for Flow Cytometry: Its single excitation and dual emission properties make it particularly well-suited for flow cytometry applications.[6][7]

Disadvantages:

• UV Excitation: Like Quin-2, Indo-1 requires UV excitation, which can still induce autofluorescence and photodamage.

• Photostability: While the ratiometric measurement corrects for some photobleaching, Indo-1 itself can be susceptible to photobleaching, especially with intense illumination.[6]

• Slightly Lower Ca²⁺ Affinity: With a Kd of ~230 nM, Indo-1 is slightly less sensitive to very low basal calcium levels compared to Quin-2.

Experimental Protocols

Detailed methodologies for utilizing these indicators are crucial for obtaining reliable and reproducible data.

Loading Cells with Acetoxymethyl (AM) Ester Dyes (General Protocol for Quin-2 and Indo-1)

The AM ester forms of these dyes are lipophilic and can readily cross the cell membrane. Once inside the cell, intracellular esterases cleave the AM groups, trapping the fluorescent indicator in the cytosol.

Materials:

• Quin-2 AM or Indo-1 AM

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic F-127 (optional, to aid in dye solubilization)

• Physiological buffer (e.g., Hanks' Balanced Salt Solution, HBSS, with Ca²⁺ and Mg²⁺)

• Cultured cells on coverslips or in a microplate

Procedure:

• Prepare Stock Solution: Dissolve Quin-2 AM or Indo-1 AM in anhydrous DMSO to a stock concentration of 1-5 mM.

• Prepare Loading Buffer: Dilute the stock solution into a physiological buffer to a final working concentration of 1-5 µM. The optimal concentration should be determined empirically for each cell type. If using, add Pluronic F-127 (at a final concentration of ~0.02%) to the loading buffer before adding the dye to aid in dispersion.

• Cell Loading:

  • For adherent cells, remove the culture medium and wash the cells once with the physiological buffer.

  • Add the loading buffer to the cells.

  • Incubate for 30-60 minutes at room temperature or 37°C in the dark. The optimal loading time and temperature may vary depending on the cell type.

• Wash: After incubation, wash the cells twice with the physiological buffer to remove any extracellular dye.

• De-esterification: Incubate the cells in the physiological buffer for an additional 30 minutes at room temperature in the dark to allow for complete de-esterification of the AM ester by intracellular esterases.

• Measurement: The cells are now ready for fluorescence measurement.

Calcium Measurement with Quin-2

• Instrumentation: A fluorescence microscope or plate reader equipped with a UV light source and filters for excitation around 340 nm and emission around 490 nm.

• Data Acquisition: Measure the fluorescence intensity (F) over time.

• Calibration: To calculate the absolute [Ca²⁺]i, a calibration is required. This is typically performed at the end of each experiment by first obtaining the maximum fluorescence (F_max) by adding a calcium ionophore (e.g., ionomycin) in the presence of extracellular calcium, followed by obtaining the minimum fluorescence (F_min) by adding a calcium chelator (e.g., EGTA). The [Ca²⁺]i can then be calculated using the Grynkiewicz equation: [Ca²⁺]i = Kd * (F - F_min) / (F_max - F)

Calcium Measurement with Indo-1

• Instrumentation: A fluorescence microscope, flow cytometer, or plate reader with a UV excitation source (~350 nm) and the ability to simultaneously or rapidly alternate between two emission channels (~405 nm and ~485 nm).

• Data Acquisition: Record the fluorescence intensity at both emission wavelengths.

• Data Analysis: Calculate the ratio (R) of the fluorescence intensity at the Ca²⁺-bound wavelength (~405 nm) to the Ca²⁺-free wavelength (~485 nm).

• Calibration: Similar to Quin-2, a calibration is performed to determine the minimum ratio (R_min) and the maximum ratio (R_max). The [Ca²⁺]i is then calculated using the ratiometric Grynkiewicz equation: [Ca²⁺]i = Kd * [(R - R_min) / (R_max - R)] * (Sf2 / Sb2) Where Sf2/Sb2 is the ratio of the fluorescence of the free to bound forms at the denominator wavelength.

Visualizing the Principles

To further clarify the operational differences between these indicators, the following diagrams illustrate the key concepts.

Caption: Quin-2 fluorescence intensity increases upon Ca²⁺ binding.

Caption: Indo-1 shifts its emission wavelength upon Ca²⁺ binding.

Conclusion

References

• 1. Reagent for Monitoring Calcium Ion Quin 2 | CAS 73630-23-6 Dojindo [dojindo.com]
• 2. Influence of quin 2, fura 2 and indo 1 on platelet function and on the measurement of cytosolic free calcium ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A new generation of Ca2+ indicators with greatly improved fluorescence properties - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Fluorescence lifetime imaging of calcium using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Comparison between Quin-2 and Aequorin as Indicators of Cytoplasmic Calcium Levels in Higher Plant Cell Protoplasts - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Indo-1 Calcium Indicator | Thermo Fisher Scientific - JP [thermofisher.com]
• 7. FluoroFinder [app.fluorofinder.com]

A Head-to-Head Battle of Calcium Indicators: Quin-2 vs. Fluo-4

In the dynamic field of cellular biology and drug discovery, the precise measurement of intracellular calcium ([Ca²⁺]i) is paramount to understanding a vast array of physiological processes. Fluorescent indicators are indispensable tools in this pursuit, with Quin-2 and Fluo-4 being two prominent examples from different generations of these chemical probes. This guide provides a comprehensive comparative analysis of their performance, supported by experimental data and detailed methodologies, to aid researchers in selecting the optimal indicator for their specific experimental needs.

Quantitative Performance Analysis

A direct comparison of the key performance indicators for Quin-2 and Fluo-4 reveals significant differences in their photophysical properties and calcium binding affinities. Fluo-4 emerges as a brighter and more sensitive indicator for typical experimental setups.

Property	Quin-2	Fluo-4	Reference
Max Excitation Wavelength (Ca²⁺-bound)	~339 nm	~494 nm
Max Emission Wavelength (Ca²⁺-bound)	~492 nm	~516 nm
Dissociation Constant (Kd) for Ca²⁺	~115 nM	~345 nM	[1]
Quantum Yield (Ca²⁺-bound)	~0.03-0.14	~0.14
Fluorescence Intensity Increase upon Ca²⁺ binding	~5-fold	>100-fold	[2]
Typical Working Concentration (AM ester)	High µM to mM range	1-5 µM	[3][4]

Deciphering Cellular Calcium Signals

The fundamental principle behind these indicators involves their ability to chelate calcium ions, leading to a conformational change that enhances their fluorescence. Upon an increase in intracellular calcium, typically triggered by a signaling cascade, the indicator binds to the free Ca²⁺, resulting in a measurable increase in fluorescence intensity.

Mechanism of intracellular calcium detection.

Experimental Workflow: A Comparative Overview

The following diagram outlines a typical workflow for measuring intracellular calcium using the acetoxymethyl (AM) ester forms of Quin-2 and Fluo-4, which allows the dyes to be loaded into live cells.

Workflow for Quin-2 and Fluo-4 experiments.

Detailed Experimental Protocols

Cell Loading with Quin-2 AM

• Prepare Loading Buffer: Prepare a suitable physiological buffer, such as Hanks' Balanced Salt Solution (HBSS) or a HEPES-buffered saline, pH 7.2-7.4.

• Prepare Quin-2 AM Stock Solution: Dissolve Quin-2 AM in anhydrous DMSO to make a 1-10 mM stock solution.

• Prepare Working Solution: Dilute the Quin-2 AM stock solution in the loading buffer to a final working concentration, which may range from the high micromolar to the millimolar range and needs to be empirically determined for the specific cell type.

• Cell Loading: Replace the culture medium with the Quin-2 AM working solution and incubate the cells for 30-60 minutes at 37°C.

• Washing: After incubation, wash the cells three times with fresh, warm loading buffer to remove extracellular dye.

• De-esterification: Incubate the cells in fresh loading buffer for an additional 30 minutes at 37°C to allow for complete de-esterification of the AM ester by intracellular esterases.

• Measurement: Proceed with the fluorescence measurement using an excitation wavelength of approximately 339 nm and an emission wavelength of approximately 492 nm.

Cell Loading with Fluo-4 AM

• Prepare Loading Buffer: Use a physiological buffer such as HBSS or a HEPES-buffered saline, pH 7.2-7.4. For some cell types, the addition of 0.02-0.04% Pluronic F-127 can aid in dye solubilization.

• Prepare Fluo-4 AM Stock Solution: Dissolve Fluo-4 AM in anhydrous DMSO to create a 1-5 mM stock solution.

• Prepare Working Solution: Dilute the Fluo-4 AM stock solution into the loading buffer to a final working concentration of 1-5 µM.[4]

• Cell Loading: Replace the culture medium with the Fluo-4 AM working solution and incubate the cells for 30-60 minutes at 37°C.[3]

• Washing: Following incubation, wash the cells twice with fresh, warm loading buffer.[3]

• De-esterification: Incubate the cells in fresh loading buffer for 30 minutes at 37°C to ensure complete cleavage of the AM ester.

• Measurement: Measure fluorescence with an excitation wavelength of approximately 494 nm and an emission wavelength of approximately 516 nm.

Comparative Discussion

Spectral Properties: A major distinction lies in their excitation spectra. Quin-2 requires UV excitation (~339 nm), which can induce autofluorescence in biological samples and potentially cause phototoxicity. In contrast, Fluo-4 is excited by visible light (~494 nm), making it compatible with standard argon-ion lasers and less damaging to cells.

Fluorescence Signal and Sensitivity: Fluo-4 exhibits a significantly greater dynamic range, with a fluorescence intensity increase of over 100-fold upon binding Ca²⁺, compared to the approximately 5-fold increase of Quin-2.[2] This, combined with its higher quantum yield, results in a much brighter signal and a better signal-to-noise ratio, allowing for the detection of smaller changes in [Ca²⁺]i.

Calcium Affinity: Quin-2 has a higher affinity for Ca²⁺ (lower Kd), making it suitable for measuring resting or low calcium concentrations. However, it can become saturated at higher calcium levels. Fluo-4's lower affinity (higher Kd) makes it better suited for detecting transient and larger increases in [Ca²⁺]i without saturation.[1]

Photostability and Cytotoxicity: While direct comparative studies are limited, Fluo-4 is generally considered to be more photostable and less cytotoxic than its predecessors like Fluo-3. The use of lower loading concentrations for Fluo-4, due to its brightness, also contributes to reduced cellular stress and potential artifacts. Studies have shown that high concentrations of AM ester dyes can have off-target effects, and the ability to use Fluo-4 at lower concentrations is a significant advantage.[5]

References

• 1. parkerlab.bio.uci.edu [parkerlab.bio.uci.edu]
• 2. A comparative assessment of fluo Ca2+ indicators in rat ventricular myocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. researchgate.net [researchgate.net]
• 5. Fluorescent Ca2+ indicators directly inhibit the Na,K-ATPase and disrupt cellular functions - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to In Situ Calibration of Quin-2 Using Ionomycin for Intracellular Calcium Measurement

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Quin-2 with other fluorescent calcium indicators and details the use of ionomycin (B1663694) for its in situ calibration. The information presented is supported by experimental data and detailed protocols to assist in the accurate measurement of intracellular calcium concentrations.

Introduction to Intracellular Calcium Measurement

The precise measurement of intracellular calcium ([Ca²⁺]i) is crucial for understanding a vast array of cellular processes, from signal transduction and muscle contraction to apoptosis. Fluorescent indicators are indispensable tools for these measurements. Quin-2, a first-generation fluorescent Ca²⁺ indicator, offers high affinity for calcium, making it suitable for monitoring resting calcium levels.[1] However, newer indicators like Fura-2 (B149405) and Indo-1 have largely superseded it due to their superior photophysical properties.[2]

Accurate quantification of [Ca²⁺]i using these dyes necessitates in situ calibration to determine the fluorescence signals corresponding to the minimum (Rmin) and maximum (Rmax) Ca²⁺ concentrations within the cellular environment.[3] This is typically achieved using a calcium ionophore, such as ionomycin, which transiently permeabilizes cell membranes to Ca²⁺.[4]

Comparison of Fluorescent Calcium Indicators

The choice of a fluorescent Ca²⁺ indicator depends on the specific experimental requirements, including the expected calcium concentration range, the instrumentation available, and the cell type. Below is a comparison of the key properties of Quin-2 and its common alternatives, Fura-2 and Indo-1.

Property	Quin-2	Fura-2	Indo-1
Indicator Type	Non-ratiometric (Intensity change)[5]	Ratiometric (Excitation shift)[6]	Ratiometric (Emission shift)[7]
Excitation Max (Ca²⁺-free / Ca²⁺-bound)	~339 nm / ~339 nm[5]	~380 nm / ~340 nm[6]	~346 nm / ~330 nm
Emission Max (Ca²⁺-free / Ca²⁺-bound)	~492 nm / ~492 nm[5]	~510 nm / ~510 nm[6]	~475 nm / ~401 nm
Dissociation Constant (Kd) for Ca²⁺	~115 nM[5]	~145 nM[8]	~230 nM
Quantum Yield (Ca²⁺-bound)	~0.14[9]	~0.49[10][11]	~0.56[10]
Molar Extinction Coefficient (ε at λmax)	~5,000 M⁻¹cm⁻¹ at 354 nm (Ca²⁺-free)[12]	~33,000 M⁻¹cm⁻¹ at 335 nm (Ca²⁺-bound)	Not readily available
Advantages	High affinity for low Ca²⁺ levels[1]	Ratiometric measurement minimizes artifacts[13]; Bright fluorescence[2]	Ratiometric measurement[7]; Suitable for flow cytometry[14]
Disadvantages	Lower quantum yield and brightness[1]; Susceptible to artifacts[15]	Requires UV excitation and specialized equipment[13]	Sensitive to photobleaching[16]

Ionomycin vs. A23187 (Calcimycin) for In Situ Calibration

Ionomycin and A23187 are both calcium ionophores used to equilibrate intracellular and extracellular Ca²⁺ concentrations for calibration. However, they exhibit some key differences.

Feature	Ionomycin	A23187 (Calcimycin)
Primary Source	Streptomyces conglobatus[17]	Streptomyces chartreusensis[17]
Selectivity	High selectivity for Ca²⁺ over Mg²⁺[18]	Also transports Mg²⁺, which can interfere with Ca²⁺ measurements[19]
Potency	Generally more potent in inducing Ca²⁺ influx[17][20]	Less potent than ionomycin in some systems[19][20]
Turnover Number for Ca²⁺	3- to 5-fold greater than A23187 at saturating Ca²⁺[18]	Lower turnover number compared to ionomycin[18]

Due to its higher selectivity and potency for Ca²⁺, ionomycin is often the preferred ionophore for in situ calibration of fluorescent calcium indicators.[17]

Signaling Pathway and Experimental Workflow

Ionomycin-Mediated Calcium Influx

Ionomycin acts as a mobile carrier, binding to Ca²⁺ ions and facilitating their transport across biological membranes down the electrochemical gradient. This leads to an increase in cytosolic Ca²⁺ by promoting influx from the extracellular space and release from intracellular stores like the endoplasmic reticulum.[21][22][23]

Ionomycin facilitates Ca²⁺ transport across membranes.

Experimental Workflow for In Situ Calibration of Quin-2

The following diagram outlines the key steps for performing an in situ calibration of Quin-2 using ionomycin.

Workflow for Quin-2 in situ calibration.

Experimental Protocols

Cell Loading with Quin-2/AM

Materials:

• Quin-2/AM (acetoxymethyl ester form)

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other appropriate physiological buffer

Procedure:

• Prepare a stock solution of Quin-2/AM (e.g., 1 mM) in anhydrous DMSO.

• For cell loading, dilute the Quin-2/AM stock solution to a final concentration of 1-5 µM in HBSS.

• To aid in the dispersion of the nonpolar AM ester in the aqueous medium, the addition of Pluronic F-127 (final concentration 0.02-0.04%) to the loading buffer is recommended.

• Incubate the cells with the Quin-2/AM loading solution for 30-60 minutes at 37°C, protected from light.

• After incubation, wash the cells twice with fresh, pre-warmed HBSS to remove extracellular dye.

• Allow the cells to de-esterify the Quin-2/AM for an additional 30 minutes at room temperature in the dark.

In Situ Calibration of Quin-2 using Ionomycin

Materials:

• Quin-2 loaded cells

• Ca²⁺-free HBSS containing a calcium chelator (e.g., 2-5 mM EGTA)

• High Ca²⁺ HBSS (e.g., supplemented with 5-10 mM CaCl₂)

• Ionomycin stock solution (e.g., 1 mM in DMSO)

• Digitonin (B1670571) or other cell-permeabilizing agent (for Fmax determination)

Procedure:

• Baseline Fluorescence (F):

  • Resuspend the Quin-2 loaded cells in normal HBSS (containing physiological Ca²⁺).

  • Measure the baseline fluorescence intensity at the appropriate excitation (~339 nm) and emission (~492 nm) wavelengths.

• Minimum Fluorescence (Fmin):

  • Pellet the cells and resuspend them in Ca²⁺-free HBSS with EGTA.

  • Add ionomycin to a final concentration of 1-5 µM to deplete intracellular Ca²⁺.

  • Record the fluorescence until a stable minimum signal is reached. This represents Fmin.

• Maximum Fluorescence (Fmax):

  • Wash the cells to remove the EGTA-containing buffer.

  • Resuspend the cells in high Ca²⁺ HBSS.

  • Add ionomycin (1-5 µM) to saturate the intracellular Quin-2 with Ca²⁺.

  • To ensure complete saturation, a mild detergent like digitonin can be added to fully permeabilize the cells.

  • Record the fluorescence until a stable maximum signal is reached. This represents Fmax.

• Calculation of Intracellular Calcium:

  • The intracellular free Ca²⁺ concentration can be calculated using the Grynkiewicz equation: [Ca²⁺]i = Kd * (F - Fmin) / (Fmax - F)

  • Where Kd is the dissociation constant of Quin-2 for Ca²⁺ (~115 nM).[5]

Conclusion

While Quin-2 has been largely replaced by newer-generation calcium indicators, it can still be a useful tool for specific applications, particularly for measuring low, resting levels of intracellular calcium. Accurate quantification requires careful in situ calibration. Ionomycin, due to its high selectivity and potency, is the recommended ionophore for this purpose. By following the detailed protocols and understanding the comparative properties of different indicators, researchers can obtain reliable and reproducible measurements of intracellular calcium, advancing our understanding of cellular signaling in health and disease.

References

• 1. What is the difference between Fura-2 and Quin-2 | AAT Bioquest [aatbio.com]
• 2. tsienlab.ucsd.edu [tsienlab.ucsd.edu]
• 3. benchchem.com [benchchem.com]
• 4. ionoptix.com [ionoptix.com]
• 5. Calcium homeostasis in intact lymphocytes: cytoplasmic free calcium monitored with a new, intracellularly trapped fluorescent indicator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fura-2 - Wikipedia [en.wikipedia.org]
• 7. Indo-1 - Wikipedia [en.wikipedia.org]
• 8. Calibration Protocol for Fluorescent Calcium Indicators | AAT Bioquest [aatbio.com]
• 9. Reagent for Monitoring Calcium Ion Quin 2 | CAS 73630-23-6 Dojindo [dojindo.com]
• 10. tools.thermofisher.com [tools.thermofisher.com]
• 11. Possibility of simultaneously measuring low and high calcium concentrations using Fura–2 and lifetime-based sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tsienlab.ucsd.edu [tsienlab.ucsd.edu]
• 13. How Does Calcium Imaging Work | Calcium Indicators- Oxford Instruments [andor.oxinst.com]
• 14. Indo-1 Calcium Indicator | Thermo Fisher Scientific - US [thermofisher.com]
• 15. Quin-2 and fura-2 measure calcium differently - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Intracellular Ca2+ measurement with Indo-1 in substrate-attached cells: advantages and special considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. Cation transport and specificity of ionomycin. Comparison with ionophore A23187 in rat liver mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Original Article: Comparison of A23187 vs Ionomycin-induced Responses and Cytosolic Calcium Increases in Aequorin-loaded Human Platelets. Evidence for Ionophore-specific Differences in Intracellular Calcium Release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Significant differences in efficiency between two commonly used ionophore solutions for assisted oocyte activation (AOA): a prospective comparison of ionomycin and A23187 - PMC [pmc.ncbi.nlm.nih.gov]
• 21. What is the working mechanism of Ionomycin? | AAT Bioquest [aatbio.com]
• 22. portlandpress.com [portlandpress.com]
• 23. researchgate.net [researchgate.net]

A Researcher's Guide to Control Experiments for Quin-2 Based Calcium Assays

In the dynamic field of cellular signaling, accurate measurement of intracellular calcium ([Ca²⁺]i) is paramount. Quin-2, a first-generation fluorescent indicator, has historically played a significant role in these investigations. While newer probes have emerged, understanding the principles of Quin-2 based assays and their essential control experiments remains fundamental for robust and reliable data. This guide provides a comprehensive comparison of Quin-2 with common alternatives and details the crucial control experiments necessary for validating your findings.

Comparing Quin-2 to Alternative Calcium Indicators

Quin-2 is a UV-excitable fluorescent dye that exhibits a spectral shift upon binding to Ca²⁺.[1][2] It is particularly sensitive for monitoring low levels of calcium in resting cells.[1][3] However, it possesses a lower quantum yield and absorptivity compared to second-generation indicators like Fura-2, necessitating higher intracellular concentrations which can lead to buffering of Ca²⁺ transients.[4][5] The following table provides a quantitative comparison of Quin-2 with other widely used calcium indicators.

Indicator	Dissociation Constant (Kd) for Ca²⁺	Excitation Max (nm)	Emission Max (nm)	Key Characteristics
Quin-2	~60 nM - 115 nM[3][6]	339[1][3]	492[1][3]	High affinity for Ca²⁺, suitable for resting [Ca²⁺]i. Lower quantum yield.[1][4]
Fura-2	~145 nM[7][8][9]	340/380 (ratiometric)[7]	~510[9]	Ratiometric dye, brighter than Quin-2, widely used for quantitative imaging.[1][10]
Fluo-4 (B1262720)	~345 nM[8][11]	494[12][13]	516[12]	High fluorescence increase upon Ca²⁺ binding, suitable for high-throughput screening.[11]
Aequorin	Broad range (~0.1 µM to >100 µM)[14]	N/A (Bioluminescent)	~470	Bioluminescent protein, low background, suitable for long-term measurements.[14][15]

Essential Control Experiments for Quin-2 Assays

To ensure the validity of data obtained from Quin-2 based calcium assays, a series of control experiments are indispensable. These controls help to confirm the responsiveness of the cells and the indicator, as well as to establish baseline and maximal fluorescence levels.

Positive Control: Inducing Maximal Calcium Influx

A positive control is crucial to verify that the cells are viable, the Quin-2 dye is loaded correctly, and the detection system is functioning properly. This is typically achieved by using a calcium ionophore, such as ionomycin (B1663694), which permeabilizes the cell membrane to Ca²⁺, leading to a rapid and sustained increase in intracellular calcium concentration.[16]

Experimental Protocol: Ionomycin Positive Control

• Cell Preparation: Culture cells to the desired confluency on a suitable plate or coverslip.

• Quin-2 Loading:

  • Prepare a stock solution of Quin-2 AM in anhydrous DMSO.

  • Dilute the Quin-2 AM stock solution in a physiological buffer (e.g., Hanks' Balanced Salt Solution with Ca²⁺ and Mg²⁺) to a final working concentration of 2-20 µM. The addition of Pluronic® F-127 (0.02-0.04%) can aid in dye solubilization.[17]

  • Incubate the cells with the Quin-2 AM working solution for 30-60 minutes at 37°C.

  • Wash the cells three times with the physiological buffer to remove extracellular dye.

• Baseline Measurement: Record the baseline fluorescence of the Quin-2 loaded cells.

• Ionomycin Stimulation: Add ionomycin to a final concentration of 1-5 µM.

• Fluorescence Measurement: Immediately begin recording the fluorescence intensity. A robust and sustained increase in fluorescence indicates a successful positive control.

Negative Control: Chelating Intracellular Calcium

A negative control helps to establish the minimum fluorescence signal corresponding to a low intracellular calcium concentration. This can be achieved by using a calcium chelator, such as EGTA, which binds to free Ca²⁺ in the extracellular and intracellular environment.

Experimental Protocol: EGTA Negative Control

• Cell Preparation and Quin-2 Loading: Follow steps 1 and 2 from the Ionomycin Positive Control protocol.

• Baseline Measurement: Record the baseline fluorescence of the Quin-2 loaded cells.

• EGTA Treatment: Add EGTA to the extracellular buffer to a final concentration of 5-10 mM. To chelate intracellular calcium, cells can be pre-incubated with the cell-permeant EGTA-AM.

• Fluorescence Measurement: Record the fluorescence intensity. A decrease in fluorescence, or the absence of a response to a stimulus in the presence of EGTA, confirms the calcium-dependent nature of the signal.

Visualizing the Process: Signaling Pathway and Experimental Workflow

To further clarify the principles of Quin-2 based calcium assays, the following diagrams illustrate the signaling pathway and the experimental workflow.

Caption: Intracellular activation and calcium binding of Quin-2.

Caption: A typical workflow for a Quin-2 based calcium assay.

References

• 1. What is the difference between Fura-2 and Quin-2 | AAT Bioquest [aatbio.com]
• 2. Quin-2, AM *CAS 83104-85-2* | AAT Bioquest [aatbio.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. Possibility of simultaneously measuring low and high calcium concentrations using Fura–2 and lifetime-based sensing - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ionbiosciences.com [ionbiosciences.com]
• 8. researchgate.net [researchgate.net]
• 9. antibodiesinc.com [antibodiesinc.com]
• 10. tsienlab.ucsd.edu [tsienlab.ucsd.edu]
• 11. Chemical and physiological characterization of fluo-4 Ca(2+)-indicator dyes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. lumiprobe.com [lumiprobe.com]
• 13. The Eight Best Green Fluorescent Calcium Indicators | AAT Bioquest [aatbio.com]
• 14. Protein-Based Ca2+ Indicators—Section 19.5 | Thermo Fisher Scientific - US [thermofisher.com]
• 15. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 16. What kinds of positive controls are necessary for calcium assays? | AAT Bioquest [aatbio.com]
• 17. benchchem.com [benchchem.com]

Assessing the Specificity of Quin-2 for Calcium Over Other Divalent Cations: A Comparative Guide

For researchers, scientists, and drug development professionals, the accurate measurement of intracellular calcium (Ca2+) is paramount. Fluorescent indicators are indispensable tools in this endeavor, but their utility is contingent on their selectivity for Ca2+ over other biologically relevant divalent cations. This guide provides a detailed comparison of Quin-2, a widely used fluorescent Ca2+ indicator, with other common indicators, focusing on its specificity. Experimental data on binding affinities are presented, alongside a detailed protocol for assessing indicator specificity.

Data Presentation: A Comparative Look at Dissociation Constants

The specificity of a fluorescent indicator for a particular ion is quantified by its dissociation constant (Kd), which represents the concentration of the ion at which half of the indicator molecules are bound to it. A lower Kd value signifies a higher affinity of the indicator for the ion. The table below summarizes the reported Kd values for Quin-2 and other commonly used Ca2+ indicators with various divalent cations. This data allows for a direct comparison of their relative affinities and, consequently, their specificity.

Indicator	Ca2+	Mg2+	Zn2+	Mn2+	Fe2+
Quin-2	2.9 nM[1][2], 115 nM[3]	89 µM[1][2]	High Affinity (Kd not specified)	Data not available	Interacts (involved in Fenton chemistry)[4]
Fura-2	~224 nM (in 1mM Mg2+)	Low Affinity	~1.6-2 nM	High Affinity (Kd not specified)	Data not available
Indo-1	~250 nM (in 1mM Mg2+)	Low Affinity	Data not available	Binds and quenches fluorescence[5]	Data not available
Fluo-3	~390 nM[6]	Low Affinity	High Affinity (Kd not specified)	High Affinity (Kd not specified)	Data not available

Note: The dissociation constants can be influenced by experimental conditions such as pH, temperature, and ionic strength. The values presented here are for comparative purposes. "High Affinity" indicates that the indicator binds the ion strongly, likely with a Kd in the nanomolar range, but a precise value was not found in the reviewed literature.

Experimental Protocol: Determining Specificity via Fluorescence Titration

The following is a detailed methodology for determining the dissociation constant (Kd) of a fluorescent Ca2+ indicator, such as Quin-2, for various divalent cations using fluorescence titration. This method allows for a quantitative assessment of the indicator's specificity.

Objective: To determine the dissociation constant (Kd) of a fluorescent indicator for a specific divalent cation.

Materials:

• Fluorescent indicator (e.g., Quin-2) stock solution (e.g., 1 mM in DMSO)

• Buffer solution mimicking physiological conditions (e.g., 100 mM KCl, 30 mM MOPS, pH 7.2)

• Stock solution of the divalent cation salt (e.g., 1 M CaCl2, MgCl2, ZnCl2, MnCl2, FeCl2)

• Calcium-free buffer (Buffer solution with 10 mM EGTA)

• High-concentration calcium buffer (Buffer solution with 10 mM CaEGTA)

• Fluorometer with excitation and emission monochromators

• Cuvettes suitable for fluorescence measurements

Procedure:

• Preparation of Calibration Buffers:

  • Prepare a series of calibration buffers with known free divalent cation concentrations. For Ca2+, this is typically achieved by mixing the "zero Ca2+" (10 mM K2EGTA) and "high Ca2+" (10 mM CaEGTA) buffers in precise ratios. Similar buffer systems can be designed for other divalent cations, though specific chelators with known affinities may be required.

• Sample Preparation:

  • Prepare a working solution of the fluorescent indicator (e.g., 1 µM Quin-2) in the chosen buffer.

  • For each calibration buffer, add a small, constant volume of the indicator stock solution to a cuvette containing the buffer to achieve the final desired indicator concentration. Ensure the final concentration of the organic solvent (e.g., DMSO) is minimal (<0.1%) to avoid affecting the measurements.

• Fluorescence Measurement:

  • Set the fluorometer to the appropriate excitation and emission wavelengths for the indicator being tested. For Quin-2, the excitation maximum is around 339 nm and the emission maximum is around 492 nm.

  • Measure the fluorescence intensity (F) of the indicator in each of the calibration buffers, starting from the lowest to the highest cation concentration.

  • Measure the fluorescence intensity of the indicator in a cation-free solution (containing a chelator like EGTA) to determine the minimum fluorescence (Fmin).

  • Measure the fluorescence intensity of the indicator in a solution with a saturating concentration of the cation to determine the maximum fluorescence (Fmax).

• Data Analysis:

  • Plot the fluorescence intensity (F) as a function of the free cation concentration.

  • The dissociation constant (Kd) can be calculated using the following equation, which is derived from the law of mass action for a 1:1 binding equilibrium: Kd = [Cation] * (Fmax - F) / (F - Fmin)

  • Alternatively, the data can be fitted to a sigmoidal binding curve, from which the Kd (the concentration at which 50% of the indicator is bound) can be determined.

Mandatory Visualization

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow and the logical relationship of Quin-2's binding preference.

References

• 1. Quin 2: the dissociation constants of its Ca2+ and Mg2+ complexes and its use in a fluorimetric method for determining the dissociation of Ca2+-protein complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quin 2: the dissociation constants of its Ca2+ and Mg2+ complexes and its use in a fluorimetric method for determining the dissociation of Ca2+-protein complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. H2O2-driven reduction of the Fe3+-quin2 chelate and the subsequent formation of oxidizing species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Simultaneous measurement of two cations with the fluorescent dye indo-1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Fluo-3 | AAT Bioquest [aatbio.com]

Quin-2: A Comparative Literature Review of its Applications and Limitations in Cellular Calcium Imaging

For researchers, scientists, and drug development professionals, understanding the tools available for measuring intracellular calcium ([Ca2+]i) is critical. Quin-2, a first-generation fluorescent indicator, paved the way for modern calcium imaging. This guide provides a comprehensive review of Quin-2's applications and limitations, offering objective comparisons with its successors and the experimental data to support these evaluations.

Introduction to Fluorescent Calcium Indicators

The measurement of intracellular calcium concentration ([Ca2+]i) is fundamental to understanding a vast array of cellular processes, from signal transduction and muscle contraction to apoptosis. Fluorescent indicators are indispensable tools in this field, allowing for real-time, non-invasive quantification of [Ca2+]i dynamics. Quin-2 was one of the pioneering fluorescent dyes that enabled researchers to monitor these changes in living cells. However, the evolution of calcium indicators has led to the development of more advanced probes with improved photophysical properties and performance. This review will compare Quin-2 with other widely used indicators, providing a clear perspective on its place in the modern cell biologist's toolkit.

Comparison of Fluorescent Calcium Indicators

The selection of an appropriate calcium indicator depends on several factors, including the specific experimental requirements, the instrumentation available, and the cell type being studied. The following table summarizes the key quantitative properties of Quin-2 and several other popular fluorescent calcium indicators.

Indicator	Dissociation Constant (Kd) for Ca2+ (nM)	Excitation Wavelength (nm)	Emission Wavelength (nm)	Quantum Yield	Signal-to-Noise Ratio
Quin-2	115[1]	339[1]	492[1]	Low[2]	Lower
Fura-2	145[3]	340/380 (ratiometric)[4]	510[4]	0.23 (Ca2+-free), 0.49 (Ca2+-bound)[5]	High
Indo-1	230[3]	~350	405 (Ca2+-bound)/485 (Ca2+-free) (ratiometric)[6]	0.38 (Ca2+-free), 0.56 (Ca2+-bound)[6]	High
Fluo-3	390[3][7]	506[3][7]	526[3][7]	~0.14 (Ca2+-bound)	Moderate
Calcium Green-1	190[3][7]	506[7]	531[7]	0.75 (Ca2+-bound)[7]	High

Signaling Pathway and Experimental Workflow

The general principle behind using fluorescent calcium indicators involves introducing a dye into the cell that exhibits a change in its fluorescence properties upon binding to Ca2+. This change can be an increase in fluorescence intensity or a shift in the excitation or emission wavelength.

Caption: General signaling pathway for intracellular calcium measurement.

Experimental Protocols

Dye Loading with Quin-2 AM

The acetoxymethyl (AM) ester form of Quin-2 is membrane-permeant and is commonly used for loading the dye into live cells.

Materials:

• Quin-2 AM (acetoxymethyl ester)

• Anhydrous dimethyl sulfoxide (B87167) (DMSO)

• Pluronic F-127

• Hanks' Balanced Salt Solution (HBSS) or other suitable physiological buffer

• Probenecid (B1678239) (optional, to prevent dye leakage)

Protocol:

• Prepare a Quin-2 AM stock solution: Dissolve Quin-2 AM in anhydrous DMSO to a concentration of 1-5 mM. Aliquot and store at -20°C, protected from light and moisture.

• Prepare the loading buffer: On the day of the experiment, dilute the Quin-2 AM stock solution in a physiological buffer (e.g., HBSS) to a final concentration of 1-10 µM. To aid in the solubilization of the AM ester, Pluronic F-127 can be added to the loading buffer at a final concentration of 0.02-0.04%. If dye leakage is a concern, probenecid can be included at a final concentration of 1-2.5 mM.[8]

• Cell loading: Remove the culture medium from the cells and wash with the physiological buffer. Add the Quin-2 AM loading buffer to the cells and incubate for 30-60 minutes at 37°C in the dark.[9] The optimal loading time and concentration may need to be determined empirically for each cell type.

• Wash: After incubation, remove the loading buffer and wash the cells 2-3 times with the physiological buffer to remove extracellular dye.

• De-esterification: Incubate the cells for an additional 30 minutes at room temperature to allow for complete de-esterification of the AM ester by intracellular esterases, which traps the active form of Quin-2 inside the cell.[10]

Calibration of Intracellular Calcium Concentration

To convert fluorescence intensity measurements into absolute [Ca2+]i values, a calibration procedure is necessary. This typically involves determining the fluorescence at zero Ca2+ (Fmin) and saturating Ca2+ (Fmax).

Materials:

• Cells loaded with Quin-2

• Ca2+-free buffer (containing EGTA)

• Ca2+-saturating buffer (containing a high concentration of Ca2+)

• Ionomycin or another Ca2+ ionophore

Protocol:

• Measure baseline fluorescence (F): Record the fluorescence intensity of the Quin-2 loaded cells in a normal physiological buffer.

• Determine Fmax: Add a Ca2+ ionophore (e.g., 5-10 µM ionomycin) to the cells in the presence of a high concentration of extracellular Ca2+ (e.g., 1-2 mM). This will equilibrate the intracellular and extracellular Ca2+ concentrations, leading to saturation of the dye. Record the maximum fluorescence intensity (Fmax).

• Determine Fmin: After determining Fmax, chelate all available Ca2+ by adding a high concentration of EGTA (e.g., 10-20 mM) to the Ca2+-free buffer. This will give the minimum fluorescence intensity (Fmin).

• Calculate [Ca2+]i: The intracellular calcium concentration can then be calculated using the Grynkiewicz equation:

  [Ca2+]i = Kd * [(F - Fmin) / (Fmax - F)]

  Where Kd is the dissociation constant of Quin-2 for Ca2+.

Applications of Quin-2

Quin-2 has been instrumental in a variety of studies investigating intracellular calcium signaling. Its applications include:

• Measurement of resting [Ca2+]i: Due to its relatively high affinity for Ca2+, Quin-2 is well-suited for measuring the low calcium concentrations found in resting cells.[1]

• Monitoring changes in [Ca2+]i in response to stimuli: It has been used to study the mobilization of intracellular calcium in response to various agonists in different cell types, including smooth muscle cells and platelets.[6][11]

• Imaging of Ca2+ gradients: Quin-2 has been employed to visualize spatial gradients of calcium within single cells, such as in active growth cones of neurons.[12]

• Fluorescence Lifetime Imaging (FLIM): The fluorescence lifetime of Quin-2 is sensitive to Ca2+ concentration, allowing for its use in FLIM applications, which can provide a measure of [Ca2+]i that is independent of dye concentration.[7][13][14]

Limitations of Quin-2

Despite its foundational role, Quin-2 possesses several limitations that have led to the development of more advanced indicators:

• Low Quantum Yield: Quin-2 has a relatively low fluorescence quantum yield, meaning it is not as bright as newer dyes.[2] This necessitates the use of higher intracellular concentrations, which can lead to buffering of the intracellular calcium signal, potentially dampening physiological responses.[2]

• Photobleaching and Phototoxicity: The requirement for UV excitation can lead to photobleaching of the dye and potential phototoxicity to the cells, especially during long-term imaging experiments.

• Single Wavelength Indicator: Quin-2 is a single-wavelength indicator, meaning that changes in fluorescence intensity are used to determine [Ca2+]i. This makes measurements susceptible to artifacts from changes in cell volume, dye concentration, and photobleaching. While ratiometric measurements are possible, they are not as straightforward as with dual-wavelength dyes like Fura-2.[13]

• Lower Signal-to-Noise Ratio: Compared to its successors, Quin-2 generally provides a lower signal-to-noise ratio, which can make it difficult to detect small or rapid changes in [Ca2+]i.

Comparison with Alternatives

Fura-2 and Indo-1

Fura-2 and Indo-1 were developed as second-generation ratiometric indicators that overcome many of the limitations of Quin-2.

• Ratiometric Measurement: Fura-2 is a dual-excitation indicator, while Indo-1 is a dual-emission indicator.[2] This ratiometric property allows for more accurate quantification of [Ca2+]i, as the ratio of fluorescence intensities is largely independent of dye concentration, cell path length, and photobleaching.[4][15]

• Higher Quantum Yield: Both Fura-2 and Indo-1 have significantly higher fluorescence quantum yields than Quin-2, resulting in brighter signals and allowing for lower loading concentrations.[2][6] This minimizes the issue of intracellular calcium buffering.

• Improved Signal-to-Noise Ratio: The brighter fluorescence and ratiometric nature of Fura-2 and Indo-1 contribute to a much-improved signal-to-noise ratio, enabling the detection of more subtle calcium transients.

Fluo-3 and Calcium Green-1

Fluo-3 and Calcium Green-1 are single-wavelength indicators that are excited by visible light, offering an alternative to the UV-excitable dyes.

• Visible Light Excitation: Excitation in the visible range (around 488 nm) is less phototoxic to cells and is compatible with common laser lines used in confocal microscopy.

• High Quantum Yield: Calcium Green-1, in particular, has a very high quantum yield, making it one of the brightest calcium indicators available.[7]

• Lower Affinity Variants: The Fluo series includes indicators with a range of affinities for Ca2+, making them suitable for measuring a wider range of calcium concentrations.

Conclusion

Quin-2 was a landmark development in the field of cellular physiology, providing the first reliable method for measuring intracellular calcium in living cells. While it has been largely superseded by newer indicators with superior photophysical properties, understanding its characteristics and limitations provides valuable context for the evolution of fluorescent probes. For researchers today, the choice of a calcium indicator will depend on the specific experimental needs. For quantitative, ratiometric measurements, Fura-2 and Indo-1 remain excellent choices. For applications requiring visible light excitation and high sensitivity, indicators like Calcium Green-1 and the Fluo series offer significant advantages. While Quin-2 may still have niche applications, particularly in fluorescence lifetime imaging, its broader use has been surpassed by the more robust and versatile tools that followed.

References

• 1. amt.copernicus.org [amt.copernicus.org]
• 2. Fluorescent Ca2+ Indicators Excited with UV Light—Section 19.2 | Thermo Fisher Scientific - US [thermofisher.com]
• 3. Chemical Calcium Indicators - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Fura-2 - Wikipedia [en.wikipedia.org]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. tools.thermofisher.com [tools.thermofisher.com]
• 7. The Eight Best Green Fluorescent Calcium Indicators | AAT Bioquest [aatbio.com]
• 8. docs.aatbio.com [docs.aatbio.com]
• 9. docs.aatbio.com [docs.aatbio.com]
• 10. benchchem.com [benchchem.com]
• 11. Measurement by Quin2 of changes of the intracellular calcium concentration in strips of the rabbit ear artery and of the guinea-pig ileum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A highly sensitive fluorescent indicator dye for calcium imaging of neural activity in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Fura-2 AM calcium imaging protocol | Abcam [abcam.com]
• 14. Fluorescence lifetime imaging of calcium using Quin–2 - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Mitochondrial Ca2+ concentrations in live cells: quantifications and discrepancies - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Quin II: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals utilizing Quin II, a fluorescent indicator for calcium, ensuring its safe and proper disposal is paramount to maintaining laboratory safety and environmental responsibility. This guide provides essential information on the operational and disposal plans for Quin II, offering step-by-step procedural guidance.

Immediate Safety and Handling Precautions

Quin II, a quinoline (B57606) derivative, presents potential hazards. It is crucial to handle this compound with care to avoid exposure. Safety data indicates that Quin II can cause skin, eye, and respiratory irritation. Therefore, always use appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat, when handling the compound. Work in a well-ventilated area or under a chemical fume hood to minimize the risk of inhalation.

Spill Management

In the event of a spill, avoid generating dust. Cover the spill with an inert absorbent material. The contaminated material should then be collected and placed in a designated, sealed container for proper disposal.

Disposal Procedures for Quin II Waste

The disposal of Quin II and materials contaminated with it should be approached with a multi-faceted strategy that includes chemical decontamination and adherence to institutional and local regulations for chemical waste.

Chemical Decontamination and Inactivation

For aqueous solutions containing Quin II, chemical treatment to degrade the quinoline structure is a recommended step before final disposal. Quinoline and its derivatives can be degraded through oxidation.

Experimental Protocol for Chemical Degradation:

• Preparation: In a designated chemical waste container, dilute the Quin II solution with water to reduce its concentration.

• Oxidation: Slowly add a solution of a strong oxidizing agent, such as potassium permanganate (B83412) or sodium hypochlorite (B82951) (bleach), while stirring in a chemical fume hood. The amount of oxidizing agent should be in molar excess to ensure complete degradation.

• Monitoring: The disappearance of the fluorescence of Quin II can be used as an indicator of its degradation.

• Neutralization: After the reaction is complete, neutralize the solution. For potassium permanganate, a reducing agent like sodium bisulfite can be used. For bleach, a neutralizer like sodium thiosulfate (B1220275) can be used. Ensure the final pH is neutral (between 6 and 8).

• Final Disposal: The neutralized, decontaminated solution can then be disposed of down the drain with copious amounts of water, provided this is in accordance with local wastewater regulations.

For solid waste contaminated with Quin II, such as pipette tips and gloves, a similar decontamination process can be applied by soaking the materials in an oxidizing solution before disposal as hazardous waste.

Physical Removal from Solutions

For larger volumes or when chemical degradation is not feasible, specialized resins can be used to remove fluorescent dyes from solutions.

Procedure for Dye Removal Using Specialized Columns:

• Column Preparation: Use a commercially available dye removal spin column.

• Equilibration: Equilibrate the column with an appropriate buffer as per the manufacturer's instructions.

• Sample Loading: Load the Quin II containing solution onto the column.

• Elution: The eluate will be the solution with the Quin II removed. The column containing the bound dye should be disposed of as solid chemical waste.

Waste Stream Management

All solid waste contaminated with Quin II, including used PPE, absorbent materials from spills, and dye removal columns, should be collected in a clearly labeled hazardous waste container. This container should be sealed and disposed of through your institution's hazardous waste management program.

Quantitative Data Summary

Property	Value	Reference
Molecular Formula	C₂₆H₂₇N₃O₁₀	[1]
Molecular Weight	541.5 g/mol	[1]
Excitation Maximum	339 nm	[2]
Emission Maximum	492 nm	[2]
GHS Hazard Statements	H315, H319, H335	[3]

Signaling Pathway and Experimental Workflow

Quin II is instrumental in studying calcium signaling pathways. It chelates with intracellular calcium ions, and its fluorescence intensity is proportional to the concentration of free Ca²⁺. A common application is to measure changes in intracellular calcium following the stimulation of a G protein-coupled receptor (GPCR).

Experimental Workflow for Measuring Intracellular Calcium with Quin II:

• Cell Loading: Incubate the cells with the membrane-permeant form of the dye, Quin-2 AM. Once inside the cell, cellular esterases cleave the AM group, trapping the active Quin II inside.

• Baseline Measurement: Measure the baseline fluorescence of the loaded cells using a fluorometer or a fluorescence microscope at an excitation wavelength of 339 nm and an emission wavelength of 492 nm.

• Stimulation: Add an agonist that activates a specific GPCR, leading to the activation of Phospholipase C (PLC).

• Calcium Release: PLC cleaves PIP₂ into IP₃ and DAG. IP₃ binds to its receptor on the endoplasmic reticulum, triggering the release of stored Ca²⁺ into the cytoplasm.

• Fluorescence Measurement: Record the increase in Quin II fluorescence, which corresponds to the rise in intracellular calcium concentration.

• Data Analysis: The change in fluorescence intensity is used to quantify the intracellular calcium concentration.

Below is a diagram illustrating the logical relationship of Quin II in a typical calcium signaling pathway experiment.

Quin II in Calcium Signaling Pathway

References

• 1. assets.fishersci.com [assets.fishersci.com]
• 2. Microbial degradation of quinoline and methylquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Essential Safety and Logistical Information for Handling Quin II

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, especially when handling specialized chemical compounds like Quin II. This document provides comprehensive, step-by-step guidance on the necessary personal protective equipment (PPE), safe handling procedures, and disposal plans for Quin II, a fluorescent calcium probe. By adhering to these protocols, you can minimize risks and maintain a safe research environment.

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment for handling Quin II. It is crucial to always wear the appropriate PPE to prevent exposure.

PPE Category	Item	Specifications
Hand Protection	Chemical-resistant gloves	Nitrile or latex gloves are suitable. Ensure gloves are clean before use and replace them if they become contaminated. Double gloving can be considered for extra protection.
Eye Protection	Safety glasses	Tight-sealing safety goggles or a face shield should be worn to protect against splashes or dust.
Respiratory Protection	Dust mask or respirator	A NIOSH/MSHA or European Standard EN 149 approved respirator, such as a dust mask type N95 (US), should be used, especially when handling the powder form to avoid inhalation of dust. Positive-pressure supplied air respirators may be necessary for high airborne contaminant concentrations.[1]
Body Protection	Laboratory coat	A standard laboratory coat should be worn to protect the skin and clothing.

Safe Handling and Experimental Protocols

Adherence to proper handling procedures is critical to minimize exposure and ensure the integrity of your experiments.

General Handling Precautions:

• Avoid Contact: Prevent contact with skin, eyes, and clothing.[1]

• Ventilation: Use in a well-ventilated area, preferably under a chemical fume hood.[2][3]

• Avoid Dust Formation: When working with the powder form, take care to avoid creating dust.[1]

• Prohibit Eating and Drinking: Do not eat, drink, or smoke in areas where Quin II is handled or stored.[1]

• Wash Hands: Thoroughly wash your hands after handling the chemical.

Experimental Workflow:

The following diagram illustrates the standard workflow for handling Quin II, from preparation to disposal, emphasizing safety at each step.

References

• 1. docs.aatbio.com [docs.aatbio.com]
• 2. fishersci.com [fishersci.com]
• 3. chempoint.com [chempoint.com]